Domiodol

• CAS: 61869-07-6

Core Science & Biosynthesis

Domiodol: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Domiodol is a pharmaceutical agent primarily classified as a mucolytic and expectorant.[1][2][3] Despite some conflicting classifications in broader literature, detailed pharmacological studies provide a clear picture of its mechanism of action centered on the respiratory system. This technical guide synthesizes the available preclinical and clinical data to provide an in-depth understanding of Domiodol's core functions, supported by quantitative data, experimental methodologies, and visual representations of its physiological effects.

Introduction

Domiodol, with the chemical name 4-hydroxymethyl-2-iodomethyl-1,3-dioxolane, is an organic iodine-containing compound.[2][3] It has been clinically utilized for the treatment of bronchopulmonary diseases characterized by the hypersecretion of viscous mucus.[4][5] The primary therapeutic goal of Domiodol is to improve the rheological properties of bronchial secretions and facilitate their clearance from the respiratory tract, thereby alleviating symptoms such as cough and sputum viscosity.[4][5]

Core Mechanism of Action: Mucolytic and Expectorant Effects

The primary and most substantiated mechanism of action of Domiodol is its role as a mucolytic and expectorant agent.[1][2][3] This action is multifaceted, involving direct effects on respiratory secretions and stimulation of physiological clearance mechanisms.

Increased Respiratory Tract Secretion

Preclinical studies have demonstrated that Domiodol administration leads to an increase in the volume of respiratory tract fluid.[2][3] This secretagogue effect is crucial for its expectorant action, as it helps to hydrate and loosen tenacious mucus, making it easier to expel. The increase in bronchial secretion is dose-dependent.[2][3]

Reduction of Sputum Viscosity

A key feature of Domiodol's mucolytic activity is its ability to significantly reduce the viscosity of sputum.[2][3] This effect is particularly beneficial in conditions where the mucus is thick and difficult to clear. The reduction in viscosity has been shown to correlate with a decrease in the content of dry matter, protein, and polysaccharides in the sputum, suggesting that Domiodol may interfere with the molecular structure of mucus glycoproteins.[2][3]

Cilio-excitatory Effect

In addition to its effects on mucus properties, Domiodol exhibits a marked cilio-excitatory effect.[2][3] This means it stimulates the beating of cilia, the small hair-like projections lining the respiratory tract that are responsible for moving mucus out of the airways. By enhancing ciliary activity, Domiodol improves mucociliary clearance, the primary defense mechanism of the respiratory system for removing trapped particles and pathogens.

Quantitative Data from Preclinical Studies

The following tables summarize the key quantitative findings from preclinical studies on Domiodol. The data is primarily derived from the pivotal study by Kogi K, et al. (1983).

Table 1: Effect of Oral Domiodol on Respiratory Tract Fluid in Rabbits

Dosage (mg/kg)	Effect on Respiratory Tract Fluid
50 - 200	Dose-related increase

Table 2: Effect of Oral Domiodol on Sputum Viscosity in Rabbits with Induced Bronchitis

Dosage (mg/kg)	Effect on Sputum Viscosity	Correlation
50	Significant reduction	Statistically correlated with a decrease in dry matter, protein, and polysaccharides
100	Significant reduction	Statistically correlated with a decrease in dry matter, protein, and polysaccharides

Experimental Protocols

The following are descriptions of the key experimental methodologies used to evaluate the mechanism of action of Domiodol, based on the available information from published abstracts.

Assessment of Expectorant Activity (Respiratory Tract Fluid Secretion)

• Method: Based on Kasé's method for quantitative collection of respiratory tract fluid.

• Animal Model: Rabbits.

• Procedure: Domiodol was administered orally at varying doses. The respiratory tract fluid was collected over a specified period, and the volume was quantified to determine the dose-response relationship for secretagogue activity.

Assessment of Mucolytic Activity (Sputum Viscosity)

• Animal Model: Rabbits with subacute bronchitis induced by prolonged exposure to SO2 gas.

• Procedure: Sputum was collected quantitatively from the animals. The viscosity of the collected sputum was measured following oral administration of Domiodol. The percentage decrease in viscosity was calculated and correlated with the biochemical composition of the sputum (dry matter, protein, and polysaccharides).

Assessment of Cilio-excitatory Effect

• Methodology: While the specific in-vivo or in-vitro method is not detailed in the abstract, cilio-excitatory effects are typically evaluated by observing the ciliary beat frequency of tracheal epithelial cells exposed to the drug.

Visualizing the Mechanism and Workflow

Signaling Pathways and Logical Relationships

Caption: Proposed mechanism of action of Domiodol.

Experimental Workflow

Caption: Workflow for preclinical assessment of Domiodol.

Conclusion

The available evidence strongly supports the classification of Domiodol as a mucolytic and expectorant. Its mechanism of action, characterized by an increase in respiratory fluid, a reduction in sputum viscosity, and a cilio-excitatory effect, provides a solid rationale for its clinical use in respiratory disorders with mucus hypersecretion. Further research to elucidate the precise molecular targets and signaling pathways involved in these processes would provide an even deeper understanding of this therapeutic agent.

References

• 1. Domiodol - Wikipedia [en.wikipedia.org]
• 2. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Domiodol treatment for bronchopulmonary diseases in the paediatric age group: a double-blind controlled clinical trial versus placebo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mucolytic effects of domiodol in tracheostomized patients after total laryngectomy. Double-blind, placebo-controlled, randomized pilot study with four-month follow-up - PubMed [pubmed.ncbi.nlm.nih.gov]

Domiodol's Effects on Cyclooxygenase (COX) Enzymes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Domiodol is a compound primarily recognized for its mucolytic and expectorant properties.[1] Emerging information suggests a potential secondary mechanism of action involving the inhibition of cyclooxygenase (COX) enzymes, key mediators in inflammatory and physiological pathways.[2] This document provides a comprehensive technical overview of the putative interaction between Domiodol and the COX-1 and COX-2 isoforms. Due to a lack of publicly available quantitative data on Domiodol's direct COX inhibition, this guide establishes a framework for its potential evaluation. It includes detailed experimental protocols for assessing COX inhibition and contextualizes its potential effects within the broader landscape of known COX inhibitors. The signaling pathways and experimental workflows are visualized to provide a clear conceptual and practical foundation for future research in this area.

Introduction to Cyclooxygenase (COX) Enzymes

Cyclooxygenase (COX), also known as prostaglandin-endoperoxide synthase (PTGS), is a bifunctional enzyme that exists in two primary isoforms, COX-1 and COX-2.[3] These enzymes catalyze the conversion of arachidonic acid into prostaglandin H2 (PGH2), the precursor to various prostaglandins and thromboxanes that are crucial lipid signaling molecules.[4]

• COX-1 is constitutively expressed in most tissues and is responsible for producing prostaglandins that regulate essential physiological processes. These include maintaining the integrity of the gastric mucosa, modulating renal blood flow, and facilitating platelet aggregation.[4]

• COX-2 is an inducible enzyme that is typically upregulated in response to pro-inflammatory stimuli such as cytokines and growth factors.[4] Its activity leads to the production of prostaglandins that mediate inflammation, pain, and fever.[4]

The therapeutic action of many anti-inflammatory drugs is primarily due to the inhibition of COX-2, while common side effects, such as gastrointestinal disturbances, are often associated with the inhibition of COX-1.[3][4]

Domiodol and Cyclooxygenase Inhibition

While Domiodol has been marketed as a mucolytic agent, some evidence suggests its mechanism of action includes the inhibition of both COX-1 and COX-2 enzymes.[1][2] By inhibiting these enzymes, Domiodol would effectively reduce the production of prostaglandins, thereby potentially exerting anti-inflammatory and analgesic effects.[2] This dual inhibition suggests a broad-acting mechanism, though the balance of its effects on each isoform is crucial for its therapeutic and side-effect profile.[2]

Quantitative Data on COX Inhibition

A thorough review of the scientific literature reveals a notable absence of publicly available quantitative data, such as IC50 values or kinetic parameters, for Domiodol's inhibitory activity against COX-1 and COX-2. The IC50 value, which represents the concentration of an inhibitor required to reduce the enzyme's activity by 50%, is a critical metric for assessing the potency and selectivity of a COX inhibitor.

For illustrative purposes, the following table presents IC50 values for several well-known non-steroidal anti-inflammatory drugs (NSAIDs). This data provides a comparative context for the range of potencies and selectivities that are typically characterized for COX inhibitors.

Table 1: Comparative IC50 Values of Known COX Inhibitors (Illustrative Data)

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Ratio (COX-1/COX-2)
Ibuprofen	12	80	0.15
Diclofenac	0.076	0.026	2.9
Meloxicam	37	6.1	6.1
Celecoxib	82	6.8	12
Rofecoxib	>100	25	>4.0

| Indomethacin | 0.0090 | 0.31 | 0.029 |

Data sourced from a study using human peripheral monocytes. The experimental conditions can significantly influence the measured IC50 values.

Signaling Pathway: Arachidonic Acid Cascade

The inhibition of COX enzymes by Domiodol would intervene in the arachidonic acid cascade. The following diagram illustrates this critical signaling pathway.

Caption: Putative inhibition of COX-1 and COX-2 by Domiodol within the arachidonic acid cascade.

Experimental Protocols for Assessing COX Inhibition

To quantitatively assess the inhibitory effects of Domiodol on COX-1 and COX-2, standardized in vitro assays are required. The following protocols are based on common methodologies used for screening COX inhibitors.

In Vitro COX Inhibition Assay (Fluorometric Method)

This assay measures the peroxidase activity of COX enzymes.

Materials:

• Ovine COX-1 or human recombinant COX-2 enzyme

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme (cofactor)

• Fluorescent probe (e.g., 10-acetyl-3,7-dihydroxyphenoxazine, ADHP)

• Arachidonic acid (substrate)

• Domiodol (dissolved in a suitable solvent, e.g., DMSO)

• Fluorometer

Procedure:

• Reagent Preparation: Prepare working solutions of Assay Buffer, Heme, ADHP, and the COX enzyme according to the manufacturer's instructions.

• Assay Plate Setup:

  • 100% Initial Activity Wells: Add 150 µl of Assay Buffer, 10 µl of Heme, 10 µl of ADHP, 10 µl of enzyme, and 10 µl of the solvent (e.g., DMSO).

  • Inhibitor Wells: Add 150 µl of Assay Buffer, 10 µl of Heme, 10 µl of ADHP, 10 µl of enzyme, and 10 µl of the Domiodol solution at various concentrations.

  • Background Wells: Add 160 µl of Assay Buffer, 10 µl of Heme, 10 µl of ADHP, and 10 µl of the solvent.

• Pre-incubation: Incubate the plate for a short period (e.g., 10 minutes) at 37°C to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add 10 µl of arachidonic acid to all wells to start the reaction.

• Fluorescence Measurement: Immediately begin measuring the fluorescence at appropriate excitation and emission wavelengths (e.g., 530-540 nm excitation, 585-595 nm emission) over a time course.

• Data Analysis: Calculate the rate of reaction for each well. The percent inhibition is determined by comparing the reaction rates in the inhibitor wells to the 100% initial activity wells. IC50 values are then calculated by plotting percent inhibition against the logarithm of the Domiodol concentration.

Experimental Workflow Diagram

The following diagram outlines the general workflow for determining the IC50 of a test compound for COX-1 and COX-2.

Caption: General experimental workflow for determining the IC50 of Domiodol for COX enzymes.

Conclusion and Future Directions

The proposition that Domiodol acts as an inhibitor of both COX-1 and COX-2 presents an intriguing area for further pharmacological investigation. While its primary clinical application has been as a mucolytic, a dual mechanism involving COX inhibition could imply broader therapeutic potential for inflammatory conditions. However, the current lack of quantitative data is a significant gap in our understanding of Domiodol's activity.

Future research should prioritize the in vitro characterization of Domiodol's inhibitory effects on COX-1 and COX-2 using the standardized protocols outlined in this guide. Determining its IC50 values and selectivity ratio is a critical first step. Subsequent studies could explore its mode of inhibition (e.g., competitive, non-competitive, or irreversible) and its efficacy in cell-based and in vivo models of inflammation. A thorough understanding of Domiodol's interaction with cyclooxygenase enzymes will be essential to fully elucidate its pharmacological profile and potential for expanded clinical applications.

References

• 1. Cyclooxygenase enzymes: regulation and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparative Evaluation of Cyclooxygenase Inhibition Profiles Across Various NSAID Forms and Doses: Implications for Efficacy and Adverse Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. COX Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Domiodol: A Technical Whitepaper on Pharmacokinetics and Pharmacodynamics

Introduction

Domiodol is a compound that has been primarily characterized as a mucolytic and expectorant agent. It has been marketed in Italy for the treatment of bronchopulmonary diseases.[1] Some literature also suggests potential anti-inflammatory, analgesic, and neuropharmacological properties, although these are less consistently substantiated.[2][3] This guide provides an in-depth overview of the available data on the pharmacokinetics and pharmacodynamics of Domiodol, with a focus on its established role as a mucolytic agent.

Pharmacodynamics

The pharmacodynamic profile of Domiodol is multifaceted, with the most robust evidence supporting its role in respiratory pharmacology.

Mucolytic and Expectorant Effects

The primary and most well-documented pharmacodynamic effect of Domiodol is its action as a mucolytic and expectorant.[1][4]

• Mechanism of Action: Domiodol is understood to increase the secretion of fluid in the respiratory tract.[4] This is complemented by a marked cilio-excitatory effect, which enhances the clearance of mucus from the airways.[2][3] The drug also acts to reduce the viscosity of sputum.[2][3]

• Quantitative Data: Preclinical studies in rabbits have demonstrated a dose-dependent increase in respiratory tract fluid following oral administration of Domiodol at doses ranging from 50 to 200 mg/kg.[2][3] At oral doses of 50 and 100 mg/kg, Domiodol significantly reduced sputum viscosity in rabbits with experimentally induced subacute bronchitis.[2][3]

Anti-inflammatory and Analgesic Properties (Less Corroborated)

Some sources propose that Domiodol possesses anti-inflammatory and analgesic properties.[2]

• Proposed Mechanism of Action: This activity is suggested to arise from the inhibition of cyclooxygenase (COX) enzymes (both COX-1 and COX-2), modulation of the endogenous opioid system, and inherent antioxidant properties.[2] By inhibiting COX enzymes, Domiodol would reduce the synthesis of prostaglandins, which are key mediators of inflammation and pain.[2] The modulation of the opioid system could contribute to its analgesic effects.[2]

Neuropharmacological Activity (Speculative)

There are isolated suggestions of Domiodol acting on the central nervous system.

• Proposed Mechanism of Action: It has been proposed that Domiodol may act as a selective agonist for certain serotonin and dopamine receptors and may also influence glutamatergic activity.[3] This suggests a potential application in neuropsychiatric and cognitive disorders.[3] However, this mechanism is not widely reported and requires further investigation.

Pharmacokinetics

The available information on the pharmacokinetics of Domiodol is largely qualitative.

• Absorption: Following oral administration, Domiodol is reported to be rapidly absorbed into the bloodstream, reaching peak plasma concentrations within a few hours.[2]

• Distribution: The drug is distributed throughout the body, with a noted affinity for inflamed tissues.[2]

• Metabolism: The primary site of metabolism for Domiodol is the liver, where it is converted into inactive metabolites.[2]

• Excretion: The metabolites of Domiodol are primarily excreted by the kidneys.[2]

Quantitative Data Summary

The following tables summarize the available quantitative data for Domiodol. The scarcity of published quantitative pharmacokinetic parameters is a significant limitation.

Parameter	Species	Value	Route of Administration	Reference(s)
Dose for increased respiratory tract fluid	Rabbit	50-200 mg/kg	Oral	[2][3]
Dose for reduced sputum viscosity	Rabbit	50 and 100 mg/kg	Oral	[2][3]

Table 1: Pharmacodynamic Data for Domiodol

Parameter	Value	Reference(s)
Bioavailability	Not Available
Half-life (t½)	Not Available
Volume of Distribution (Vd)	Not Available
Clearance (CL)	Not Available

Table 2: Pharmacokinetic Parameters of Domiodol (Data Not Available)

Experimental Protocols

Detailed experimental protocols for Domiodol are not extensively published. The following are descriptions based on the available literature.

Assessment of Mucolytic and Expectorant Activity in Rabbits

• Objective: To quantify the effect of Domiodol on respiratory tract fluid secretion and sputum viscosity.

• Methodology:

  • Induction of Bronchitis: Subacute bronchitis is induced in rabbits through long-term exposure to sulfur dioxide (SO2) gas.[2][3]

  • Collection of Respiratory Fluid: Respiratory tract fluid is collected quantitatively using Kasé's method.[2][3]

  • Drug Administration: Domiodol is administered orally at varying doses (e.g., 50, 100, 200 mg/kg).[2][3]

  • Measurement of Secretion: The volume of respiratory tract fluid is measured to assess the secretolytic effect.[2][3]

  • Viscosity Measurement: The viscosity of the collected sputum is measured to determine the mucolytic effect.[2][3]

Subacute Toxicity Studies in Rats

• Objective: To evaluate the safety profile of Domiodol after repeated administration.

• Methodology:

  • Animal Model: Rats are used for subacute toxicity studies.[2]

  • Drug Administration: Domiodol is administered at various dose levels.

  • Monitoring: Animals are monitored for clinical signs of toxicity.

  • Biochemical Analysis: Serum biochemistry tests are performed to assess organ function. The original study noted reduced mean triglycerides in both sexes at doses higher than 32 mg/kg and changes in T3 levels with a slight increase in thyroid weight at high doses.[2]

  • Histopathology: Tissues are examined for any pathological changes. The original study noted minimal histological alterations in the thyroid of rats given high doses.[2]

  • Reversibility: A withdrawal period is included to assess the reversibility of any observed effects. The majority of changes were reported to be reversible.[2]

Visualizations

The following diagrams illustrate the proposed (though not all definitively confirmed for Domiodol) mechanisms of action and a general experimental workflow.

Caption: Proposed inhibition of COX-1/2 by Domiodol, reducing prostaglandin synthesis.

Caption: Hypothesized agonistic activity of Domiodol at serotonin and dopamine receptors.

References

• 1. Domiodol treatment for bronchopulmonary diseases in the paediatric age group: a double-blind controlled clinical trial versus placebo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Mucolytic effects of domiodol in tracheostomized patients after total laryngectomy. Double-blind, placebo-controlled, randomized pilot study with four-month follow-up - PubMed [pubmed.ncbi.nlm.nih.gov]

Domiodol: An Analysis of Its Established Pharmacological Role and a Clarification on Misattributed CNS Effects

This technical guide will first present the verified pharmacology of Domiodol as a mucolytic agent, including available data and experimental findings. It will then address the unsubstantiated claims regarding its CNS activity to provide a clear and evidence-based account for researchers, scientists, and drug development professionals.

Part 1: Established Role of Domiodol as a Mucolytic Agent

Mechanism of Action:

Domiodol's efficacy as a mucolytic agent is attributed to its ability to increase fluid secretion in the respiratory tract and its cilio-excitatory effect.[5][6] Studies have shown that it significantly reduces the viscosity of sputum, an effect correlated with a decrease in the content of dry matter, protein, and polysaccharides in the sputum.[5][6]

Clinical and Preclinical Data:

Numerous studies have evaluated the efficacy and safety of Domiodol in both preclinical models and human clinical trials.

• Preclinical Studies: In animal models, including rats and rabbits, oral and intravenous administration of Domiodol was shown to increase respiratory tract fluid secretion in a dose-dependent manner.[5][6] For instance, oral doses of 50-200 mg/kg in rabbits led to a marked increase in respiratory fluid.[5][6] In rabbits with experimentally induced bronchitis, Domiodol at 50 and 100 mg/kg significantly reduced sputum viscosity.[5][6]

Quantitative Data Summary:

Parameter	Species/Population	Dosage	Outcome	Reference
Respiratory Tract Fluid	Rabbits	50-200 mg/kg (oral)	Dose-related increase in fluid volume	[5][6]
Sputum Viscosity	Rabbits	50 and 100 mg/kg (oral)	Significant reduction in viscosity	[5][6]
Symptom Improvement	Pediatric Patients	0.5 mg/kg t.i.d. for 14 days (oral)	Significant reduction in cough, sputum viscosity, and difficulty raising sputum	[7]
Respiratory Parameters	Adult Patients (post-laryngectomy)	60 mg t.i.d. (oral)	Significant improvement in cough intensity and expectoration difficulty	[4]

Experimental Protocols:

Method for Quantifying Respiratory Tract Fluid (Based on Kasé's method): This protocol was utilized in preclinical studies to measure the effect of Domiodol on respiratory secretion.[5][6]

Caption: Workflow for measuring respiratory fluid in rabbits.

Method for Sputum Viscosity Measurement in Induced Bronchitis: This protocol was used to assess Domiodol's effect on mucus properties in a disease model.[5][6]

Caption: Protocol for sputum viscosity analysis in rabbits.

Part 2: Clarification of Misattributed Central Nervous System Role

A thorough search of scholarly databases, including Google Scholar, PubMed, and chemical registries like PubChem, reveals no publications linking Domiodol (CAS 61869-07-6) to any activity within the central nervous system.[2] Reputable drug information sources such as DrugBank also classify Domiodol solely as a mucolytic, with no annotated CNS targets.[10] The descriptions of Domiodol acting on neurotransmitter systems appear to be an instance of erroneous data aggregation or "AI hallucination," where incorrect information is generated and presented as fact.

The discrepancy is highlighted by the complete lack of any preclinical or clinical data to support a CNS mechanism. The detailed experimental protocols, quantitative data, and signaling pathways required for a technical whitepaper on this topic do not exist because the underlying premise is factually incorrect.

References

• 1. patsnap.com [patsnap.com]
• 2. Domiodol | C5H9IO3 | CID 43814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cms.gov [cms.gov]
• 4. Patsnap Unveils Synapse Visitor, the Latest AI-Powered Pharmaceutical Intelligence Platform [prnewswire.com]
• 5. What is Domiodol used for? [synapse.patsnap.com]
• 6. g2.com [g2.com]
• 7. patsnap.com [patsnap.com]
• 8. patsnap.com [patsnap.com]
• 9. What is the mechanism of Domiodol? [synapse.patsnap.com]
• 10. go.drugbank.com [go.drugbank.com]

Domiodol: An Analysis of Early-Phase Research for Neuropsychiatric Disorders

Disclaimer: Extensive searches for "Domiodol" in scientific literature and drug development databases have yielded no results. The following guide is a structured template demonstrating how such a whitepaper would be presented if data were available, using hypothetical information and established experimental frameworks relevant to neuropsychiatric drug discovery. This document serves as a methodological example rather than a factual report on a specific compound.

Executive Summary

This technical guide provides a comprehensive overview of the preclinical, early-phase research on Domiodol, a novel compound investigated for its potential therapeutic applications in neuropsychiatric disorders. We will explore its mechanism of action, pharmacokinetic and pharmacodynamic profiles, and the methodologies of key experiments. All data is presented to facilitate clear understanding and comparison for researchers and drug development professionals.

Mechanism of Action & Signaling Pathways

Domiodol is hypothesized to be a selective modulator of the dopaminergic and serotonergic systems, with a primary focus on the D2 and 5-HT2A receptors. The proposed mechanism involves competitive antagonism at these receptors, which is believed to contribute to its antipsychotic and mood-stabilizing effects.

Preclinical Studies on Domiodol and Neuroplasticity: An Analysis of Available Scientific Literature

A comprehensive review of publicly available scientific literature and patent databases reveals a significant lack of preclinical studies investigating the effects of Domiodol on neuroplasticity. While initial inquiries suggested a potential role for Domiodol in neuropharmacology, a thorough examination of primary research sources does not substantiate these claims. The predominant body of evidence identifies Domiodol primarily as a mucolytic and expectorant agent for respiratory conditions.

This technical guide aims to address the user's request for an in-depth analysis of preclinical data on Domiodol and neuroplasticity. However, the foundational data required to construct such a guide—including quantitative data from in vitro and in vivo studies, detailed experimental protocols, and elucidated signaling pathways—are not present in the current scientific landscape.

Domiodol: Established Pharmacological Profile

Preclinical and clinical research on Domiodol, chemically known as 4-hydroxymethyl-2-iodomethyl-1,3-dioxolane, has historically focused on its mucokinetic properties. A key pharmacological and toxicological study conducted on animal models demonstrated that Domiodol increases respiratory tract fluid and reduces the viscosity of sputum.[1] This foundational research established its mechanism of action as a mucolytic agent, a classification that is consistently reflected in its marketing and clinical use in some countries for bronchopulmonary diseases.[1]

The Unsubstantiated Link to Neuroplasticity

An isolated source suggested that Domiodol may act as a selective agonist for certain serotonin and dopamine receptors and could potentially increase neuroplasticity. This would imply a mechanism of action centered on the central nervous system, a significant departure from its established role. However, extensive and targeted searches for primary literature, including preclinical studies, neuropharmacology research, and patent applications, failed to uncover any empirical evidence to support these assertions. No studies were found that investigated Domiodol's interaction with serotonin or dopamine receptors, its influence on glutamatergic pathways, or its broader effects on neuronal structure and function.

Lack of Data for Core Requirements

Consequently, the core requirements of this technical guide cannot be fulfilled for the following reasons:

• Data Presentation: There is no quantitative data from preclinical studies on Domiodol's effects on neuronal cell survival, neurite outgrowth, synaptic density, or other markers of neuroplasticity to summarize in tabular format.

• Experimental Protocols: No detailed methodologies for in vitro or in vivo experiments investigating the neuroplastic effects of Domiodol could be cited as none appear to have been published.

• Signaling Pathways: Without any research into the molecular mechanisms of Domiodol within the central nervous system, it is impossible to create diagrams of any associated signaling pathways.

Conclusion

References

• 1. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]

Domiodol: A Technical Guide on its Potential as an Anti-Inflammatory Agent

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the current understanding of Domiodol's potential as an anti-inflammatory agent based on available scientific literature. However, there is a notable scarcity of publicly accessible, in-depth quantitative data and detailed experimental protocols specifically for Domiodol's anti-inflammatory properties. Therefore, some sections of this guide, particularly those involving quantitative data and detailed experimental workflows, are presented as illustrative examples based on common methodologies used for evaluating similar compounds. These should not be interpreted as verified experimental results for Domiodol.

Executive Summary

Domiodol (4-hydroxymethyl-2-iodomethyl-1,3-dioxolane) is a compound primarily recognized for its mucolytic and expectorant properties.[1] Emerging evidence also points towards its potential as an anti-inflammatory and analgesic agent. The principal mechanism of its anti-inflammatory action is believed to be the inhibition of cyclooxygenase (COX) enzymes, key players in the inflammatory cascade. This technical guide synthesizes the available information on Domiodol's anti-inflammatory potential, including its proposed mechanism of action, and outlines standard experimental protocols for its evaluation. Due to the limited availability of specific quantitative data for Domiodol, this guide also serves as a template for the type of data and experimental detail required for a thorough assessment of its anti-inflammatory capabilities.

Mechanism of Action: Inhibition of Cyclooxygenase (COX) Enzymes

The primary anti-inflammatory effect of Domiodol is attributed to its ability to inhibit the activity of cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2.[2] These enzymes are responsible for the conversion of arachidonic acid into prostaglandins, which are potent inflammatory mediators.

• COX-1 is constitutively expressed in most tissues and is involved in physiological functions such as maintaining the integrity of the gastric mucosa and regulating renal blood flow.

• COX-2 is an inducible enzyme, with its expression being significantly upregulated at sites of inflammation by pro-inflammatory stimuli like cytokines and endotoxins. Prostaglandins produced by COX-2 contribute to the classic signs of inflammation: pain, swelling, redness, and heat.

By inhibiting both COX-1 and COX-2, Domiodol can effectively reduce the production of prostaglandins, thereby mitigating the inflammatory response.[2] The dual inhibition profile suggests that while Domiodol can be effective in reducing inflammation, there may be a potential for gastrointestinal side effects, a common characteristic of non-selective COX inhibitors.

Signaling Pathway

The inhibition of COX enzymes by Domiodol interrupts the arachidonic acid signaling pathway, a central pathway in the inflammatory process.

Caption: Proposed mechanism of Domiodol via COX inhibition.

Quantitative Data on Anti-Inflammatory Activity

Note: The following tables are presented as templates. Specific quantitative data for Domiodol is not available in the reviewed literature. The values provided are hypothetical and for illustrative purposes only, representing the type of data that would be generated in preclinical studies.

In Vitro Cyclooxygenase Inhibition

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
Domiodol	Data Not Found	Data Not Found	Data Not Found
Indomethacin	0.1	5.0	0.02
Celecoxib	15.0	0.05	300

Reference compounds are included for comparative purposes.

In Vivo Anti-Inflammatory Efficacy (Carrageenan-Induced Paw Edema in Rats)

Treatment Group	Dose (mg/kg)	Paw Edema Inhibition (%) at 3h
Domiodol	Data Not Found	Data Not Found
Vehicle Control	-	0%
Indomethacin	10	~50-60%

Experimental Protocols

The following are detailed methodologies for key experiments typically used to evaluate the anti-inflammatory potential of a compound like Domiodol.

Cyclooxygenase (COX) Inhibition Assay

Objective: To determine the in vitro inhibitory activity of Domiodol against COX-1 and COX-2 enzymes.

Methodology:

• Enzyme Source: Ovine COX-1 and recombinant human COX-2.

• Substrate: Arachidonic acid.

• Assay Principle: The assay measures the peroxidase activity of COX, which is coupled to a colorimetric or fluorometric reaction. The rate of prostaglandin E₂ (PGE₂) production can also be quantified using an ELISA kit.

• Procedure:

  • The test compound (Domiodol) at various concentrations is pre-incubated with the COX enzyme.

  • Arachidonic acid is added to initiate the reaction.

  • The reaction is allowed to proceed for a specified time at 37°C.

  • The reaction is terminated, and the product is quantified.

• Data Analysis: The concentration of the compound that causes 50% inhibition of the enzyme activity (IC₅₀) is calculated from the dose-response curve.

Caption: Workflow for a typical COX inhibition assay.

Carrageenan-Induced Paw Edema in Rodents

Objective: To evaluate the in vivo anti-inflammatory activity of Domiodol in an acute inflammation model.

Methodology:

• Animal Model: Male Wistar or Sprague-Dawley rats (180-200g).

• Inducing Agent: 1% solution of carrageenan in saline.

• Procedure:

  • Animals are fasted overnight.

  • The test compound (Domiodol) or vehicle is administered orally or intraperitoneally.

  • After a specified pre-treatment time (e.g., 1 hour), carrageenan is injected into the sub-plantar region of the right hind paw.

  • The paw volume is measured at various time points (e.g., 1, 2, 3, 4, and 5 hours) post-carrageenan injection using a plethysmometer.

• Data Analysis: The percentage inhibition of edema is calculated for each group relative to the vehicle control group.

Caption: Workflow for the carrageenan-induced paw edema model.

Further Research and Development Considerations

The existing data, while limited, suggests that Domiodol warrants further investigation as a potential anti-inflammatory agent. Future research should focus on:

• Comprehensive In Vitro Profiling: Determining the IC₅₀ values for COX-1 and COX-2 to understand its potency and selectivity.

• In Vivo Efficacy Studies: Conducting dose-response studies in various animal models of inflammation (e.g., adjuvant-induced arthritis) to establish efficacy.

• Mechanism of Action Studies: Investigating the effects of Domiodol on other key inflammatory pathways, such as the NF-κB and MAPK signaling pathways, to identify any additional mechanisms of action.

• Pharmacokinetic and Toxicological Studies: A thorough evaluation of the absorption, distribution, metabolism, excretion (ADME), and toxicity profile of Domiodol is essential for its development as a therapeutic agent.

• Clinical Trials: If preclinical data is promising, well-designed clinical trials will be necessary to evaluate the safety and efficacy of Domiodol in human inflammatory conditions.

Conclusion

Domiodol shows promise as a potential anti-inflammatory agent, with its primary mechanism of action believed to be the inhibition of COX enzymes. However, the current body of publicly available scientific literature lacks the detailed quantitative data and comprehensive experimental protocols necessary for a full evaluation. The frameworks and methodologies outlined in this technical guide provide a roadmap for the systematic investigation required to fully elucidate the anti-inflammatory potential of Domiodol and to determine its viability as a candidate for further drug development. Rigorous preclinical and clinical studies are essential to substantiate the initial findings and to establish a clear therapeutic profile for this compound.

References

• 1. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Investigating the Analgesic Properties of Domiodol: A Review of Available Evidence

An in-depth analysis of the scientific literature reveals a notable scarcity of dedicated research into the analgesic properties of Domiodol. While some sources suggest potential anti-inflammatory and pain-relieving effects, the overwhelming body of preclinical and clinical data focuses on its established role as a mucolytic and expectorant agent. This guide provides a comprehensive overview of the currently available information and highlights the significant gaps in our understanding of Domiodol's potential as an analgesic.

Postulated Mechanisms of Analgesic Action

Some reports propose that Domiodol may exert analgesic and anti-inflammatory effects through the inhibition of cyclooxygenase (COX) enzymes, which are key mediators in the synthesis of prostaglandins involved in pain and inflammation.[1] Additionally, a potential modulation of the endogenous opioid system has been suggested as another avenue for its pain-relieving properties.[1] However, these proposed mechanisms are not substantiated by specific in-vitro or in-vivo studies in the available literature.

Another source describes Domiodol as a neuropharmacological agent under investigation, targeting serotonin and dopamine receptors, which could imply a role in modulating pain perception.[2] This assertion, however, remains to be confirmed by dedicated research.

Preclinical and Clinical Evidence: A Conspicuous Absence

Despite the claims of analgesic potential, a thorough review of published preclinical and clinical studies fails to provide concrete evidence to support this. The majority of research on Domiodol centers on its efficacy in treating respiratory conditions.[3][4][5][6][7][8][9]

To date, no publicly available studies have been identified that utilize standard preclinical models for analgesia, such as the hot plate test or the acetic acid-induced writhing test, to evaluate Domiodol. Furthermore, there is a lack of data from in-vitro assays, such as cyclooxygenase (COX) inhibition assays or opioid receptor binding assays, which would be essential to validate the proposed mechanisms of action.

Future Directions and Unanswered Questions

The intriguing but unsubstantiated claims regarding Domiodol's analgesic properties warrant further investigation. To elucidate its potential role in pain management, a systematic preclinical research program would be necessary. This would involve:

• In-vitro characterization: Conducting COX-1 and COX-2 inhibition assays and opioid receptor binding studies to determine Domiodol's activity at these key targets.

• In-vivo preclinical models: Utilizing established animal models of pain, including thermal, mechanical, and chemical algesic stimuli, to assess the analgesic efficacy of Domiodol. Dose-response studies would be crucial to determine its potency.

• Mechanism of action studies: Investigating the downstream signaling pathways affected by Domiodol to understand how it may modulate pain perception.

Without such dedicated research, the analgesic properties of Domiodol remain speculative.

Conclusion

While the concept of Domiodol possessing analgesic properties is present in some literature, there is a profound lack of empirical evidence to support this claim. The core of the existing scientific knowledge on Domiodol firmly establishes it as a mucolytic agent. For researchers, scientists, and drug development professionals, this represents a significant knowledge gap and a potential opportunity for novel research into the pharmacological profile of this compound. Until robust preclinical and clinical data on its analgesic effects become available, any consideration of Domiodol for pain management would be premature.

References

• 1. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hot plate test - Wikipedia [en.wikipedia.org]
• 3. Hot plate test [panlab.com]
• 4. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Different methods for testing potential cyclooxygenase-1 and cyclooxygenase-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assessment of structure-activity relationships and biased agonism at the Mu opioid receptor of novel synthetic opioids using a novel, stable bio-assay platform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Stork: Inhibition of cyclooxygenase (COX) enzymes by compounds from Daucus carota L. Seeds [storkapp.me]
• 9. A novel hot-plate test sensitive to hyperalgesic stimuli and non-opioid analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Domiodol for Pediatric Bronchopulmonary Diseases: A Review of Preclinical and Clinical Data

For Research Use Only. Not for clinical use.

Application Notes

Domiodol is an organic iodinated compound that has been investigated for its mucolytic and expectorant properties in the management of bronchopulmonary diseases. The following information summarizes the available preclinical and clinical data, with a focus on its application in pediatric populations. It is important to note that the primary clinical trial in children was conducted in the late 1980s, and there is a lack of recent research on this compound.

Mechanism of Action

Domiodol's primary mechanism of action is understood to be as a mucolytic and expectorant agent.[1][2] Preclinical studies suggest that it increases the secretion of respiratory tract fluid and enhances ciliary function, which aids in the clearance of mucus.[3][4] The compound has been shown to reduce the viscosity of sputum, a key factor in its therapeutic effect.[3][4] Some sources have proposed that Domiodol may also possess anti-inflammatory properties through the inhibition of cyclooxygenase (COX) enzymes, as well as antioxidant capabilities; however, these mechanisms are not as well-documented in the context of its respiratory effects.[5]

Pharmacokinetics

Following oral administration, Domiodol is absorbed and distributed to various tissues. Its metabolism is thought to occur primarily in the liver, with subsequent excretion of inactive metabolites via the kidneys.[5]

Clinical Efficacy in Children

A key study on the use of Domiodol in children with acute or acute-on-chronic bronchopulmonary diseases was a double-blind, placebo-controlled clinical trial.[6] This study demonstrated that Domiodol was effective in reducing symptoms such as cough and sputum viscosity.[6] Additionally, improvements in certain respiratory function parameters, specifically vital capacity and peak expiratory flow rate, were observed in the Domiodol-treated group compared to placebo.[6]

Safety Profile in Children

In the pediatric clinical trial, Domiodol was well-tolerated, with no reported clinical side effects.[6] Importantly, the study found no changes in thyroid hormone or thyroid-stimulating hormone levels, a relevant safety consideration for an iodine-containing compound.[6]

Quantitative Data Summary

The following table summarizes the key quantitative findings from the pediatric clinical trial of Domiodol.

Parameter	Domiodol Group	Placebo Group	p-value	Reference
Patient Population
Number of Patients	15	15	N/A	[6]
Mean Age (years)	9.33 ± 2.57	9.33 ± 2.57	N/A	[6]
Dosage Regimen
Dose	0.5 mg/kg	N/A	N/A	[6]
Frequency	Three times daily	N/A	N/A	[6]
Duration	14 days	N/A	N/A	[6]
Symptom Improvement
Cough	Significant reduction	No significant change	< 0.05	[6]
Sputum Viscosity	Significant reduction	No significant change	< 0.05	[6]
Difficulty in Sputum Expectoration	Significant reduction	No significant change	< 0.05	[6]
Spirometric Measures
Vital Capacity	Improved	No significant change	< 0.05	[6]
Peak Expiratory Flow Rate	Improved	No significant change	< 0.05	[6]
Forced Expiratory Volume in 1s (FEV1)	No significant difference	No significant difference	N/A	[6]

Experimental Protocols

Pediatric Clinical Trial Protocol (Summary)

This protocol is a summary based on the available information from the 1988 clinical trial.[6]

• Study Design : Double-blind, placebo-controlled, randomized clinical trial.

• Participants : 30 children (mean age 9.33 years) with acute infectious pulmonary diseases or acute exacerbations of chronic bronchitis.

• Intervention :

  • Treatment Group (n=15): Domiodol administered orally at a dose of 0.5 mg/kg, three times a day for 14 days.

  • Control Group (n=15): Placebo administered orally on the same schedule.

• Assessments :

  • Subjective Symptoms : Cough, sputum viscosity, difficulty in raising sputum, and sputum characteristics were assessed semi-quantitatively at baseline and throughout the study period.

  • Respiratory Function : Spirometric measurements including vital capacity, peak expiratory flow rate, and FEV1 were performed.

  • Safety : Clinical side effects were monitored, and levels of thyroid hormone and thyroid-stimulating hormone were measured.

• Statistical Analysis : Appropriate statistical tests were used to compare the outcomes between the Domiodol and placebo groups.

Preclinical Animal Study Protocol for Mucolytic Activity (Summary)

This protocol is a generalized summary based on pharmacological studies.[3][4]

• Animal Model : Rabbits with subacute bronchitis induced by exposure to sulfur dioxide (SO2) gas.

• Objective : To evaluate the effect of Domiodol on sputum viscosity.

• Methodology :

  • Induce subacute bronchitis in rabbits through controlled, long-term exposure to SO2 gas.

  • Collect sputum samples from the animals.

  • Administer Domiodol orally at varying doses (e.g., 50 and 100 mg/kg).

  • Collect post-treatment sputum samples.

  • Measure the viscosity of the sputum samples.

  • Analyze the correlation between the decrease in viscosity and the content of dry matter, protein, and polysaccharides in the sputum.

• Outcome Measures :

  • Percentage decrease in sputum viscosity.

  • Correlation of viscosity changes with sputum composition.

Visualizations

Caption: Proposed mechanism of Domiodol's mucolytic and expectorant action.

Caption: Workflow of the pediatric clinical trial for Domiodol.

References

• 1. What is the mechanism of Domiodol? [synapse.patsnap.com]
• 2. [Clinical and functional effects of domiodol and sobrerol in hypersecretory bronchopneumonias] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Domiodol treatment for bronchopulmonary diseases in the paediatric age group: a double-blind controlled clinical trial versus placebo - PubMed [pubmed.ncbi.nlm.nih.gov]

Domiodol for Oral Administration in Respiratory Diseases: Application Notes and Protocols for Clinical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Domiodol is an orally administered mucolytic and expectorant agent that has been investigated for its efficacy in treating various respiratory conditions characterized by excessive or viscous mucus. Clinical trials have explored its utility in both adult and pediatric populations, demonstrating its potential to improve respiratory symptoms and function. This document provides a summary of findings from key clinical studies, detailed protocols for relevant experiments, and a proposed mechanism of action.

Data Presentation

The following tables summarize the quantitative data from clinical trials investigating the oral administration of Domiodol. It is important to note that while these trials reported statistically significant improvements, the full quantitative data sets are not extensively published. The data presented here are representative summaries based on the available literature.

Table 1: Pharmacokinetic Profile of Oral Domiodol (Illustrative Data)

Parameter	Value	Unit	Study Population
Cmax	2.5 (illustrative)	µg/mL	Healthy Adults
Tmax	2.0 (illustrative)	hours	Healthy Adults
AUC (0-24h)	15.0 (illustrative)	µg·h/mL	Healthy Adults
Half-life (t½)	8.0 (illustrative)	hours	Healthy Adults
Excretion	Primarily Renal (illustrative)	%	Healthy Adults

Table 2: Efficacy of Oral Domiodol in Pediatric Patients with Bronchopulmonary Diseases

Efficacy Endpoint	Domiodol Group	Placebo Group	p-value	Reference
Reduction in Cough Score	Significant Improvement	No Significant Change	<0.05	[1]
Reduction in Sputum Viscosity	Significant Improvement	No Significant Change	<0.05	[1]
Improvement in Sputum Expectoration	Significant Improvement	No Significant Change	<0.05	[1]
Change in Vital Capacity	Improved	No Significant Change	<0.05	[1]
Change in Peak Expiratory Flow Rate	Improved	No Significant Change	<0.05	[1]

Table 3: Efficacy of Oral Domiodol in Tracheostomized Patients Post-Laryngectomy

Efficacy Endpoint	Domiodol Group	Placebo Group	p-value	Reference
Cough Intensity	Statistically Significant Improvement	Less Improvement	<0.05	[2]
Sputum Quantity	Statistically Significant Improvement	Less Improvement	<0.05	[2]
Sputum Quality	Statistically Significant Improvement	Less Improvement	<0.05	[2]
Difficulty in Expectoration	Statistically Significant Improvement	Less Improvement	<0.05	[2]

Table 4: Comparative Efficacy of Oral Domiodol in Chronic Obstructive Lung Disease (COPD)

Efficacy Endpoint	Domiodol	S-carboxymethylcysteine (SCMC)	p-value	Reference
Overall Therapeutic Effect	Positive Effect	Positive Effect	Not Statistically Different	[3]
Onset of Action	More Rapid	Slower	-	[3]

Experimental Protocols

The following are detailed methodologies for key experiments that could be conducted in clinical trials investigating the oral administration of Domiodol.

Protocol 1: A Randomized, Double-Blind, Placebo-Controlled Study to Evaluate the Efficacy and Safety of Oral Domiodol in Pediatric Patients with Acute Bronchitis.

• Objective: To assess the efficacy and safety of oral Domiodol in children with acute bronchitis.

• Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.

• Patient Population:

  • Inclusion Criteria: Male and female patients aged 6-12 years with a clinical diagnosis of acute bronchitis, symptom duration of ≤ 48 hours, and a baseline cough severity score of ≥ 3 on a 5-point scale.

  • Exclusion Criteria: History of chronic respiratory disease (e.g., asthma), known allergy to Domiodol or its components, use of other mucolytics or antitussives within 24 hours of randomization, and presence of severe systemic disease.

• Treatment Regimen:

  • Investigational Arm: Domiodol administered orally at a dose of 0.5 mg/kg three times daily for 14 days.[1]

  • Control Arm: Matching placebo administered orally three times daily for 14 days.

• Efficacy Assessments:

  • Primary Endpoint: Change from baseline in cough severity score at day 7.

  • Secondary Endpoints: Change from baseline in sputum viscosity (assessed via viscometer), difficulty in expectoration score, and daily symptom scores (cough frequency, chest congestion). Spirometric measures including vital capacity and peak expiratory flow rate will be assessed at baseline and day 14.[1]

• Safety Assessments:

  • Monitoring of adverse events (AEs) and serious adverse events (SAEs).

  • Physical examinations.

  • Vital signs.

  • Laboratory tests (hematology, clinical chemistry, urinalysis), including thyroid hormone and thyroid-stimulating hormone levels at baseline and end of treatment.[1]

• Statistical Analysis: Efficacy endpoints will be analyzed using an analysis of covariance (ANCOVA) with baseline values as a covariate. Safety data will be summarized descriptively.

Protocol 2: Evaluation of Pharmacokinetics of Single and Multiple Doses of Oral Domiodol in Healthy Adult Volunteers.

• Objective: To characterize the single- and multiple-dose pharmacokinetics of oral Domiodol in healthy adult subjects.

• Study Design: An open-label, single-center, two-period pharmacokinetic study.

• Patient Population:

  • Inclusion Criteria: Healthy male and female volunteers aged 18-55 years with a body mass index (BMI) between 18.5 and 30.0 kg/m ².

  • Exclusion Criteria: History of significant medical conditions, use of any prescription or over-the-counter medications within 14 days of dosing, and known allergy to Domiodol.

• Treatment Regimen:

  • Period 1 (Single Dose): A single oral dose of Domiodol (e.g., 60 mg).

  • Period 2 (Multiple Doses): Oral Domiodol (e.g., 60 mg) administered three times daily for 7 consecutive days.[4]

• Pharmacokinetic Sampling:

  • Period 1: Blood samples collected at pre-dose, and at 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 48, and 72 hours post-dose.

  • Period 2: Blood samples collected pre-dose on Day 1, and pre-dose and at the same time points as Period 1 on Day 7.

• Bioanalytical Method: Plasma concentrations of Domiodol will be determined using a validated high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method.

• Pharmacokinetic Analysis: Pharmacokinetic parameters including Cmax, Tmax, AUC, and t½ will be calculated using non-compartmental analysis.

Visualizations

Proposed Signaling Pathway for Domiodol's Mucolytic Action

Caption: Proposed mechanism of action for Domiodol as a mucolytic and expectorant.

Experimental Workflow for a Domiodol Clinical Trial

Caption: Generalized workflow for a randomized, placebo-controlled clinical trial of Domiodol.

Conclusion

The available evidence from clinical trials suggests that oral administration of Domiodol is an effective and well-tolerated treatment for improving symptoms associated with mucus hypersecretion in various respiratory diseases, in both adult and pediatric populations. Further large-scale clinical trials with detailed reporting of quantitative outcomes would be beneficial to fully elucidate its pharmacokinetic profile and clinical efficacy. The provided protocols and visualizations serve as a guide for the design and implementation of future research in this area.

References

• 1. Domiodol treatment for bronchopulmonary diseases in the paediatric age group: a double-blind controlled clinical trial versus placebo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mucolytic effects of domiodol in tracheostomized patients after total laryngectomy. Double-blind, placebo-controlled, randomized pilot study with four-month follow-up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Double-blind clinical trial of domiodol vs S-carboxymethylcysteine in chronic obstructive lung disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Domiodol - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Assessing Sputum Viscosity in Domiodol Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of methodologies for assessing the viscosity of sputum, with a particular focus on the mucolytic agent Domiodol. The following sections detail the importance of sputum viscosity measurements, experimental protocols for in vitro and in vivo assessments, and a summary of available quantitative data.

Introduction: The Importance of Sputum Viscosity in Muco-obstructive Diseases

Sputum viscosity is a critical parameter in the pathophysiology of muco-obstructive respiratory diseases such as chronic bronchitis, cystic fibrosis, and bronchiectasis. Increased viscosity of airway mucus impairs mucociliary clearance, leading to airway obstruction, recurrent infections, and a decline in pulmonary function. Mucolytic agents, like Domiodol, aim to reduce sputum viscosity, thereby facilitating its removal and improving clinical outcomes. Accurate and reproducible methods for assessing sputum viscosity are therefore essential for the pre-clinical and clinical evaluation of such therapeutic agents.

Domiodol, an organic iodinated compound, has been shown to possess mucolytic and expectorant properties. Studies have indicated its efficacy in reducing sputum viscosity and improving respiratory parameters.[1][2] These notes provide detailed protocols for quantifying the effect of Domiodol and other mucolytic agents on sputum rheology.

In Vitro Methods for Sputum Viscosity Assessment

In vitro methods offer a controlled environment to study the direct effects of mucolytic agents on sputum samples. The most common techniques involve rotational viscometry and rheometry.

Cone-Plate Viscometry/Rheometry

This is a widely used method for determining the viscoelastic properties of non-Newtonian fluids like sputum. It requires a small sample volume and provides detailed information on viscosity, elasticity, and other rheological parameters.

Experimental Protocol: Cone-Plate Rheometry

Objective: To measure the dynamic viscosity and viscoelastic properties of sputum samples before and after treatment with Domiodol.

Materials:

• Cone-plate rheometer

• Sputum samples (freshly collected or properly stored)

• Domiodol solutions at various concentrations

• Phosphate-buffered saline (PBS) as a control

• Micropipettes

• Spatula

• Temperature-controlled chamber for the rheometer

Procedure:

• Sample Preparation:

  • Allow sputum samples to liquefy partially at room temperature for 30 minutes.

  • Gently mix the sample with a spatula to ensure homogeneity. Avoid vigorous mixing to prevent shearing of mucin fibers.

  • Divide the sputum sample into aliquots for treatment with Domiodol and a control.

  • To the treatment aliquots, add Domiodol solution to achieve the desired final concentrations.

  • To the control aliquot, add an equivalent volume of PBS.

  • Incubate all samples for a predetermined time (e.g., 30-60 minutes) at 37°C.

• Rheometer Setup:

  • Set the temperature of the rheometer's measurement chamber to 37°C to mimic physiological conditions.

  • Calibrate the rheometer according to the manufacturer's instructions.

  • Select the appropriate cone geometry for the expected viscosity range of the sputum.

• Measurement:

  • Carefully apply the sputum sample to the center of the rheometer plate, ensuring there are no air bubbles.

  • Lower the cone to the set gap, allowing any excess sample to be trimmed.

  • Allow the sample to equilibrate to the measurement temperature for 5-10 minutes.

  • Perform an oscillatory frequency sweep (e.g., from 0.1 to 10 Hz) at a constant strain within the linear viscoelastic region (LVER) to determine the storage modulus (G') and loss modulus (G'').

  • Perform a steady-state shear rate sweep (e.g., from 0.1 to 100 s⁻¹) to measure the apparent viscosity as a function of shear rate.

• Data Analysis:

  • Record the storage modulus (G'), loss modulus (G''), and complex viscosity (η*) from the oscillatory tests.

  • Plot the apparent viscosity versus shear rate from the steady-state shear tests.

  • Compare the results from the Domiodol-treated samples with the control samples.

Stress Relaxation Rheometry

This method assesses the viscoelastic properties of a material by applying a constant strain and measuring the decay of stress over time. It provides insights into the internal structure and relaxation behavior of the sputum gel network.

Experimental Protocol: Stress Relaxation Test

Objective: To evaluate the effect of Domiodol on the relaxation behavior of sputum.

Materials:

• Rheometer with stress relaxation testing capabilities

• Sputum samples

• Domiodol solutions

• PBS (control)

• Spatula

• Temperature-controlled chamber

Procedure:

• Sample Preparation: Prepare Domiodol-treated and control sputum samples as described in the cone-plate viscometry protocol.

• Rheometer Setup:

  • Set the measurement chamber temperature to 37°C.

  • Calibrate the instrument.

• Measurement:

  • Apply the sputum sample to the rheometer plate.

  • Lower the measuring geometry to the set gap.

  • Apply a rapid, constant strain to the sample within its LVER.

  • Hold the strain constant and record the resulting stress as it decays over time.

• Data Analysis:

  • Plot the stress relaxation modulus, G(t) = σ(t)/γ₀ (where σ(t) is the time-dependent stress and γ₀ is the applied strain), as a function of time.

  • Compare the relaxation profiles of Domiodol-treated and control samples. A faster stress decay indicates a less viscous and more fluid-like structure.

In Vivo Assessment of Sputum Viscosity in Animal Models

Animal models are crucial for understanding the in vivo efficacy of mucolytic agents. The rabbit is a commonly used model for studying respiratory diseases and the effects of mucoactive drugs.

Experimental Protocol: In Vivo Sputum Viscosity Assessment in a Rabbit Model of Bronchitis

Objective: To determine the effect of orally administered Domiodol on sputum viscosity in rabbits with induced bronchitis.

Animal Model:

• New Zealand white rabbits.

• Induction of subacute bronchitis via long-term exposure to SO2 gas.[1]

Sputum Collection (Kasé's Method): While a highly detailed, step-by-step protocol for Kasé's method is not readily available in the public domain, the principle involves the quantitative collection of respiratory tract fluid from rabbits.[1] This likely entails a surgical procedure to isolate a section of the trachea to allow for the accumulation and subsequent collection of secreted mucus, uncontaminated by saliva.

Procedure:

• Animal Grouping:

  • Divide the rabbits with induced bronchitis into a control group and one or more treatment groups.

• Drug Administration:

  • Administer Domiodol orally to the treatment groups at specified dosages (e.g., 50 and 100 mg/kg).[1]

  • Administer a placebo (e.g., vehicle solution) to the control group.

• Sputum Collection:

  • At a predetermined time after drug administration, quantitatively collect sputum from each animal using Kasé's method.

• Viscosity Measurement:

  • Measure the viscosity of the collected sputum samples using one of the in vitro methods described above (e.g., cone-plate viscometry).

• Biochemical Analysis:

  • Correlate the viscosity measurements with the content of dry matter, protein, and polysaccharides in the sputum to understand the components affected by Domiodol.[1]

• Data Analysis:

  • Calculate the percentage decrease in viscosity for the treatment groups compared to the control group.

  • Perform statistical analysis to determine the significance of the observed effects.

Quantitative Data Summary

The following table summarizes the available quantitative data on the effect of Domiodol on sputum viscosity from a key preclinical study.

Parameter	Dosage	Effect	Reference
Sputum Viscosity	50 mg/kg (oral)	Significant reduction	[1]
Sputum Viscosity	100 mg/kg (oral)	Significant reduction	[1]
Correlation	N/A	Percentage decrease in viscosity was statistically correlated with the content of dry matter, protein, and polysaccharides in the sputum.	[1]

Visualizations

Experimental Workflow

Caption: Workflow for in vivo assessment of Domiodol's effect on sputum viscosity.

Hypothetical Signaling Pathway for Domiodol's Expectorant Action

Domiodol is classified as an iodinated expectorant, which is thought to act by increasing the secretion of airway fluid.[3] The precise molecular mechanism is not fully elucidated, but a plausible pathway involves the stimulation of submucosal glands and epithelial cells to secrete more water and ions into the airway lumen, thereby hydrating the mucus.

Caption: Hypothetical signaling pathway for Domiodol's expectorant effect.

References

• 1. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mucolytic effects of domiodol in tracheostomized patients after total laryngectomy. Double-blind, placebo-controlled, randomized pilot study with four-month follow-up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mucoactive drugs - PMC [pmc.ncbi.nlm.nih.gov]

Spirometric Measurements in Clinical Trials of Domiodol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Domiodol is a mucolytic and expectorant agent that has been investigated for its therapeutic potential in various respiratory conditions characterized by mucus hypersecretion and impaired clearance. Clinical trials have utilized spirometry as a key tool to objectively assess the efficacy of Domiodol on pulmonary function. These notes provide an overview of the clinical application of spirometric measurements in trials involving Domiodol, its mechanism of action, and observed effects.

Mechanism of Action

Domiodol's primary mechanism of action is as a mucolytic agent, which involves increasing the volume of respiratory tract fluid and reducing the viscosity of sputum. This is believed to be achieved through a cilio-excitatory effect, which enhances the clearance of mucus from the airways. Some evidence also suggests that Domiodol may possess anti-inflammatory properties through the inhibition of cyclooxygenase (COX) enzymes, as well as antioxidant capabilities. By improving mucus clearance and potentially reducing inflammation, Domiodol aims to alleviate airway obstruction and improve overall lung function.

Clinical Studies Overview

Clinical trials investigating Domiodol have been conducted in both pediatric and adult populations with various bronchopulmonary diseases.

• Pediatric Studies: In a notable double-blind, placebo-controlled trial in children aged approximately 9 years with acute or acute-on-chronic bronchopulmonary diseases, Domiodol was administered orally at a dose of 0.5 mg/kg three times daily for 14 days. The study reported a significant improvement in subjective symptoms such as cough and sputum characteristics. Spirometric assessments revealed an improvement in vital capacity (VC) and peak expiratory flow rate (PEFR). However, no significant differences were observed in the forced expiratory volume in 1 second (FEV1), the Tiffeneau-Pinelli index (FEV1/VC), or mid-expiratory flow.

• Adult Studies: In adults with chronic obstructive lung disease (COPD), a double-blind trial comparing Domiodol with S-carboxymethylcysteine reported positive effects on both clinical and functional parameters for both drugs, with Domiodol showing a more rapid onset of action. Another study in adult patients with hypersecretory bronchopneumonias showed improvements in subjective measures of expectoration and cough, but no significant improvement in respiratory function as measured by spirometry.

These findings suggest that Domiodol's primary impact on spirometry may be related to changes in lung volumes (as reflected by vital capacity) and large airway function (as indicated by peak expiratory flow rate), likely secondary to its mucolytic effects. The lack of consistent improvement in FEV1 may suggest a lesser effect on smaller airways or in patients with a significant bronchospastic component.

Data Presentation

The following tables summarize the key characteristics and outcomes of representative clinical trials of Domiodol that included spirometric measurements.

Table 1: Pediatric Clinical Trial of Domiodol in Bronchopulmonary Diseases
Study Design	Double-blind, placebo-controlled
Patient Population	30 children (mean age 9.33 years) with acute or acute-on-chronic bronchopulmonary diseases
Treatment Regimen	Domiodol 0.5 mg/kg orally, three times daily for 14 days
Spirometric Parameters Measured	Vital Capacity (VC), Peak Expiratory Flow Rate (PEFR), Forced Expiratory Volume in 1 second (FEV1), Tiffeneau-Pinelli Index (FEV1/VC), Mid-Expiratory Flow
Spirometric Outcomes	- Improved: Vital Capacity, Peak Expiratory Flow Rate- No significant difference: FEV1, Tiffeneau-Pinelli Index, Mid-Expiratory Flow

Table 2: Adult Clinical Trial of Domiodol in Chronic Obstructive Lung Disease
Study Design	Double-blind, comparative trial
Patient Population	40 adult patients with Chronic Obstructive Lung Disease (COPD)
Treatment Regimen	Domiodol (dosage not specified in abstract) vs. S-carboxymethylcysteine
Spirometric Parameters Measured	Not explicitly detailed in the abstract, referred to as "functional effects"
Spirometric Outcomes	Both drugs showed a positive effect on clinical and functional parameters. Domiodol was noted to have a more rapid onset of action.

Table 3: Adult Clinical Trial of Domiodol in Hypersecretory Bronchopneumonias
Study Design	Double-blind, comparative trial
Patient Population	Adult patients with acute and chronic bronchitis, and acute exacerbations of chronic hypersecretory bronchitis
Treatment Regimen	Domiodol (dosage not specified in abstract) vs. Sobrerol
Spirometric Parameters Measured	Respiratory function tests (specific parameters not detailed in the abstract)
Spirometric Outcomes	No improvement in respiratory functions was observed, despite improvements in subjective measures of expectoration and cough.

Experimental Protocols

Detailed spirometry protocols from the original Domiodol clinical trials are not publicly available. Therefore, the following is a standardized protocol for conducting spirometry in clinical trials, based on the American Thoracic Society (ATS) and European Respiratory Society (ERS) guidelines. This protocol is applicable to both pediatric and adult subjects, with specific considerations for children.

Subject Preparation

• Informed Consent: Obtain written informed consent from the subject or their legal guardian.

• Withholding Medications: Instruct subjects to withhold short-acting bronchodilators for at least 4-6 hours, long-acting β-agonists for at least 12 hours, and sustained-release theophylline for at least 24 hours prior to testing, if required by the study protocol.

• Abstinence: Subjects should abstain from smoking for at least 1 hour, consuming alcohol for at least 4 hours, and vigorous exercise for at least 30 minutes before the test.

• Anthropometric Measurements: Accurately measure and record the subject's height (without shoes) and weight. Age and sex must also be recorded.

• Instructions: Clearly explain and demonstrate the forced vital capacity (FVC) maneuver to the subject in a calm and reassuring manner. For children, use age-appropriate language and encouragement.

Equipment

• Spirometer: Use a spirometer that meets the 2019 ATS/ERS technical standards for accuracy and precision.

• Calibration: Perform daily calibration of the spirometer using a 3-L calibration syringe.

• Infection Control: Use a new, disposable mouthpiece and nose clip for each subject.

Spirometry Procedure (Forced Vital Capacity Maneuver)

• The subject should be seated upright in a chair with their feet flat on the floor.

• Apply a nose clip to prevent air leakage through the nostrils.

• Instruct the subject to place the mouthpiece in their mouth and seal their lips tightly around it.

• The subject should breathe tidally for a few breaths to become accustomed to the mouthpiece.

• Instruct the subject to inhale as deeply and rapidly as possible.

• Without hesitation, the subject should then exhale as forcefully and completely as possible for as long as possible.

• The maneuver should be repeated a minimum of three times, with adequate rest between attempts.

Quality Control and Acceptability Criteria (per ATS/ERS 2019)

• Start of Test: The start of the test must be explosive, with a back-extrapolated volume (BEV) of less than 5% of the FVC or 150 mL, whichever is greater.

• End of Test: The subject should show a plateau in the volume-time curve (less than 25 mL of volume change in the last second of exhalation) or have reached a reasonable duration of exhalation (e.g., >6 seconds for adults).

• No Artifacts: The maneuver should be free from artifacts such as coughing in the first second, glottis closure, early termination, or a leak.

• Reproducibility: At least two acceptable maneuvers should be obtained where the difference between the largest and second-largest FVC is ≤150 mL and the difference between the largest and second-largest FEV1 is ≤150 mL. For subjects with an FVC of <1 L, the tolerance is ≤100 mL for both FVC and FEV1.

Measured Parameters

The primary spirometric parameters to be recorded and analyzed include:

• Forced Vital Capacity (FVC)

• Forced Expiratory Volume in 1 second (FEV1)

• FEV1/FVC ratio

• Peak Expiratory Flow (PEF)

• Forced Expiratory Flow at 25-75% of FVC (FEF25-75%)

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Proposed mechanism of action of Domiodol.

Caption: Experimental workflow for a Domiodol clinical trial.

Application Notes and Protocols: Domiodol for Laryngectomized Patients

For Researchers, Scientists, and Drug Development Professionals

Introduction

Domiodol is an organic iodinated mucolytic and expectorant agent.[1][2] Its application in post-operative laryngectomized patients with permanent tracheostomy is aimed at improving respiratory parameters by reducing the viscosity of sputum and facilitating its expectoration.[2] These application notes provide a comprehensive overview of the available data on Domiodol, including its mechanism of action, dosage information from clinical trials, and detailed protocols for preclinical and clinical assessment of its mucolytic efficacy.

Mechanism of Action

Domiodol's primary mechanism of action as a mucolytic and expectorant is attributed to its properties as an organic iodinated compound. It is believed to work through two main pathways:

• Increased Respiratory Tract Fluid Secretion: Domiodol has been shown to increase the secretion of respiratory tract fluid. This is thought to be a result of stimulating bronchial mucous secretions, potentially via a vagally mediated reflex action on the gastric mucosa, a mechanism proposed for saline expectorants.[3]

• Cilio-excitatory Effect: Domiodol has demonstrated a marked cilio-excitatory effect, which enhances the clearance of mucus from the respiratory tract.[4]

While other mechanisms for Domiodol have been suggested, such as modulation of serotonin and dopamine receptors or inhibition of cyclooxygenase (COX) enzymes, its efficacy in laryngectomized patients is primarily associated with its mucolytic and expectorant properties.

Signaling Pathway for Mucolytic and Expectorant Action

Proposed mechanism of Domiodol's mucolytic action.

Dosage and Administration in Laryngectomized Patients

A double-blind, placebo-controlled, randomized pilot study involving 20 post-operative laryngectomized patients with permanent tracheostomy established the following dosage regimen:

Parameter	Value
Drug	Domiodol
Dosage	60 mg
Frequency	Three times a day (t.i.d.)
Route of Administration	Oral
Treatment Duration	Average of 2 weeks in hospital followed by a 4-month follow-up at home.[2]

Clinical Trial Data in Laryngectomized Patients

The aforementioned pilot study demonstrated a statistically and clinically significant improvement in respiratory parameters for patients treated with Domiodol compared to a placebo group.[2]

Parameter Assessed	Outcome in Domiodol Group
Cough Intensity	Significantly improved
Sputum Quantity	Significantly improved
Sputum Quality	Significantly improved
Expectoration Difficulty	Significantly improved

The improvement in the Domiodol-treated patients was observed to be earlier and greater than that in the placebo-treated patients.[2]

Preclinical Pharmacology Data

Animal studies have provided quantitative data on the pharmacological effects of Domiodol.

Animal Model	Dosage (Oral)	Effect
Rabbits	50-200 mg/kg	Dose-related increase in respiratory tract fluid.[4]
Rabbits with SO2-induced bronchitis	50 and 100 mg/kg	Significantly reduced viscosity of sputum.[4]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the assessment of Domiodol's efficacy.

Clinical Trial Protocol for Laryngectomized Patients

This protocol is based on the methodology described in the pilot study of Domiodol in post-operative laryngectomized patients.[2]

References

• 1. Mucolytic effects of domiodol in tracheostomized patients after total laryngectomy. Double-blind, placebo-controlled, randomized pilot study with four-month follow-up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. my.clevelandclinic.org [my.clevelandclinic.org]
• 3. Expectorants and Mucolytic Drugs in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 4. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for a Long-Term Follow-up Study of Domiodol Treatment in Chronic Bronchitis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Domiodol is an organic iodide mucolytic and expectorant agent that has demonstrated efficacy in the treatment of bronchopulmonary diseases by improving mucus consistency and reducing symptoms associated with excessive mucus production.[1][2][3] Clinical studies have shown its effectiveness in acute and chronic bronchitis.[3][4] Given the chronic nature of conditions like chronic bronchitis, a long-term follow-up study is imperative to establish the sustained efficacy, long-term safety profile, and overall impact on disease progression and quality of life. These application notes provide a comprehensive framework for designing and implementing such a study.

Study Design and Objectives

Study Title

A multicenter, observational, long-term, post-marketing surveillance study to evaluate the safety and effectiveness of Domiodol in patients with chronic bronchitis.

Primary Objectives

• To assess the long-term safety profile of Domiodol, with a particular focus on thyroid function, due to its organic iodine content.[5][6]

• To evaluate the long-term effectiveness of Domiodol in reducing the frequency and severity of exacerbations in patients with chronic bronchitis.[7]

Secondary Objectives

• To determine the impact of long-term Domiodol treatment on health-related quality of life (HRQoL).[8][9][10][11][12]

• To assess changes in respiratory function and sputum characteristics over an extended treatment period.

• To monitor for any emergent adverse drug reactions (ADRs) not identified in short-term clinical trials.

Study Population

Patients with a confirmed diagnosis of chronic bronchitis, with or without chronic obstructive pulmonary disease (COPD), who have been prescribed Domiodol as part of their standard care.

Study Duration and Follow-up

The proposed duration for the follow-up study is 5 years, with data collection points at baseline, 6 months, 12 months, and annually thereafter.[13][14]

Key Endpoints

The key efficacy and safety endpoints for the study are summarized in the table below.

Endpoint Category	Primary Endpoints	Secondary Endpoints	Data Collection Timepoints
Safety	Incidence of adverse events (AEs), serious adverse events (SAEs), and ADRs.	Changes in thyroid function tests (TSH, T3, T4).[5]	Baseline, 6 months, and annually.
Incidence of malignancies.[15]	Annually.
Changes in vital signs and laboratory parameters.	Baseline, 6 months, and annually.
Efficacy	Annual rate of moderate to severe exacerbations.[7]	Changes in health-related quality of life (HRQoL) scores (e.g., SGRQ, CRQ).[8][11][12]	Baseline, 6 months, and annually.
Changes in lung function (FEV1, FVC).	Baseline and annually.
Changes in sputum viscosity and volume.	Baseline, 6 months, and annually.
Patient-reported outcomes on cough and sputum production.	Baseline, 6 months, and annually.

Experimental Protocols

Protocol for Monitoring Thyroid Function

3.1.1 Objective: To monitor for any potential effects of long-term administration of an organic iodide compound on thyroid function.

3.1.2 Procedure:

• Collect a venous blood sample from the patient at baseline, 6 months, and annually.

• Process the blood sample to obtain serum.

• Analyze the serum for Thyroid Stimulating Hormone (TSH), free Triiodothyronine (T3), and free Thyroxine (T4) levels using a validated immunoassay.

• Record the results and compare them to the established normal reference ranges.

• Any significant deviation from baseline or the normal range should be flagged for clinical review.

Protocol for Sputum Collection and Rheological Analysis

3.2.1 Objective: To quantitatively assess the effect of long-term Domiodol treatment on mucus viscosity.

3.2.2 Procedure:

• Patients should be instructed to provide a spontaneous or induced sputum sample in a sterile container. For induced sputum, inhalation of hypertonic saline can be used.[16]

• The sample should be processed within one hour of collection or snap-frozen at -80°C for later analysis.[1][17][18]

• Saliva should be carefully removed from the sputum sample.[16]

• The sputum's viscoelastic properties (elastic modulus G' and viscous modulus G'') are to be measured using a rotational rheometer.[1][16][17][18]

• Measurements should be performed at a standardized temperature (e.g., 37°C) and under conditions that prevent sample dehydration.[2][16]

• Record the rheological parameters for comparison across different time points.

Protocol for Assessment of Mucociliary Clearance (Optional Sub-study)

3.3.1 Objective: To measure the in vivo effectiveness of the interaction between cilia and mucus.

3.3.2 Procedure (Saccharin Test): [19]

• The patient should be in a resting state in a controlled environment for at least one hour prior to the test.

• A small saccharin particle (approximately 1 mm in diameter) is placed on the medial surface of the inferior nasal turbinate.

• The time taken for the patient to first perceive a sweet taste is recorded. This is the nasal mucociliary clearance time.

• A normal clearance time is generally considered to be up to 20 minutes.[19]

3.3.3 Procedure (Ex vivo analysis of tracheal tissue - Preclinical): [20]

• In animal models, the trachea is excised and cut longitudinally.

• The tissue is placed in a chamber slide.

• Fluorescent microparticles are applied to the mucosal surface.

• The movement of the particles is recorded using a fluorescent microscope.

• Image analysis software (e.g., ImageJ) is used to calculate the velocity of particle movement, representing the rate of mucociliary clearance.[20]

Data Presentation and Visualization

Data Summary Tables

All quantitative data from the study should be summarized in structured tables for clear comparison of changes from baseline and between different follow-up intervals.

Table 1: Summary of Patient Demographics and Baseline Characteristics (This table would include columns for age, sex, smoking history, duration of chronic bronchitis, baseline FEV1, baseline exacerbation rate, etc.)

Table 2: Long-Term Safety Outcomes (This table would present the incidence of adverse events, changes in thyroid function tests, and other safety parameters at each follow-up point.)

Table 3: Long-Term Efficacy Outcomes (This table would detail the annual exacerbation rates, changes in HRQoL scores, and changes in lung function and sputum characteristics over the 5-year period.)

Diagrams

References

• 1. researchgate.net [researchgate.net]
• 2. dzl.de [dzl.de]
• 3. Pharmacovigilance in Respiratory Medicine: Assessing Pulmonary Drug Safety - Drug Safety and Pharmacovigilance Course [medipharmsolutions.com]
• 4. gsk.com [gsk.com]
• 5. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Iodine Excess as an Environmental Risk Factor for Autoimmune Thyroid Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Long-Term Outcome of Chronic Obstructive Pulmonary Disease: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pulmonaryrehab.com.au [pulmonaryrehab.com.au]
• 9. escholarship.mcgill.ca [escholarship.mcgill.ca]
• 10. Quality of life and symptom measurement in COPD patients | Campus Sanofi [pro.campus.sanofi]
• 11. American Thoracic Society | Health-Related Quality of Life [site.thoracic.org]
• 12. Evaluation of Quality of Life instruments for use in COPD care and research: a systematic review - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. ClinicalTrials.gov [clinicaltrials.gov]
• 14. researchgate.net [researchgate.net]
• 15. Long-term safety study of infliximab in moderate-to-severe chronic obstructive pulmonary disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. An optimized protocol for assessment of sputum macrorheology in health and muco-obstructive lung disease - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Measurement of Nasal Mucociliary Clearance [jscimedcentral.com]
• 20. Method for Measuring Mucociliary Clearance and Cilia-generated Flow in Mice by ex vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating the Anti-inflammatory Activity of Domiodol Using Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for key cell-based assays to screen and characterize the anti-inflammatory properties of Domiodol. The described assays focus on critical pathways of the inflammatory response, including the production of pro-inflammatory cytokines and mediators, and the activity of key signaling pathways.

Introduction to Domiodol's Anti-inflammatory Potential

Domiodol is recognized for its anti-inflammatory and analgesic effects.[1] Its primary mechanism of action is believed to be the inhibition of cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2.[1] These enzymes are crucial for the synthesis of prostaglandins, which are key mediators of inflammation, pain, and fever.[1] By inhibiting COX enzymes, Domiodol reduces prostaglandin production, thereby mitigating the inflammatory response.[1] Additionally, Domiodol exhibits antioxidant properties by scavenging free radicals, which provides another layer of protection against cellular damage during inflammation.[1]

Inhibition of Pro-inflammatory Cytokine Production in Macrophages

Application Note

A primary indicator of inflammation is the production of pro-inflammatory cytokines by immune cells such as macrophages. Upon activation by stimuli like bacterial lipopolysaccharide (LPS), macrophages release a cascade of cytokines including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1 beta (IL-1β). This assay measures the ability of Domiodol to inhibit the secretion of these key cytokines from LPS-stimulated macrophages. The concentration of cytokines in the cell culture supernatant is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA), providing a direct measure of Domiodol's potential to suppress the production of inflammatory mediators.

Experimental Protocol

1.1. Cell Culture and Seeding:

• Cell Line: Murine macrophage cell line RAW 264.7 or human monocytic cell line THP-1 (differentiated into macrophages with PMA).

• Culture RAW 264.7 cells in DMEM or THP-1 cells in RPMI-1640, supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Seed the cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

1.2. Compound Treatment:

• Prepare serial dilutions of Domiodol in the appropriate cell culture medium. A known anti-inflammatory drug, such as Dexamethasone, should be used as a positive control.

• Remove the culture medium from the cells and replace it with fresh medium containing the different concentrations of Domiodol or Dexamethasone. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, used to dissolve Domiodol).

• Pre-incubate the cells with the compounds for 1-2 hours.

1.3. Stimulation:

• Induce an inflammatory response by adding LPS (1 µg/mL) to all wells except for the unstimulated control.

• Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

1.4. Cytokine Quantification (ELISA):

• Centrifuge the 96-well plate to pellet the cells.

• Carefully collect the supernatant and perform ELISA for TNF-α, IL-6, and IL-1β according to the manufacturer's instructions.

• Measure the absorbance using a microplate reader.

• Calculate the concentration of each cytokine from a standard curve. The percentage of inhibition is determined by comparing the cytokine levels in Domiodol-treated wells to the LPS-stimulated vehicle control.

Data Presentation

The inhibitory effect of Domiodol on cytokine production can be summarized by its IC50 value (the concentration that causes 50% inhibition).

Cytokine	Domiodol IC50 (µM)	Dexamethasone IC50 (µM) (Positive Control)
TNF-α	[Insert Value]	[Insert Value]
IL-6	[Insert Value]	[Insert Value]
IL-1β	[Insert Value]	[Insert Value]

Experimental Workflow

Caption: Workflow for the cytokine inhibition assay.

Inhibition of Cyclooxygenase (COX) Activity

Application Note

Since the primary proposed mechanism of Domiodol is the inhibition of COX enzymes, it is crucial to directly assess its effect on COX-1 and COX-2 activity.[1] This can be achieved using commercially available COX activity assay kits. These assays typically measure the production of prostaglandin E2 (PGE2), a major product of the COX pathway, from arachidonic acid. By quantifying the reduction in PGE2 levels in the presence of Domiodol, its inhibitory activity against both COX isoforms can be determined.

Experimental Protocol

2.1. Assay Principle:

• This protocol is based on a generic competitive ELISA for PGE2.

• Cell-based or purified enzyme assays can be used. For a cell-based approach, LPS-stimulated macrophages (as described in section 1) can be utilized, as LPS induces the expression of COX-2.

2.2. Cell-Based PGE2 Assay:

• Follow the cell culture, seeding, and treatment steps as outlined in the cytokine inhibition assay protocol (1.1 and 1.2).

• Stimulate the cells with LPS (1 µg/mL) for 18-24 hours.

• Collect the cell culture supernatant.

2.3. PGE2 Quantification (ELISA):

• Use a commercial PGE2 ELISA kit.

• Briefly, the supernatant is added to a microplate pre-coated with a capture antibody for PGE2.

• A fixed amount of HRP-labeled PGE2 is added to compete with the PGE2 in the supernatant for binding to the antibody.

• After incubation and washing, a substrate solution is added, and the color development is stopped.

• The intensity of the color is inversely proportional to the concentration of PGE2 in the sample.

• Calculate the PGE2 concentration and the percentage of inhibition by Domiodol.

Data Presentation

The selective inhibitory activity of Domiodol on COX-1 and COX-2 can be presented as IC50 values.

Enzyme	Domiodol IC50 (µM)	Celecoxib IC50 (µM) (COX-2 Selective Positive Control)	Indomethacin IC50 (µM) (Non-selective Positive Control)
COX-1	[Insert Value]	[Insert Value]	[Insert Value]
COX-2	[Insert Value]	[Insert Value]	[Insert Value]

Signaling Pathway

Caption: Inhibition of the COX pathway by Domiodol.

Assessment of NF-κB Signaling Pathway Activation

Application Note

The Nuclear Factor-kappa B (NF-κB) is a critical transcription factor that regulates the expression of many pro-inflammatory genes, including those for TNF-α, IL-6, and COX-2.[2][3] In unstimulated cells, NF-κB is held inactive in the cytoplasm by an inhibitory protein called IκB. Inflammatory stimuli, such as LPS, lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and activate gene transcription.[4] This assay determines if Domiodol exerts its anti-inflammatory effects by inhibiting the NF-κB pathway. A common method is to use a reporter cell line that expresses a reporter gene (e.g., luciferase) under the control of an NF-κB response element.

Experimental Protocol

3.1. Cell Line and Culture:

• Use a stable cell line containing an NF-κB-luciferase reporter construct (e.g., HEK293-NF-κB-luc).

• Culture the cells according to standard protocols.

3.2. Assay Procedure:

• Seed the cells in a 96-well plate and allow them to attach.

• Treat the cells with various concentrations of Domiodol for 1-2 hours. Use a known NF-κB inhibitor (e.g., BAY 11-7082) as a positive control.

• Stimulate the cells with TNF-α (10 ng/mL) or another suitable NF-κB activator.

• Incubate for 6-8 hours to allow for luciferase expression.

3.3. Luciferase Activity Measurement:

• Lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's protocol for the luciferase assay reagent.

• A decrease in luciferase activity in Domiodol-treated cells compared to the stimulated control indicates inhibition of the NF-κB pathway.

Data Presentation

The effect of Domiodol on NF-κB activation is presented as the IC50 value.

Parameter	Domiodol IC50 (µM)	BAY 11-7082 IC50 (µM) (Positive Control)
NF-κB Inhibition	[Insert Value]	[Insert Value]

Signaling Pathway

Caption: Overview of the NF-κB signaling cascade.

Conclusion

The assays described provide a robust framework for characterizing the anti-inflammatory activity of Domiodol in a cellular context. By employing these protocols, researchers can quantify its effects on key inflammatory mediators and signaling pathways, thereby providing valuable insights into its mechanism of action and therapeutic potential. It is recommended to perform these assays in a dose-dependent manner to determine the potency of Domiodol and to include appropriate positive and negative controls for data validation.

References

• 1. What is the mechanism of Domiodol? [synapse.patsnap.com]
• 2. mdpi.com [mdpi.com]
• 3. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enterodiol and enterolactone modulate the immune response by acting on nuclear factor-kappaB (NF-kappaB) signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography for the Quantitative Analysis of Domiodol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note outlines a proposed High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Domiodol. Domiodol, a mucolytic agent with the chemical formula C5H9IO3, is used in the treatment of respiratory tract disorders.[1][2][3] The method described herein provides a starting point for researchers and analysts in quality control and drug development to establish a robust and reliable analytical procedure for the determination of Domiodol in bulk drug substances and pharmaceutical formulations.

Introduction

Domiodol, chemically known as [2-(Iodomethyl)-1,3-dioxolan-4-yl]methanol, is an organic iodide compound.[4][5] Accurate and precise analytical methods are crucial for ensuring the quality, safety, and efficacy of pharmaceutical products containing Domiodol. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and quantification of active pharmaceutical ingredients (APIs) and their impurities. This document presents a proposed reversed-phase HPLC (RP-HPLC) method for the analysis of Domiodol.

Experimental

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is proposed for this analysis. The following chromatographic conditions are recommended as a starting point for method development and validation.

Parameter	Recommended Condition
HPLC System	Quaternary or Binary Gradient HPLC System
Detector	UV-Vis Detector
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	220 nm
Run Time	10 minutes

Reagents and Standards

• Acetonitrile: HPLC grade

• Water: HPLC grade or purified water

• Domiodol Reference Standard: Of known purity

Standard Solution Preparation

• Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of Domiodol reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations in the range of 1-50 µg/mL.

Sample Preparation

For the analysis of a solid dosage form (e.g., tablets):

• Weigh and finely powder not fewer than 20 tablets.

• Accurately weigh a portion of the powder equivalent to a single dose of Domiodol and transfer it to a suitable volumetric flask.

• Add a portion of the mobile phase and sonicate for 15 minutes to dissolve the active ingredient.

• Dilute to volume with the mobile phase and mix well.

• Filter the solution through a 0.45 µm syringe filter before injection into the HPLC system.[6][7]

Proposed Method Validation Parameters

The following parameters should be evaluated to validate the proposed HPLC method according to ICH guidelines. The data presented below is hypothetical and serves as an example of expected performance.

System Suitability

Parameter	Acceptance Criteria	Hypothetical Result
Tailing Factor (T)	T ≤ 2.0	1.2
Theoretical Plates (N)	N ≥ 2000	5500
Relative Standard Deviation (%RSD) of Peak Area	%RSD ≤ 2.0% (for n=6 injections)	0.8%

Linearity

A linear relationship should be established between the peak area and the concentration of Domiodol.

Concentration Range (µg/mL)	Correlation Coefficient (r²)
1 - 50	≥ 0.999

Precision

The precision of the method should be assessed at different levels.

Precision Type	Concentration Level	%RSD
Repeatability (Intra-day)	20 µg/mL (n=6)	≤ 1.0%
Intermediate Precision (Inter-day)	20 µg/mL (n=6 over 3 days)	≤ 2.0%

Accuracy (Recovery)

The accuracy should be determined by spiking a placebo with known amounts of Domiodol.

Spiked Level	Mean Recovery (%)
80%	99.5%
100%	100.2%
120%	99.8%

Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Hypothetical Value (µg/mL)
LOD	0.1
LOQ	0.3

Experimental Workflow and Diagrams

The following diagram illustrates the overall workflow for the HPLC analysis of Domiodol.

Caption: Workflow for Domiodol HPLC analysis.

The logical relationship for method validation can be visualized as follows:

Caption: Key parameters for HPLC method validation.

Conclusion

The proposed reversed-phase HPLC method provides a reliable and efficient starting point for the quantitative analysis of Domiodol. The method is expected to be simple, accurate, and precise, making it suitable for routine quality control testing of Domiodol in pharmaceutical manufacturing. Further optimization and full validation should be performed by the end-user to ensure compliance with regulatory requirements.

References

• 1. Page loading... [guidechem.com]
• 2. Domiodol [medbox.iiab.me]
• 3. Domiodol - Wikipedia [en.wikipedia.org]
• 4. Domiodol [drugfuture.com]
• 5. Domiodol | C5H9IO3 | CID 43814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. How to Prepare Sample for HPLC? | MtoZ Biolabs [mtoz-biolabs.com]
• 7. greyhoundchrom.com [greyhoundchrom.com]

Application Note: High-Throughput Identification of Domiodol Metabolites Using Liquid Chromatography-Mass Spectrometry

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a comprehensive workflow for the identification and semi-quantitative analysis of Domiodol metabolites in preclinical and clinical research. Domiodol, a mucolytic agent, undergoes extensive metabolism, and understanding its biotransformation is crucial for evaluating its efficacy and safety. This document provides detailed protocols for sample preparation from biological matrices, followed by metabolite profiling using high-resolution liquid chromatography-mass spectrometry (LC-MS). The presented methods are designed for researchers, scientists, and drug development professionals engaged in drug metabolism and pharmacokinetic studies.

Introduction

Domiodol, (4-(iodomethyl)-2,2-dimethyl-1,3-dioxolane), is a mucolytic agent used in the treatment of respiratory disorders. The characterization of its metabolic fate is a critical step in its preclinical and clinical development. The identification of metabolites helps in understanding the drug's clearance mechanisms, potential for drug-drug interactions, and the contribution of metabolites to the overall pharmacological and toxicological profile. Mass spectrometry, particularly when coupled with liquid chromatography, is a powerful technique for the sensitive and selective detection and structural elucidation of drug metabolites. This application note provides a robust methodology for the identification of potential Domiodol metabolites in biological samples.

Predicted Metabolic Pathways of Domiodol

While specific metabolic pathways for Domiodol are not extensively documented in the public domain, based on its chemical structure containing a dioxolane ring and an iodinated methyl group, several Phase I and Phase II metabolic reactions can be predicted.

Phase I Metabolism (Functionalization):

• Oxidative Deiodination: The iodine atom can be removed and replaced with a hydroxyl group, a common metabolic pathway for organo-iodine compounds.

• Hydroxylation: The alkyl chain or the dioxolane ring may undergo hydroxylation.

• Dioxolane Ring Opening: The 1,3-dioxolane ring can be enzymatically cleaved, potentially leading to the formation of a diol and subsequently other oxidized products. This has been observed for other dioxolane-containing compounds.

• Oxidation of the Hydroxymethyl Group: The primary alcohol resulting from deiodination or hydroxylation can be further oxidized to an aldehyde and then a carboxylic acid.

Phase II Metabolism (Conjugation):

• Glucuronidation: The hydroxyl groups introduced during Phase I metabolism can be conjugated with glucuronic acid to form more water-soluble glucuronide metabolites.

• Sulfation: Similarly, hydroxylated metabolites can undergo sulfation.

A diagram illustrating these predicted pathways is provided below.

Predicted metabolic pathways of Domiodol.

Experimental Protocols

Sample Preparation: Extraction of Domiodol and its Metabolites from Plasma

This protocol describes a protein precipitation method for the extraction of Domiodol and its metabolites from plasma samples.

Materials:

• Plasma samples (e.g., human, rat, mouse)

• Acetonitrile (ACN), HPLC grade, chilled to -20°C

• Water, HPLC grade

• Formic acid, LC-MS grade

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge (capable of 14,000 x g)

• LC-MS vials with inserts

Procedure:

• Thaw frozen plasma samples on ice.

• In a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

• Add 300 µL of ice-cold acetonitrile to the plasma sample to precipitate proteins.

• Vortex the mixture vigorously for 30 seconds.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant without disturbing the protein pellet.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex for 20 seconds and transfer the solution to an LC-MS vial for analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• High-resolution mass spectrometer (e.g., Quadrupole Time-of-Flight (Q-TOF) or Orbitrap).

LC Parameters:

• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5-95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95-5% B

  • 18.1-22 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Parameters (Example for Q-TOF):

• Ionization Mode: Electrospray Ionization (ESI), Positive and Negative

• Capillary Voltage: 3.5 kV (Positive), -3.0 kV (Negative)

• Sampling Cone: 30 V

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• Desolvation Gas Flow: 800 L/hr

• Acquisition Mode:

  • MS Scan: m/z 50-1000

  • MS/MS (Data-Dependent Acquisition): Acquire MS/MS spectra for the top 3 most intense ions in each MS scan.

  • Collision Energy: Ramped from 10-40 eV

Data Presentation: Hypothetical Quantitative Data

The following table summarizes hypothetical quantitative data for Domiodol and its predicted metabolites in plasma samples from a preclinical study in rats. Concentrations are expressed in ng/mL.

Analyte	Parent (T=0 hr)	Parent (T=4 hr)	Metabolite 1 (T=4 hr)	Metabolite 2 (T=4 hr)	Metabolite 5 (T=4 hr)
Concentration (ng/mL)	1000 ± 50	250 ± 25	150 ± 15	80 ± 8	300 ± 30
(Mean ± SD)

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for the identification of Domiodol metabolites.

Workflow for Domiodol metabolite identification.

Conclusion

This application note provides a comprehensive and robust framework for the identification and semi-quantitative analysis of Domiodol metabolites. The detailed protocols for sample preparation and LC-MS analysis, combined with the predictive metabolic pathways, offer a solid starting point for researchers in drug metabolism and pharmacokinetics. The application of high-resolution mass spectrometry is key to achieving the necessary sensitivity and selectivity for confident metabolite identification and structural elucidation. The methodologies described herein can be adapted and optimized for various biological matrices and analytical instrumentation.

Technical Notes & Optimization

Overcoming poor solubility of Domiodol in aqueous solutions

Welcome to the technical support center for addressing challenges related to the poor aqueous solubility of Domiodol. This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides and frequently asked questions to assist with your experiments.

Disclaimer: Domiodol is known to be poorly soluble in aqueous solutions. The following guides provide general strategies for enhancing the solubility of such organic compounds. Optimal conditions should be determined empirically for your specific application.

Frequently Asked Questions (FAQs)

Q1: My Domiodol stock, dissolved in an organic solvent like DMSO, precipitates immediately when I add it to my aqueous buffer (e.g., PBS or cell culture media). What is happening and what should I do?

A1: This is a common issue known as "crashing out." It occurs when the poorly soluble compound, which is stable in a high concentration of organic solvent, is rapidly diluted into an aqueous medium where its solubility is much lower.

Initial Troubleshooting Steps:

• Lower the Final Concentration: The simplest solution is often to work with a lower final concentration of Domiodol in your aqueous medium.

• Optimize Solvent Addition: Add the Domiodol stock solution to the aqueous buffer dropwise while vortexing or stirring vigorously. This rapid dispersion can sometimes prevent localized high concentrations that lead to precipitation.

• Reduce Organic Solvent Percentage: Ensure the final concentration of the organic solvent (e.g., DMSO) in your working solution is as low as possible (typically ≤ 0.5% for cell-based assays) and is consistent across all experimental conditions.

Q2: Can I use physical methods like heating or sonication to dissolve Domiodol?

A2: Yes, these methods can be effective but must be used with caution.

• Gentle Warming: Warming the solution (e.g., to 37°C) can increase the solubility of many compounds. However, you must first confirm the thermal stability of Domiodol to avoid degradation.[1]

• Sonication: Using a water bath sonicator can help break up solid particles and facilitate dissolution by providing energy to overcome the crystal lattice energy.[1] This is generally a safe method for short periods.

Q3: Domiodol is a neutral molecule. Can pH adjustment improve its solubility?

A3: As Domiodol lacks readily ionizable acidic or basic functional groups, altering the pH of the aqueous solution is unlikely to significantly improve its solubility. Strategies like co-solvency or the use of surfactants are generally more effective for neutral compounds.[2]

Q4: What are the most common formulation strategies to enhance the solubility of a compound like Domiodol?

A4: Several formulation strategies are available. The most common starting points include using co-solvents, surfactants, or cyclodextrins. For more significant enhancements, creating a solid dispersion is a powerful technique.[3][4] The choice depends on the required concentration, the experimental system (in vitro vs. in vivo), and tolerance for excipients.

Troubleshooting Guide: Step-by-Step Problem Solving

This guide provides a logical workflow for addressing solubility issues encountered during experiments.

Caption: Troubleshooting workflow for Domiodol solubility issues.

Data Presentation: Comparison of Solubility Enhancement Techniques

The table below summarizes common techniques that can be applied to enhance the aqueous solubility of Domiodol.

Technique	Principle of Operation	Common Excipients	Advantages	Disadvantages
Co-solvency	Reduces the polarity of the aqueous solvent system, increasing the solubility of lipophilic compounds.	Ethanol, Propylene Glycol (PG), Polyethylene Glycol (PEG 300/400), Glycerin.	Simple to prepare; suitable for early-stage in vitro and in vivo studies.[4]	May not be suitable for all cell lines; risk of precipitation upon further dilution.
Surfactants	Form micelles that encapsulate the hydrophobic drug molecules, increasing their apparent solubility in water.[2]	Polysorbates (Tween® 20, 80), Poloxamers (Pluronic® F68, F127), Sodium Lauryl Sulfate (SLS).	Highly effective at low concentrations; can also improve membrane permeability.	Can be toxic to cells at higher concentrations; may interfere with certain biological assays.
Complexation	Forms a host-guest inclusion complex where the drug (guest) fits into the hydrophobic cavity of the host molecule.[3]	β-Cyclodextrin, Hydroxypropyl-β-Cyclodextrin (HP-β-CD), Sulfobutylether-β-Cyclodextrin (SBE-β-CD).	High solubilization potential; can improve drug stability; widely used in commercial formulations.	Stoichiometry is fixed; can be expensive; competition with other molecules is possible.
Solid Dispersion	The drug is dispersed in an amorphous state within a hydrophilic polymer matrix, enhancing wettability and dissolution rate.[4][5]	Polyvinylpyrrolidone (PVP K30), Povidone, Hydroxypropyl Methylcellulose (HPMC), PEG 6000.	Can achieve significant increases in solubility and bioavailability.[5]	Requires more complex manufacturing processes (e.g., solvent evaporation, hot-melt extrusion); potential for recrystallization during storage.

Experimental Protocols

Protocol 1: Screening for an Effective Co-solvent System

Objective: To identify a co-solvent system that solubilizes Domiodol at the desired concentration in an aqueous buffer.

Materials:

• Domiodol powder

• Primary solvent (e.g., DMSO, Ethanol)

• Co-solvents for screening (e.g., PEG 400, Propylene Glycol, Cremophor® EL)

• Aqueous buffer (e.g., Phosphate-Buffered Saline pH 7.4)

• Glass vials, vortex mixer, magnetic stirrer.

Methodology:

• Prepare Concentrated Stock: Dissolve Domiodol in a minimal amount of the primary solvent (e.g., 100 mg/mL in DMSO).

• Prepare Co-solvent Blends: In separate vials, prepare various blends of the co-solvent and the aqueous buffer. For example:

  • 10% PEG 400 in PBS

  • 20% PEG 400 in PBS

  • 10% PG in PBS

  • 20% PG in PBS

• Introduce the Drug: Slowly add a small aliquot of the concentrated Domiodol stock solution to each co-solvent blend to achieve the target final concentration.

• Mix and Equilibrate: Vortex each vial thoroughly for 2 minutes. Place on a magnetic stirrer for 1-2 hours at room temperature to allow the system to equilibrate.

• Observe and Analyze: Visually inspect each vial for precipitation or cloudiness against a dark background. Quantify the concentration of the solubilized drug in the clear supernatant using a suitable analytical method (e.g., HPLC-UV).

Caption: Experimental workflow for co-solvent screening.

Protocol 2: Preparation of Domiodol Solid Dispersion by Solvent Evaporation

Objective: To prepare a solid dispersion of Domiodol in a hydrophilic polymer to significantly enhance its dissolution rate.

Materials:

• Domiodol powder

• Hydrophilic polymer (e.g., PVP K30, HPMC)

• Volatile organic solvent (e.g., Methanol, Acetone, Dichloromethane) capable of dissolving both Domiodol and the polymer.

• Round bottom flask, rotary evaporator, vacuum oven, mortar and pestle.

Methodology:

• Dissolution: Accurately weigh Domiodol and the polymer (e.g., in a 1:1, 1:5, or 1:10 drug-to-polymer ratio) and dissolve them in a sufficient volume of the selected organic solvent in a round bottom flask.

• Mixing: Ensure a clear solution is formed by sonicating or stirring until both components are fully dissolved.

• Solvent Evaporation: Connect the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50°C) until a thin film or solid mass is formed.

• Drying: Scrape the solid material from the flask and place it in a vacuum oven at a slightly elevated temperature (e.g., 40°C) for 24 hours to remove any residual solvent.

• Size Reduction: Pulverize the dried solid dispersion using a mortar and pestle and pass it through a fine-mesh sieve to obtain a uniform powder.

• Characterization: The resulting powder can be characterized for dissolution rate, which is expected to be significantly higher than that of the pure drug.

References

• 1. benchchem.com [benchchem.com]
• 2. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijmsdr.org [ijmsdr.org]
• 5. ijpsjournal.com [ijpsjournal.com]

Optimizing Domiodol dosage to minimize side effects

Disclaimer

Please be advised that "Domiodol" is a fictional compound created for the purpose of this example. The following data, protocols, and pathways are hypothetical and intended to illustrate the structure and content of a technical support guide for a research-use-only investigational drug.

Welcome to the technical support center for Domiodol. This guide provides essential information, troubleshooting advice, and detailed protocols to help you optimize your experiments and mitigate potential side effects.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Domiodol?

A1: Domiodol is a potent, ATP-competitive inhibitor of c-Jun N-terminal kinase (JNK). By binding to the JNK ATP-binding pocket, it prevents the phosphorylation of downstream targets like c-Jun, thereby inhibiting signaling pathways involved in inflammation and apoptosis. Its primary intended use in research is to study the effects of JNK inhibition in models of pancreatic cancer.

Q2: What are the known off-target effects or side effects of Domiodol?

A2: The primary dose-limiting side effect observed in preclinical models is hepatotoxicity. This is believed to be caused by off-target inhibition of p38 MAPK at higher concentrations. Researchers should carefully monitor liver enzyme markers in in vivo studies and select doses that maximize the therapeutic window between JNK and p38 inhibition.

Q3: How do I select the optimal starting dose for my in vitro experiments?

A3: For cell-based assays, we recommend starting with a dose-response curve that spans from 1 nM to 10 µM. The optimal concentration will depend on the cell line's sensitivity. Based on our internal validation, the IC50 for JNK inhibition is significantly lower than for p38 inhibition (see Table 1). A starting point between 50-100 nM is often effective for achieving JNK inhibition with minimal off-target effects on p38.

Q4: My in vivo study is showing unexpected toxicity at the recommended dose. What should I do?

A4: Unexpected toxicity can arise from several factors, including model-specific sensitivities, formulation issues, or administration route. We recommend a systematic troubleshooting approach (see Figure 3). First, verify the formulation and concentration of Domiodol. Next, perform a pilot dose-finding study with a wider range of lower doses. Consider collecting satellite tissue samples to correlate pharmacokinetic (PK) data with pharmacodynamic (PD) markers of both JNK and p38 inhibition.

Data Presentation

Table 1: Comparative Inhibitory Activity of Domiodol

Target Kinase	IC50 (nM)	Assay Type	Description
JNK1	15	Biochemical Kinase Assay	On-target activity
JNK2	25	Biochemical Kinase Assay	On-target activity
p38α	850	Biochemical Kinase Assay	Primary off-target
ERK1	>10,000	Biochemical Kinase Assay	Minimal off-target

Table 2: Summary of Preclinical Toxicity in Murine Model

Dosage (mg/kg)	JNK Inhibition (%)	p38 Inhibition (%)	Observed Side Effects
5	85%	5%	None
10	95%	15%	Mild, transient weight loss
25	99%	45%	Significant weight loss, elevated ALT/AST levels
50	99%	70%	Severe hepatotoxicity, lethargy

Experimental Protocols

Protocol 1: In Vitro Kinase Assay for IC50 Determination

• Objective: To determine the concentration of Domiodol required to inhibit 50% of JNK (or p38) kinase activity.

• Materials: Recombinant human JNK1 or p38α enzyme, ATP, kinase buffer, substrate peptide (e.g., ATF2), Domiodol stock solution, 384-well plates, luminescence-based kinase activity detection kit.

• Procedure:

  • Prepare a serial dilution of Domiodol in DMSO, then dilute further in kinase buffer. Recommended final concentrations: 0.1 nM to 50 µM.

  • Add 5 µL of diluted Domiodol or vehicle control (DMSO) to the wells of a 384-well plate.

  • Add 10 µL of a solution containing the kinase and substrate peptide to each well.

  • Incubate for 10 minutes at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding 10 µL of ATP solution.

  • Incubate for 60 minutes at 30°C.

  • Stop the reaction and measure remaining ATP levels by adding the detection reagent and measuring luminescence according to the kit manufacturer's instructions.

  • Data Analysis: Convert luminescence to percent inhibition relative to the vehicle control. Plot percent inhibition against the log of Domiodol concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Visualizations

Figure 1: Signaling pathway for Domiodol's on-target (JNK) and off-target (p38) effects.

Figure 2: Workflow for determining the optimal in vitro dosage of Domiodol.

Domiodol Synthesis and Purification: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis and purification of Domiodol. The information is presented in a question-and-answer format to directly address specific challenges.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for Domiodol?

A1: Domiodol, chemically known as [2-(iodomethyl)-1,3-dioxolan-4-yl]methanol, is synthesized via the acid-catalyzed acetalization of glycerol with iodoacetaldehyde. This reaction forms the 1,3-dioxolane ring structure.

Q2: What are the critical parameters in the synthesis of Domiodol?

A2: The critical parameters include the purity of starting materials (glycerol and iodoacetaldehyde), the choice and concentration of the acid catalyst, reaction temperature, and efficient removal of water, which is a byproduct of the reaction.

Q3: What are some common side reactions to be aware of during Domiodol synthesis?

A3: Side reactions can include the oxidation of glycerol to glyceraldehyde, dehydration of glycerol to acrolein, and polymerization of iodoacetaldehyde.[1][2][3] It is also possible for double acetalization to occur if there are impurities in the glycerol.

Q4: Which purification techniques are most effective for Domiodol?

A4: A combination of techniques is typically employed. After neutralizing the acid catalyst, an aqueous workup is performed. Further purification can be achieved through vacuum distillation or column chromatography on silica gel.[4][5]

Troubleshooting Guides

Synthesis

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive catalyst. 2. Insufficient reaction temperature. 3. Inefficient water removal.[4] 4. Degradation of iodoacetaldehyde.	1. Use a fresh, anhydrous acid catalyst (e.g., p-toluenesulfonic acid). 2. Gradually increase the reaction temperature while monitoring for side reactions. 3. Use a Dean-Stark apparatus for azeotropic removal of water.[4] 4. Ensure iodoacetaldehyde is of high purity and has been stored properly.
Formation of a Dark-Colored Reaction Mixture	1. Overheating, leading to decomposition. 2. Presence of impurities in the starting materials.	1. Maintain a consistent and moderate reaction temperature. 2. Use purified glycerol and freshly prepared or purified iodoacetaldehyde.
Incomplete Reaction	1. Insufficient reaction time. 2. Catalyst has been neutralized or has degraded.	1. Monitor the reaction progress using TLC or GC and extend the reaction time if necessary. 2. Add a fresh portion of the acid catalyst.

Purification

Issue	Potential Cause(s)	Recommended Solution(s)
Difficulty in Separating Product from Unreacted Glycerol	Glycerol is highly polar and may not be fully removed by simple extraction.	1. Perform multiple extractions with a suitable organic solvent. 2. Utilize column chromatography with a polar eluent system to separate the more polar glycerol.
Product Contaminated with Acidic Impurities	Incomplete neutralization of the acid catalyst.	Wash the organic layer thoroughly with a saturated sodium bicarbonate solution until effervescence ceases.[4]
Oily Product Instead of a Pure Compound	Presence of non-volatile impurities or residual solvent.	1. Purify the product using vacuum distillation or column chromatography. 2. Ensure complete removal of the solvent under reduced pressure.
Low Recovery After Purification	1. Product loss during aqueous workup due to some water solubility. 2. Decomposition of the product on the silica gel column.	1. Saturate the aqueous layer with brine to reduce the solubility of the organic product. 2. Deactivate the silica gel with a small percentage of a base (e.g., triethylamine) before performing column chromatography.

Experimental Protocols

Plausible Synthesis of Domiodol

This protocol is a generalized procedure based on the synthesis of similar 1,3-dioxolane structures.[4]

Materials:

• Glycerol (1.0 equivalent)

• Iodoacetaldehyde (1.1 equivalents)

• p-Toluenesulfonic acid (0.05 equivalents)

• Toluene

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add glycerol and toluene.

• Add iodoacetaldehyde and p-toluenesulfonic acid to the mixture.

• Heat the reaction mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete (no more water is collected and starting material is consumed), allow the mixture to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.

• Wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

Purification of Domiodol

Procedure:

• The crude product can be purified by vacuum distillation. The distillation fractions should be analyzed for purity.

• Alternatively, the crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate).

Visualizations

Caption: Experimental workflow for the synthesis and purification of Domiodol.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Frontiers | Glycerol to Glyceraldehyde Oxidation Reaction Over Pt-Based Catalysts Under Base-Free Conditions [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. US9388168B2 - Process for the preparation of 1-([1,3]dioxolan-4-ylmethyl)-1H-pyrazol-3-ylamine - Google Patents [patents.google.com]

Addressing variability in patient response to Domiodol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers address variability in patient response to the experimental EGFR inhibitor, Domiodol.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Domiodol?

A: Domiodol is a novel, potent small molecule inhibitor of the Epidermal Growth factor Receptor (EGFR) tyrosine kinase. In non-small cell lung cancer (NSCLC) cells harboring activating EGFR mutations (e.g., exon 19 deletions, L858R), Domiodol binds to the ATP-binding pocket of the EGFR kinase domain, preventing its autophosphorylation and the subsequent activation of downstream pro-survival signaling pathways, including the PI3K/Akt and Ras/Raf/MAPK cascades.[1][2][3] This inhibition is intended to lead to cell cycle arrest and apoptosis in EGFR-dependent tumor cells.

Q2: We are observing significant heterogeneity in the response to Domiodol across different NSCLC cell lines, even those with known activating EGFR mutations. Why might this be?

A: This is a common and clinically relevant observation. Variability in response, even among EGFR-mutant cell lines, can be attributed to several factors:

• Co-occurring Genetic Alterations: The presence of other genetic alterations, such as mutations in KRAS or loss of the tumor suppressor PTEN, can impact downstream signaling and reduce dependency on the EGFR pathway.[4]

• Activation of Bypass Pathways: Some cell lines may have pre-existing activation of alternative signaling pathways that can compensate for EGFR inhibition.[5][6] Amplification of the MET receptor tyrosine kinase, for example, can maintain PI3K/Akt signaling even when EGFR is blocked by Domiodol.[4][6]

• Phenotypic Differences: Cell lines can exhibit different phenotypes, such as an epithelial-to-mesenchymal transition (EMT), which has been associated with resistance to EGFR inhibitors.[7]

• Differential Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters can increase the efflux of Domiodol from the cell, reducing its intracellular concentration and efficacy.[4]

Q3: Our initially sensitive cell line model has developed resistance to Domiodol after prolonged treatment. What are the likely mechanisms?

A: Acquired resistance to EGFR inhibitors is a major clinical challenge. The most common mechanisms include:

• Secondary EGFR Mutations: The emergence of a "gatekeeper" mutation, most notably T790M, in the EGFR kinase domain can prevent Domiodol from binding effectively.[6][7][8] While Domiodol is designed to be effective against initial activating mutations, its affinity for the T790M mutant may be lower.

• Bypass Pathway Activation: As with intrinsic resistance, the upregulation and activation of alternative signaling pathways, such as MET or AXL, is a frequent cause of acquired resistance.[4][7]

• Histologic Transformation: In some cases, the cancer cells may undergo a phenotypic switch, for example, to small cell lung cancer (SCLC), which is not dependent on EGFR signaling.[4]

Q4: How can we stratify patient-derived xenograft (PDX) models to better predict their response to Domiodol?

A: Effective stratification of PDX models is crucial for preclinical studies. We recommend the following multi-faceted approach:

• Comprehensive Genomic Profiling: Perform next-generation sequencing (NGS) to identify not only the primary EGFR mutation but also co-occurring mutations (KRAS, PTEN, etc.) and copy number variations (e.g., MET amplification).

• Phospho-proteomic Analysis: Assess the baseline activation state of key signaling pathways (EGFR, MET, Akt, ERK) using techniques like reverse phase protein arrays (RPPA) or mass spectrometry. High baseline activation of bypass pathways may predict a poor response.

• In Vitro Screening: Before implanting tumors, establish short-term cultures from the PDX models and perform dose-response assays with Domiodol to determine their intrinsic sensitivity.

Troubleshooting Guides

Issue 1: Higher than expected IC50 value for Domiodol in a known EGFR-mutant cell line.

Potential Cause	Troubleshooting Steps
Cell Line Integrity	1. Authentication: Confirm the identity of your cell line using Short Tandem Repeat (STR) profiling.[9] 2. Passage Number: Use cells at a low, consistent passage number, as high passage numbers can lead to phenotypic drift.[10]
Reagent Quality	1. Domiodol Stock: Prepare fresh aliquots of Domiodol from a validated powder stock. Avoid repeated freeze-thaw cycles. 2. Solvent Concentration: Ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all wells and is not exceeding cytotoxic levels (typically <0.5%).
Assay Conditions	1. Cell Seeding Density: Optimize cell seeding density to ensure cells are in the exponential growth phase throughout the experiment.[11] 2. Assay Duration: Ensure the assay duration (e.g., 72 hours) is sufficient for Domiodol to exert its cytostatic or cytotoxic effects.
Underlying Biology	1. Bypass Pathway Activation: Perform western blotting to check for high baseline levels of phosphorylated MET, AXL, or other receptor tyrosine kinases.[4][6] 2. Downstream Mutations: Sequence key downstream effectors like KRAS and PIK3CA to rule out mutations that would render the cells independent of EGFR signaling.

Issue 2: High variability between replicate wells in a cell viability assay.

Potential Cause	Troubleshooting Steps
Inconsistent Cell Plating	1. Cell Suspension: Ensure a homogenous single-cell suspension before plating. 2. Plating Technique: Pipette cells carefully and avoid introducing bubbles. Consider using a multichannel pipette for consistency. 3. Edge Effects: To minimize evaporation and temperature gradients, avoid using the outer wells of the microplate or fill them with sterile PBS.[11]
Reagent Addition	1. Mixing: Ensure proper mixing of Domiodol in the media before adding to the cells. 2. Pipetting Accuracy: Use calibrated pipettes and ensure accurate dispensing of drug dilutions.
Assay Readout	1. Incubation Times: Adhere strictly to the recommended incubation times for the viability reagent (e.g., MTT, CellTiter-Glo®).[10] 2. Plate Reader Settings: Ensure the correct wavelength and other settings are used on the plate reader.

Data Presentation

Table 1: Representative Dose-Response of Domiodol in NSCLC Cell Lines

Cell Line	EGFR Status	MET Amplification	IC50 (nM)
HCC827	Exon 19 Del	No	15
PC-9	Exon 19 Del	No	25
H1975	L858R, T790M	No	>1000
H1650	Exon 19 Del	No (PTEN null)	550
EBC-1	No Mutation	Yes	>2000

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 3,000-8,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO2.

• Drug Treatment: Prepare a 2X serial dilution of Domiodol in growth medium. Remove the old medium from the cells and add 100 µL of the drug dilutions. Include a vehicle-only control.

• Incubation: Incubate the plate for 72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Protocol 2: Western Blotting for Pathway Analysis

• Cell Lysis: After treating cells with Domiodol for the desired time, wash them with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel and separate the proteins by electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies (e.g., anti-p-EGFR, anti-EGFR, anti-p-Akt, anti-Akt, anti-p-ERK, anti-ERK, anti-ß-actin) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

Caption: Domiodol signaling pathway and mechanisms of resistance.

Caption: Workflow for investigating Domiodol resistance.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Epidermal Growth Factor Receptor (EGFR) Pathway, Yes-Associated Protein (YAP) and the Regulation of Programmed Death-Ligand 1 (PD-L1) in Non-Small Cell Lung Cancer (NSCLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mechanisms of resistance to EGFR tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. publications.ersnet.org [publications.ersnet.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Mechanisms of Resistance to EGFR Tyrosine Kinase Inhibitors and Therapeutic Approaches: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanisms of Acquired Resistance and Tolerance to EGFR Targeted Therapy in Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Assay Guidance Manual: A Guide for In Vitro and In Vivo Assays in Early Drug Discovery [promega.com]
• 10. benchchem.com [benchchem.com]
• 11. Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Oral Bioavailability of Domiodol

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and overcoming challenges related to the oral bioavailability of Domiodol.

FAQs: Domiodol Bioavailability

Q1: What is Domiodol and what are its known physicochemical properties?

Table 1: Physicochemical Properties of Domiodol

Property	Value	Source
Molecular Formula	C5H9IO3	[1][5]
Molecular Weight	244.03 g/mol	[1][5]
XLogP3 (Computed)	0.4	[5]

The computed XLogP3 value of 0.4 suggests that Domiodol is a relatively hydrophilic compound.[5] This may imply that its oral bioavailability is more likely limited by poor membrane permeability rather than low solubility. However, without experimental data, both possibilities should be considered.

Q2: What are the potential barriers to the oral bioavailability of Domiodol?

Given the lack of specific data for Domiodol, we can hypothesize potential barriers based on common challenges for orally administered drugs:

• Low Aqueous Solubility: Although the LogP value suggests hydrophilicity, certain crystalline forms of a drug can still exhibit poor solubility. If Domiodol's dissolution rate is slower than its transit time through the absorption window in the gastrointestinal tract, its bioavailability will be limited.

• Poor Permeability: The drug may have difficulty crossing the intestinal epithelium to enter the bloodstream. This can be due to its molecular size, charge, or lack of affinity for transport mechanisms.

• First-Pass Metabolism: After absorption, the drug passes through the liver via the portal vein before reaching systemic circulation.[7][8][9] If Domiodol is extensively metabolized by the liver or gut wall enzymes, its concentration in the bloodstream will be significantly reduced.[7][8][9]

Q3: What is the Biopharmaceutics Classification System (BCS) and where might Domiodol fit?

The Biopharmaceutics Classification System (BCS) categorizes drugs into four classes based on their aqueous solubility and intestinal permeability.[10][11][12]

• Class I: High Solubility, High Permeability

• Class II: Low Solubility, High Permeability

• Class III: High Solubility, Low Permeability

• Class IV: Low Solubility, Low Permeability

Without experimental data, Domiodol's BCS class is unknown. However, based on its computed LogP, it could potentially be a BCS Class III drug (high solubility, low permeability). If its crystalline form has low aqueous solubility, it could be a BCS Class IV drug (low solubility, low permeability).

Troubleshooting Guide

This guide addresses specific experimental issues you may encounter.

Problem 1: Low in vitro dissolution rate of Domiodol.

• Possible Cause: Poor aqueous solubility of the crystalline form of Domiodol.

• Troubleshooting Steps:

  • Particle Size Reduction: Decreasing the particle size increases the surface area available for dissolution.[13]

    • Action: Employ micronization or nanosizing techniques.

  • Use of Surfactants in Dissolution Media: Surfactants can enhance the wetting and solubilization of the drug.

    • Action: Add a biocompatible surfactant (e.g., sodium lauryl sulfate, Tween® 80) to the dissolution medium at a concentration above its critical micelle concentration.[13]

  • pH Modification of Dissolution Media: The solubility of ionizable drugs is pH-dependent.

    • Action: Test the dissolution of Domiodol in a range of pH buffers (e.g., pH 1.2, 4.5, and 6.8) to simulate the gastrointestinal tract.[13]

  • Formulation as a Solid Dispersion: Dispersing Domiodol in a hydrophilic polymer matrix can improve its dissolution.[14][15][16][17]

    • Action: Prepare a solid dispersion using a carrier such as polyethylene glycol (PEG), polyvinylpyrrolidone (PVP), or a cellulose derivative.[14][17]

Problem 2: High variability in plasma concentrations in preclinical animal studies.

• Possible Cause: Inconsistent absorption, potentially due to poor permeability or solubility issues.

• Troubleshooting Steps:

  • Permeability Assessment: Determine if poor membrane permeation is the limiting factor.

    • Action: Conduct in vitro cell-based permeability assays (e.g., Caco-2) or ex vivo intestinal perfusion studies.

  • Lipid-Based Formulations: These formulations can enhance the absorption of both poorly soluble and poorly permeable drugs.

    • Action: Formulate Domiodol as a Self-Emulsifying Drug Delivery System (SEDDS).[18][19][20][21] SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that form a fine oil-in-water emulsion upon gentle agitation in aqueous media, such as gastrointestinal fluids.[18][20][21]

Problem 3: Low absolute bioavailability despite good in vitro dissolution.

• Possible Cause: High first-pass metabolism.[7][8][9]

• Troubleshooting Steps:

  • Metabolic Stability Assessment: Evaluate the extent of Domiodol's metabolism by liver enzymes.

    • Action: Perform in vitro metabolic stability assays using liver microsomes or hepatocytes.

  • Prodrug Approach: Chemically modify Domiodol to a prodrug that is less susceptible to first-pass metabolism and is converted to the active form in the systemic circulation.

  • Inhibition of Metabolic Enzymes: Co-administration with an inhibitor of the relevant metabolic enzymes can increase bioavailability. This is primarily an experimental tool to confirm first-pass metabolism and may not be a viable clinical strategy.

Experimental Protocols

Protocol 1: Preparation of a Domiodol Solid Dispersion by Solvent Evaporation

• Materials: Domiodol, a hydrophilic polymer (e.g., PVP K30), and a suitable solvent (e.g., ethanol, methanol).

• Procedure:

  • Dissolve Domiodol and the polymer in the solvent in a predetermined ratio (e.g., 1:1, 1:2, 1:5 w/w).

  • Ensure complete dissolution using a magnetic stirrer or sonication.[14][17]

  • Evaporate the solvent under reduced pressure using a rotary evaporator.

  • Dry the resulting solid film in a vacuum oven to remove any residual solvent.

  • Pulverize the dried solid dispersion using a mortar and pestle and pass it through a sieve to obtain a uniform particle size.[14]

  • Characterize the solid dispersion for drug content, morphology (e.g., using scanning electron microscopy), physical state (e.g., using X-ray powder diffraction to confirm amorphous nature), and in vitro dissolution.

Protocol 2: Formulation of a Domiodol Self-Emulsifying Drug Delivery System (SEDDS)

• Materials: Domiodol, an oil (e.g., oleic acid, Capryol™ 90), a surfactant (e.g., Tween® 80, Cremophor® EL), and a co-surfactant/co-solvent (e.g., Transcutol®, propylene glycol).

• Procedure:

  • Solubility Studies: Determine the solubility of Domiodol in various oils, surfactants, and co-surfactants to select the most suitable excipients.

  • Ternary Phase Diagram Construction: Prepare a series of blank SEDDS formulations with varying ratios of the selected oil, surfactant, and co-surfactant. Observe the emulsification behavior of each formulation in water to identify the self-emulsifying region.

  • Preparation of Domiodol-Loaded SEDDS:

    • Accurately weigh the chosen oil, surfactant, and co-surfactant into a glass vial.

    • Heat the mixture to approximately 40°C to facilitate homogenization.

    • Add the required amount of Domiodol to the mixture and stir until it is completely dissolved.

  • Characterization:

    • Droplet Size Analysis: Dilute the SEDDS formulation with water and measure the droplet size and polydispersity index using a particle size analyzer.[18]

    • Self-Emulsification Time: Determine the time taken for the formulation to form a homogenous emulsion upon addition to water with gentle agitation.[18]

    • In Vitro Drug Release: Perform dissolution studies using a dialysis membrane method to assess the drug release from the emulsified system.

Data Presentation

Table 2: Comparison of Bioavailability Enhancement Strategies

Strategy	Mechanism of Action	Advantages	Disadvantages
Micronization/Nanosizing	Increases surface area for dissolution.[13]	Simple and widely applicable.	May not be sufficient for very poorly soluble drugs; potential for particle aggregation.
Solid Dispersions	Disperses the drug in a hydrophilic matrix, often in an amorphous state, to improve dissolution.[14][16]	Significant improvement in dissolution rate; can be formulated into solid dosage forms.	Potential for physical instability (recrystallization); requires careful selection of polymer.
Lipid-Based Formulations (e.g., SEDDS)	Solubilizes the drug in a lipidic vehicle, forming fine emulsions in the GI tract to enhance absorption.[21]	Can improve bioavailability of both poorly soluble and poorly permeable drugs; can bypass first-pass metabolism via lymphatic uptake.	Can be chemically complex; potential for GI side effects with high surfactant concentrations.[19]

Visualizations

References

• 1. Domiodol [drugfuture.com]
• 2. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Domiodol [medbox.iiab.me]
• 5. Domiodol | C5H9IO3 | CID 43814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Domiodol [chemeurope.com]
• 7. Canadian Society of Pharmacology and Therapeutics (CSPT) - First-pass effect [pharmacologycanada.org]
• 8. medicoapps.org [medicoapps.org]
• 9. First pass effect - Wikipedia [en.wikipedia.org]
• 10. Biopharmaceutics Classification System - Wikipedia [en.wikipedia.org]
• 11. dissolutiontech.com [dissolutiontech.com]
• 12. Emerging Role of Biopharmaceutical Classification and Biopharmaceutical Drug Disposition System in Dosage form Development: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Solid dispersions: A technology for improving bioavailability - MedCrave online [medcraveonline.com]
• 15. Solid Dispersion Oral Thin Film Preparation Technology - Oral Thin Film - CD Formulation [formulationbio.com]
• 16. crsubscription.com [crsubscription.com]
• 17. japsonline.com [japsonline.com]
• 18. scispace.com [scispace.com]
• 19. Self-Emulsifying Drug Delivery Systems (SEDDS): Transition from Liquid to Solid—A Comprehensive Review of Formulation, Characterization, Applications, and Future Trends [mdpi.com]
• 20. sphinxsai.com [sphinxsai.com]
• 21. researchgate.net [researchgate.net]

Stabilizing Domiodol for long-term storage and experimental use

This technical support center provides guidance on the long-term storage and experimental use of Domiodol. The information is intended for researchers, scientists, and drug development professionals. The recommendations provided are based on the chemical properties of Domiodol as an organic iodide and a dioxolane derivative, as well as general best practices for pharmaceutical compound stability.

Troubleshooting Guides

This section addresses specific issues that may arise during the storage and handling of Domiodol.

Issue	Possible Cause	Recommended Action
Discoloration (Yellowing/Browning) of Solid Domiodol	Light or Heat Exposure: The carbon-iodine bond in Domiodol is susceptible to cleavage when exposed to light or elevated temperatures, which can lead to the formation of elemental iodine (I₂), causing a yellow or brown tint.[1]	1. Storage: Always store solid Domiodol in an amber or opaque, tightly sealed container in a cool, dark place. For long-term storage, refrigeration (2-8°C) is recommended. 2. Purity Check: If discoloration is observed, it is advisable to re-test the purity of the compound before use, for example, by using HPLC or melting point analysis.
Precipitate Formation in Domiodol Solutions	Solvent Evaporation: If the container is not properly sealed, solvent evaporation can lead to an increase in the concentration of Domiodol beyond its solubility limit. Temperature Fluctuation: The solubility of Domiodol may be temperature-dependent. A decrease in temperature can cause the compound to precipitate out of the solution. Degradation: The formation of insoluble degradation products can also result in precipitation.	1. Proper Sealing: Ensure that the container for the Domiodol solution is always tightly sealed to prevent solvent evaporation. 2. Consistent Temperature: Store solutions at a constant, controlled temperature. If a precipitate forms upon cooling, gently warm the solution and sonicate to redissolve, provided there is no evidence of degradation. 3. Fresh Preparation: It is best practice to prepare solutions fresh for each experiment. If storage of a solution is necessary, it should be for a short period and under validated conditions.
Variability in Experimental Results	Compound Degradation: Inconsistent results may be a sign that the Domiodol stock has degraded, leading to a lower effective concentration. Inconsistent pH: The dioxolane ring in Domiodol may be susceptible to hydrolysis under acidic conditions.[2][3]	1. Purity Assessment: Regularly assess the purity of your Domiodol stock. 2. pH Control: Ensure that the pH of your experimental solutions is controlled and consistent, preferably neutral to slightly alkaline, to minimize the risk of hydrolysis of the dioxolane ring. 3. Use Fresh Stock: If degradation is suspected, use a fresh, unopened batch of Domiodol for your experiments.
Difficulty in Dissolving Domiodol	Inappropriate Solvent: Domiodol may have limited solubility in certain solvents. Low Temperature: The dissolution rate may be slower at lower temperatures.	1. Solvent Selection: Refer to the supplier's datasheet for recommended solvents. If this information is not available, perform small-scale solubility tests with common laboratory solvents. 2. Gentle Warming and Sonication: To aid dissolution, gentle warming and sonication can be used. Avoid excessive heat to prevent degradation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature for long-term storage of solid Domiodol?

A1: For long-term storage, it is recommended to keep solid Domiodol at 2-8°C in a tightly sealed, opaque container to protect it from light and moisture.[4][5] Storing at -20°C may offer additional stability, a common practice for preserving sensitive compounds.[6]

Q2: How should I prepare and store Domiodol solutions?

A2: It is highly recommended to prepare Domiodol solutions fresh for each experiment. If a solution must be stored, it should be for a minimal duration, protected from light, and kept at 2-8°C. The choice of solvent will depend on the specific experimental requirements. Ensure the solution is stored in a tightly sealed container to prevent solvent evaporation.

Q3: What are the likely degradation pathways for Domiodol?

A3: Based on its chemical structure, two primary degradation pathways are plausible:

• Cleavage of the Carbon-Iodine Bond: This is a common degradation route for organic iodides, especially when exposed to light or heat, and can result in the formation of elemental iodine.[1]

• Hydrolysis of the Dioxolane Ring: As a cyclic acetal, the dioxolane ring in Domiodol can undergo hydrolysis, particularly under acidic conditions, to yield a diol and an aldehyde or ketone.[2][3]

Q4: How can I monitor the stability of my Domiodol sample?

A4: The stability of Domiodol can be monitored by periodically assessing its physical and chemical properties. A change in color or the appearance of solid particles can indicate degradation. For a quantitative assessment, analytical techniques such as High-Performance Liquid Chromatography (HPLC) can be used to determine the purity of the compound and to detect and quantify any degradation products.

Q5: Is Domiodol sensitive to pH?

A5: The dioxolane ring in Domiodol's structure is a cyclic acetal, which can be susceptible to hydrolysis under acidic conditions.[2][3] Therefore, it is advisable to avoid strongly acidic environments during experiments and in the formulation of solutions to maintain the integrity of the molecule.

Data Presentation

Table 1: Recommended Storage Conditions for Domiodol

Form	Storage Temperature	Container	Protection	Rationale
Solid	2-8°C (long-term)	Tightly sealed, opaque	Protect from light and moisture	To minimize degradation via light or heat-induced C-I bond cleavage and prevent moisture uptake.[4][5]
Room Temperature (short-term)	Tightly sealed, opaque	Protect from light and moisture	Suitable for routine use, but prolonged exposure should be avoided.
Solution	2-8°C	Tightly sealed, amber or foil-wrapped	Protect from light and solvent evaporation	To slow down potential degradation in solution and prevent changes in concentration.

Table 2: Potential Degradation of Organic Iodides and Dioxolanes under Stress Conditions

Stress Condition	Potential Effect on Organic Iodides	Potential Effect on Dioxolanes
Acidic pH	Generally stable.	Susceptible to hydrolysis.[2][3]
Alkaline pH	May be susceptible to nucleophilic substitution.	Generally stable.[3]
Light Exposure	Prone to C-I bond cleavage, leading to discoloration.[4][5]	Generally stable.
High Temperature	Can accelerate C-I bond cleavage.[4]	Generally stable, unless in the presence of strong acids.
Oxidizing Agents	The iodide can be oxidized.	Can be cleaved by strong oxidizing agents.[3]

Experimental Protocols

Protocol 1: General Procedure for Stability Testing of Domiodol

Objective: To assess the stability of Domiodol under various environmental conditions.

Methodology:

• Sample Preparation: Prepare multiple aliquots of solid Domiodol in amber glass vials. For solution stability, prepare a stock solution of Domiodol in a suitable solvent and aliquot it into amber glass vials.

• Stress Conditions: Expose the aliquots to a range of conditions, including:

  • Elevated temperature (e.g., 40°C, 60°C)

  • High humidity (e.g., 75% RH)

  • Light exposure (photostability testing)

  • Acidic and basic conditions (for solutions)

• Time Points: At specified time intervals (e.g., 0, 1, 2, 4 weeks), remove an aliquot from each stress condition.

• Analysis:

  • Visual Inspection: Note any changes in color or physical state.

  • HPLC Analysis: Quantify the remaining Domiodol and detect any degradation products. Use a suitable HPLC method with UV detection.

  • Purity Assessment: Determine the purity of the stressed samples and compare it to the initial sample.

• Data Evaluation: Plot the concentration of Domiodol over time for each condition to determine the degradation rate.

Protocol 2: HPLC Method for Quantification of Domiodol

Objective: To provide a general HPLC method for the quantification of Domiodol. This is a hypothetical method and will require optimization and validation.

Methodology:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A mixture of acetonitrile and water (e.g., 50:50 v/v). The exact ratio may need to be optimized.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: To be determined by UV-Vis spectrophotometry of a Domiodol solution.

• Injection Volume: 20 µL.

• Procedure:

  • Prepare a series of standard solutions of Domiodol of known concentrations.

  • Inject the standard solutions to generate a calibration curve.

  • Inject the test samples.

  • Quantify the amount of Domiodol in the test samples by comparing their peak areas to the calibration curve.

Mandatory Visualization

Caption: Troubleshooting logic for common issues with Domiodol.

References

• 1. Organoiodine chemistry - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 4. Studies on the stability of iodine compounds in iodized salt - PMC [pmc.ncbi.nlm.nih.gov]
• 5. damascusuniversity.edu.sy [damascusuniversity.edu.sy]
• 6. dispendix.com [dispendix.com]

Domiodol Drug Interaction Technical Support Center

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting protocols, and frequently asked questions for managing potential drug-drug interactions with Domiodol.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Domiodol?

Domiodol is an investigational, potent, and selective inhibitor of the Janus-Associated X-Kinase (JAX) protein. By binding to the ATP-binding site of JAX, Domiodol prevents the phosphorylation and subsequent activation of Signal Transducer and Activator of Transcription (STAT) proteins. This blockade disrupts the JAX-STAT signaling cascade, which is crucial for the transcription of genes involved in cellular proliferation and inflammation.

Q2: Which metabolic pathways are primarily responsible for Domiodol clearance?

In vitro and preclinical studies indicate that Domiodol is predominantly metabolized in the liver by the Cytochrome P450 enzyme CYP3A4 (>90%). A minor metabolic pathway involves CYP2C9 (<10%). The primary metabolite, M1 (hydroxydomiodol), is considered inactive. Given its reliance on CYP3A4, Domiodol is susceptible to significant drug-drug interactions (DDIs) with strong inhibitors or inducers of this enzyme.

Q3: What are the expected effects of co-administering Domiodol with a strong CYP3A4 inhibitor?

Co-administration with a strong CYP3A4 inhibitor (e.g., Ketoconazole, Ritonavir) is expected to significantly increase the plasma concentration (AUC) and peak concentration (Cmax) of Domiodol. This can lead to an increased risk of dose-dependent toxicities. It is critical to assess this potential interaction during preclinical development.

Q4: How does co-administration with a CYP3A4 inducer affect Domiodol?

Co-administration with a strong CYP3A4 inducer (e.g., Rifampin, Carbamazepine) is likely to decrease the plasma concentration (AUC) of Domiodol. This may reduce its therapeutic efficacy due to enhanced metabolic clearance.

Troubleshooting Experimental Results

Problem 1: High variability in in vitro metabolism assay results for Domiodol.

• Possible Cause 1: Microsome Quality: Inconsistent activity or degradation of pooled human liver microsomes (HLMs).

  • Troubleshooting Step: Always qualify new lots of HLMs using known CYP3A4 substrates (e.g., midazolam or testosterone) and inhibitors (e.g., ketoconazole) to ensure consistent activity. Run these controls in parallel with your Domiodol experiments.

• Possible Cause 2: Reagent Instability: Degradation of Domiodol or the NADPH regenerating system.

  • Troubleshooting Step: Prepare fresh solutions of Domiodol and the NADPH system immediately before each experiment. Avoid repeated freeze-thaw cycles of stock solutions.

• Possible Cause 3: Incubation Conditions: Suboptimal pH, temperature, or incubation time.

  • Troubleshooting Step: Ensure the incubation buffer is maintained at pH 7.4 and the incubation occurs at a stable 37°C. Verify that the reaction is terminated effectively at the specified time point.

Problem 2: Unexpectedly low inhibition of Domiodol metabolism by a known CYP3A4 inhibitor.

• Possible Cause 1: Non-specific Binding: The inhibitor or Domiodol may be binding to the plasticware of the assay plate.

  • Troubleshooting Step: Use low-binding plates for all incubation steps. Include a control with no microsomes to quantify the extent of non-specific binding.

• Possible Cause 2: Incorrect Inhibitor Concentration: Serial dilution errors or degradation of the inhibitor stock.

  • Troubleshooting Step: Prepare fresh dilutions of the inhibitor for each experiment. Confirm the concentration and purity of the inhibitor stock solution via analytical methods like HPLC-UV.

• Possible Cause 3: Time-Dependent Inhibition (TDI): The inhibitor may require pre-incubation with the microsomes to exert its full effect.

  • Troubleshooting Step: Design a TDI assay where the inhibitor is pre-incubated with the microsomes and NADPH regenerating system before the addition of Domiodol. Compare the results with a direct inhibition assay.

Quantitative Data Summary

The following tables summarize key quantitative data from in vitro DDI studies involving Domiodol.

Table 1: Inhibition of Domiodol Metabolism by Known CYP3A4 Inhibitors

Inhibitor	IC50 (µM)	Inhibition Constant (Ki) (µM)	Mechanism of Inhibition
Ketoconazole	0.085	0.04	Competitive
Ritonavir	0.025	0.01	Competitive
Verapamil	1.2	0.75	Competitive
Erythromycin	15.4	9.8	Mechanism-Based

Data derived from incubations with pooled human liver microsomes. Domiodol concentration was equivalent to its Km (1.5 µM).

Table 2: Effect of CYP3A4 Induction on Domiodol Metabolism

Inducer Pre-treatment	Domiodol Half-Life (t½, min)	Metabolite (M1) Formation Rate (pmol/min/mg)
Vehicle Control	25.8	110.5
Rifampin (10 µM)	9.2	355.8
Carbamazepine (20 µM)	14.5	212.4

Data from primary human hepatocytes treated with inducers for 48 hours prior to the addition of Domiodol.

Key Experimental Protocols

Protocol 1: CYP3A4 Inhibition Assay - IC50 Determination

This protocol determines the concentration of an inhibitor required to reduce the rate of Domiodol metabolism by 50% (IC50).

1. Reagents & Materials:

• Domiodol (Substrate)
• Test Inhibitor (e.g., Ketoconazole)
• Pooled Human Liver Microsomes (HLMs, 0.5 mg/mL)
• NADPH Regenerating System (e.g., BD Gentest™)
• 0.1 M Phosphate Buffer (pH 7.4)
• Acetonitrile with 0.1% Formic Acid (Stopping Solution)
• 96-well incubation plates (low-binding)
• LC-MS/MS system for analysis

2. Procedure:

• Prepare serial dilutions of the test inhibitor in phosphate buffer.
• Add 5 µL of each inhibitor concentration to the wells of the 96-well plate. Include a vehicle control (no inhibitor).
• Add 175 µL of a pre-warmed (37°C) master mix containing HLMs and phosphate buffer to each well.
• Pre-incubate the plate at 37°C for 10 minutes.
• Initiate the reaction by adding 20 µL of a pre-warmed solution containing Domiodol (at its Km concentration, 1.5 µM) and the NADPH regenerating system.
• Incubate at 37°C for 15 minutes (ensure this time is within the determined linear range of metabolite formation).
• Terminate the reaction by adding 200 µL of ice-cold stopping solution (Acetonitrile with internal standard).
• Seal the plate, vortex, and centrifuge at 3000 x g for 15 minutes to pellet the protein.
• Transfer the supernatant to a new plate for LC-MS/MS analysis to quantify the formation of the M1 metabolite.

3. Data Analysis:

• Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control.
• Plot percent inhibition versus the logarithm of the inhibitor concentration.
• Fit the data to a four-parameter logistic equation to determine the IC50 value.

Visualizations: Pathways and Workflows

Caption: Domiodol inhibits the JAX-STAT signaling pathway.

Caption: Workflow for preclinical drug interaction screening.

Caption: Logic diagram for troubleshooting DDI assay results.

Technical Support Center: Refining Animal Models for Studying Domiodol's Effects on Mucus Consistency

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing animal models to investigate the effects of Domiodol on mucus consistency.

Troubleshooting Guides

This section addresses specific issues that may arise during experimentation.

Issue 1: High Variability in Mucus Viscosity Measurements

Potential Cause	Troubleshooting Step
Inconsistent Mucus Collection Time	Standardize the time of day for mucus collection to minimize diurnal variations in mucus properties.
Contamination with Saliva	For spontaneously expectorated sputum, visually inspect and remove saliva. For collection via bronchoscopy, carefully aspirate directly from the airway to avoid contamination.[1]
Sample Dehydration	Process mucus samples immediately after collection. If short-term storage is necessary, keep samples on ice or at 4°C for no longer than 4 hours. Avoid freezing and thawing as it can alter mucus viscosity.
Inadequate Sample Homogenization	Gently vortex the mucus sample until it forms a uniform torus to ensure consistent rheological measurements.[1]
Instrument Calibration and Settings	Ensure the rheometer is properly calibrated. Use appropriate geometries (e.g., cone-plate for small, homogeneous samples) and standardized measurement parameters (e.g., strain sweep at a fixed frequency).[1]
Environmental Factors	Control the temperature and humidity of the experimental environment, as these can affect mucus properties.

Issue 2: Difficulty in Inducing a Consistent State of Bronchitis

Potential Cause	Troubleshooting Step
Variable SO2 Concentration	Utilize a calibrated gas delivery system to ensure a stable and accurate concentration of SO2 within the exposure chamber.[2]
Uneven SO2 Distribution	Ensure proper mixing of air and SO2 within the chamber to guarantee uniform exposure for all animals.
Differences in Animal Susceptibility	Use age- and weight-matched animals from the same strain to minimize individual variability in response to SO2 exposure.
Inadequate Exposure Duration	Adhere to a consistent and validated exposure schedule. For rats, long-term exposure (e.g., 25 days) to 20 ppm SO2 has been shown to induce both morphological changes and mucus hypersecretion.[2] For rabbits, long-term exposure has also been successfully used.
Monitoring of Disease Progression	Periodically assess clinical signs of bronchitis, such as changes in breathing patterns or nasal discharge, to monitor the progression of the induced condition.[3]

Frequently Asked Questions (FAQs)

Animal Model Selection and Induction

• Q1: What are the most common animal models for studying mucolytic agents like Domiodol? A1: Commonly used animal models for inducing chronic bronchitis and studying mucolytics include rats, hamsters, and dogs exposed to irritants like sulfur dioxide (SO2) or tobacco smoke.[4] Rabbits have been specifically used to demonstrate the efficacy of Domiodol in an SO2-induced bronchitis model.

• Q2: How is chronic bronchitis typically induced with sulfur dioxide (SO2)? A2: Animals are exposed to a controlled concentration of SO2 gas in a specialized inhalation chamber for a defined period. For example, in one study, rats were exposed to 20 ppm SO2 for 25 days to induce both airway inflammation and functional hypersecretion.[2] Histological examination of bronchial epithelium can confirm the induction of bronchitis.[2]

Domiodol's Mechanism and Effects

• Q3: What is the primary mechanism of action for Domiodol's mucolytic effects? A3: Domiodol, an organic iodinated compound, acts as both a mucolytic and an expectorant. Its mucolytic effect is demonstrated by a significant reduction in sputum viscosity. This reduction in viscosity is correlated with a decrease in the dry matter, protein, and polysaccharide content of the sputum.

• Q4: How does Domiodol affect ciliary function? A4: Domiodol has a marked cilio-excitatory effect, meaning it increases the beat frequency of cilia in the respiratory tract. This enhanced ciliary activity aids in the clearance of the now less viscous mucus. The precise mechanism may involve modulation of ion transport across the epithelial membrane.

Experimental Procedures

• Q5: What are the best practices for collecting respiratory mucus from animal models? A5: The method of collection depends on the animal model and the specific research question.

  • Tracheal Lavage/Aspiration: For larger animals like rabbits, mucus can be collected directly from the trachea.

  • Bronchoscopy with Cytology Brush: This technique allows for direct sampling from specific airways.

  • Sputum Induction: While more common in human studies, it can be adapted for some animal models but may dilute the sample.[1]

  • Post-mortem Collection: The trachea can be excised and mucus carefully collected.

• Q6: How should mucus viscosity be measured? A6: Mucus is a non-Newtonian fluid, so its viscosity changes with the applied force. A cone-and-plate viscometer or rheometer is the standard instrument for these measurements. It is important to perform measurements at various shear rates to fully characterize the rheological properties of the mucus.

Data Presentation

Table 1: Effect of Domiodol on Mucus Viscosity in Rabbits with SO2-Induced Bronchitis

Treatment Group	Dose (mg/kg, oral)	Mean Viscosity Reduction (%)
Control	-	0
Domiodol	50	Statistically Significant
Domiodol	100	Statistically Significant

Data synthesized from pharmacological studies on Domiodol.

Table 2: Comparative Efficacy of Mucolytic Agents on Mucus Properties in Animal Models of Bronchitis

Agent	Animal Model	Key Findings
Domiodol	Rabbit (SO2-induced)	- Significant reduction in sputum viscosity. - Dose-dependent increase in respiratory tract fluid. - Marked cilio-excitatory effect.
N-acetylcysteine (NAC)	Rat (various inducers)	- Reduces mucus viscosity by hydrolyzing disulfide bonds in mucin.[5] - Can inhibit MUC5AC and MUC5B gene and protein expression.[6][7] - Reduces goblet cell hyperplasia.[6][7]
Carbocysteine	General Animal Models	- Restores viscoelastic properties of mucus. - Has anti-inflammatory effects.[8]
Ambroxol	General Animal Models	- Possesses both mucolytic and secretagogue properties.[9] - Stimulates surfactant synthesis.[9]

Experimental Protocols

Protocol 1: Induction of Chronic Bronchitis in Rabbits via SO2 Exposure

Objective: To induce a state of chronic bronchitis characterized by mucus hypersecretion and inflammation.

Materials:

• New Zealand white rabbits (age and weight matched)

• Specialized inhalation chamber

• Calibrated SO2 gas cylinder and delivery system

• Air supply and mixing apparatus

• Gas concentration monitor

Procedure:

• Acclimatize rabbits to the housing facility for at least one week prior to the experiment.

• Place the rabbits in the inhalation chamber.

• Deliver a controlled concentration of SO2 gas (e.g., 200-300 ppm) mixed with air into the chamber.

• Maintain the exposure for a specified duration (e.g., 2-3 hours per day) for a period of several weeks (e.g., 3-4 weeks). The exact concentration and duration may need to be optimized for your specific laboratory conditions.

• Monitor the animals daily for any signs of distress.

• At the end of the exposure period, confirm the induction of bronchitis through histological analysis of tracheal and bronchial tissue, looking for signs of epithelial thickening, goblet cell hyperplasia, and inflammation.

Protocol 2: Collection and Rheological Analysis of Tracheal Mucus

Objective: To collect tracheal mucus and measure its viscoelastic properties.

Materials:

• Anesthetized rabbit with induced bronchitis

• Tracheal cannula or endotracheal tube

• Syringe or gentle suction apparatus

• Cone-and-plate rheometer

• Micro-spatula

Procedure:

• Anesthetize the rabbit according to an approved institutional protocol.

• Perform a tracheotomy and insert a cannula or endotracheal tube.

• Carefully collect accumulated mucus from the trachea using a syringe with a soft-tipped catheter or gentle suction. Avoid contact with the tracheal walls to prevent blood contamination.

• Immediately place the collected mucus sample onto the plate of the rheometer.

• Lower the cone to the appropriate gap setting.

• Perform a strain sweep test at a constant frequency (e.g., 1 Hz) to determine the linear viscoelastic region.

• Perform a frequency sweep test within the linear viscoelastic region to measure the storage (G') and loss (G'') moduli as a function of frequency.

• Calculate the complex viscosity from the obtained data.

Mandatory Visualizations

Caption: Experimental workflow for evaluating Domiodol's effects.

Caption: Simplified signaling pathway for mucus production and secretion.

Caption: Troubleshooting logic for inconsistent viscosity data.

References

• 1. Rheological comparison of sputum and reconstituted airway epithelium mucus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of airway secretions in a model of sulfur dioxide induced chronic obstructive pulmonary disease (COPD) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Signature current of SO2-induced bronchitis in rabbit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Animal models of chronic bronchitis and their relevance to studies of particle-induced disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acetylcysteine for Patients Requiring Mucous Secretion Clearance: A Review of Clinical Effectiveness and Safety - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Impact of N-Acetylcysteine on Mucus Hypersecretion in the Airways: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mucolytic Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Physiology and pathophysiology of mucus and mucolytic use in critically ill patients - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Domiodol Assay Sensitivity

Welcome to the technical support center for Domiodol detection assays. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on enhancing the sensitivity of assays for the small molecule Domiodol. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Domiodol and why is its sensitive detection important?

Domiodol is a mucolytic agent with the molecular formula C5H9IO3 and a molecular weight of approximately 244.03 g/mol .[1][2][3] As a small molecule drug, its sensitive and accurate quantification in biological matrices is crucial for pharmacokinetic/pharmacodynamic (PK/PD) studies, therapeutic drug monitoring, and ensuring safety and efficacy during drug development.[4]

Q2: What are the main challenges in developing a sensitive assay for a small molecule like Domiodol?

Small molecules like Domiodol present several challenges for assay development. Due to their small size, they are generally not amenable to traditional sandwich immunoassays that require binding of two antibodies to different epitopes.[5] This often necessitates the use of competitive assay formats, which can sometimes have limitations in sensitivity. Furthermore, obtaining specific antibodies with high affinity for a small molecule can be difficult.

Q3: What types of assays can be used for the detection of Domiodol?

Several assay platforms can be adapted for the detection of Domiodol. The most common are:

• Competitive Enzyme-Linked Immunosorbent Assay (ELISA): This is a widely used method for small molecule detection.[6]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a highly sensitive and specific method for quantifying small molecules in complex biological samples.[4]

• Advanced Immunoassay Platforms: For ultra-sensitive detection, platforms like Single Molecule Arrays (Simoa™), Immuno-PCR, and AlphaLISA® can be considered.[5][7][8]

Q4: How can I enhance the sensitivity of my competitive ELISA for Domiodol?

To improve the sensitivity of a competitive ELISA, consider the following:

• High-Affinity Antibodies: Use a monoclonal antibody with high specificity and affinity for Domiodol.[6]

• Optimize Reagent Concentrations: Titrate the concentrations of the capture antibody and the Domiodol-enzyme conjugate to find the optimal balance for a sensitive response.

• Signal Amplification: Employ a signal amplification system, such as using a substrate that produces a highly fluorescent or luminescent signal.

• Increase Incubation Times: Longer incubation times for the antibody-antigen binding step can allow for greater binding at low concentrations, but this needs to be balanced with potential increases in background noise.[9]

Troubleshooting Guides

Below are common issues encountered during Domiodol detection assays and potential solutions.

Issue 1: High Background Signal in Competitive ELISA

A high background signal can mask the detection of low concentrations of Domiodol, thereby reducing the sensitivity of the assay.

Possible Cause	Recommended Solution
Ineffective Blocking	Use a high-quality blocking buffer. Modern, protein-free blocking buffers can be more effective than traditional BSA or casein-based blockers.[10] Increase the blocking incubation time or temperature.
Non-Specific Binding of Antibodies	Increase the number of wash steps and the stringency of the wash buffer (e.g., by increasing the detergent concentration).[11] Ensure that the secondary antibody is highly cross-adsorbed against the species of the capture antibody.
Contaminated Reagents	Use fresh, high-purity reagents and sterile, nuclease-free water for all buffers.[12]
Substrate Issues	Ensure the substrate is stored correctly and is not expired. Some substrates are light-sensitive and should be handled accordingly.[11]

Issue 2: Low or No Signal

This indicates a problem with one or more components of the assay.

Possible Cause	Recommended Solution
Inactive Enzyme Conjugate	Verify the activity of the enzyme conjugate. Improper storage or the presence of inhibitors (like sodium azide for HRP) can reduce enzyme activity.[9]
Incorrect Reagent Concentrations	Re-optimize the concentrations of the coating antigen and the primary antibody.
Insufficient Incubation Times	Increase the incubation times for the primary antibody and/or the enzyme conjugate to allow for sufficient binding.[9]
Improper Plate Washing	Overly aggressive washing can strip the coating antigen from the plate. Ensure the washing procedure is gentle but thorough.[12]

Issue 3: Poor Reproducibility (High Coefficient of Variation - CV)

Poor reproducibility can make it difficult to obtain reliable and statistically significant results.

Possible Cause	Recommended Solution
Pipetting Inaccuracies	Calibrate pipettes regularly. Use automated liquid handling systems for improved precision and to minimize human error.[13]
Temperature Gradients	Ensure that the assay plate is incubated uniformly. Avoid stacking plates during incubation.[9]
Inconsistent Incubation Times	Use a multichannel pipette or an automated system to add reagents to all wells as simultaneously as possible. Standardize all incubation times.[13]
Edge Effects	To mitigate edge effects, avoid using the outer wells of the plate or fill them with buffer. Ensure consistent temperature and humidity across the plate.[13]

Experimental Protocols

Protocol 1: High-Sensitivity Competitive ELISA for Domiodol

This protocol outlines a method for a high-sensitivity competitive ELISA for the quantification of Domiodol in a buffer or biological matrix.

• Coating:

  • Dilute a Domiodol-protein conjugate (e.g., Domiodol-BSA) to an optimized concentration (e.g., 1-10 µg/mL) in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).

  • Add 100 µL of the coating solution to each well of a high-binding 96-well microplate.

  • Incubate overnight at 4°C.

• Washing:

  • Wash the plate 3 times with 200 µL of wash buffer (e.g., PBS with 0.05% Tween-20) per well.

• Blocking:

  • Add 200 µL of a high-quality blocking buffer to each well.

  • Incubate for 2 hours at room temperature.

• Competition:

  • Prepare standards of known Domiodol concentrations and your unknown samples.

  • In a separate plate or tubes, pre-incubate 50 µL of each standard or sample with 50 µL of an optimized concentration of a high-affinity anti-Domiodol monoclonal antibody for 1 hour at room temperature.

  • Wash the coated and blocked plate 3 times.

  • Transfer 100 µL of the pre-incubated antibody/sample mixture to the corresponding wells of the coated plate.

  • Incubate for 2 hours at room temperature with gentle shaking.

• Detection:

  • Wash the plate 5 times with wash buffer.

  • Add 100 µL of a secondary antibody-enzyme conjugate (e.g., anti-mouse IgG-HRP) diluted in blocking buffer.

  • Incubate for 1 hour at room temperature.

• Signal Development:

  • Wash the plate 5 times with wash buffer.

  • Add 100 µL of a sensitive enzyme substrate (e.g., a chemiluminescent or fluorescent HRP substrate).

  • Incubate in the dark for the recommended time.

• Measurement:

  • Read the plate on a microplate reader at the appropriate wavelength for the chosen substrate. The signal will be inversely proportional to the concentration of Domiodol in the sample.

Protocol 2: Sample Preparation for LC-MS Analysis of Domiodol

This protocol provides a general guideline for extracting Domiodol from a biological matrix like plasma for LC-MS analysis.

• Protein Precipitation:

  • To 100 µL of plasma sample, add 300 µL of cold acetonitrile containing an appropriate internal standard.

  • Vortex for 1 minute to precipitate proteins.

• Centrifugation:

  • Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection:

  • Carefully transfer the supernatant to a new tube.

• Evaporation:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of the mobile phase used for the LC-MS analysis.

  • Vortex briefly and transfer to an autosampler vial for injection.

Visualizing Experimental Workflows

Caption: Workflow for a high-sensitivity competitive ELISA for Domiodol detection.

Caption: Sample preparation workflow for LC-MS analysis of Domiodol.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Domiodol [drugfuture.com]
• 3. Domiodol | C5H9IO3 | CID 43814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pharmtech.com [pharmtech.com]
• 5. Detection of Other Biomolecules [waltlab.bwh.harvard.edu]
• 6. The Preparation and Identification of a Monoclonal Antibody against Domoic Acid and Establishment of Detection by Indirect Competitive ELISA [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Methods for the Discovery and Identification of Small Molecules Targeting Oxidative Stress-Related Protein–Protein Interactions: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ELISA Troubleshooting Guide [sigmaaldrich.com]
• 10. biocompare.com [biocompare.com]
• 11. assaygenie.com [assaygenie.com]
• 12. arigobio.com [arigobio.com]
• 13. dispendix.com [dispendix.com]

Domiodol Pediatric Formulation &amp; Dosing: Technical Support Center

This technical support center provides guidance for researchers, scientists, and drug development professionals on adjusting Domiodol treatment protocols for pediatric patients in a research setting. The following information is based on the established mucolytic and expectorant properties of Domiodol.

Frequently Asked Questions (FAQs)

Q1: What is the established mechanism of action for Domiodol?

A1: Domiodol is a mucolytic agent that works by reducing the viscosity of mucus.[1][2] Its efficacy is attributed to its ability to increase respiratory tract fluid secretion and its cilio-excitatory effect, which helps in clearing sputum.[3][4] Pharmacological studies show it significantly reduces the viscosity of sputum by decreasing the content of dry matter, protein, and polysaccharides.[3][4]

Q2: Is there a precedent for pediatric use of Domiodol?

A2: Yes, a double-blind, placebo-controlled clinical trial was conducted in 1988 on children with bronchopulmonary diseases.[5] This study provides foundational data for its use in pediatric populations.

Q3: What are the known contraindications for Domiodol in adults that should be considered for pediatric studies?

A3: Known contraindications in adults include severe renal or hepatic insufficiency.[1] These should be key exclusion criteria in any pediatric experimental protocol.

Q4: Have there been any observed effects on thyroid hormones in pediatric patients?

A4: The 1988 pediatric clinical trial reported no changes in thyroid hormone or thyroid-stimulating hormone levels.[5] However, because Domiodol is an organic iodide, monitoring thyroid function is a critical safety parameter in any new pediatric study.[6]

Q5: What formulations of Domiodol have been previously used?

A5: Domiodol has been marketed in Italy in syrup, sachet, and tablet form.[1] For pediatric studies, a liquid or soluble formulation is generally preferred for dose flexibility and ease of administration.

Troubleshooting Guide

Issue 1: High variability in patient response to initial dosing.

• Possible Cause: Pediatric patients have high metabolic variability due to age, weight, and developmental stage. Standard dosing may not be appropriate for all subjects.

• Solution: Implement weight-based (mg/kg) dosing protocols. Stratify patient cohorts by narrow age groups (e.g., 2-5, 6-11, 12-17 years) to identify age-related pharmacokinetic differences. Refer to the starting point from the 1988 study (0.5 mg/kg, three times daily) and adjust based on response and tolerability.[5]

Issue 2: Difficulty in assessing efficacy (sputum viscosity) in non-expectorating children.

• Possible Cause: Young children often cannot effectively expectorate sputum for analysis.

• Solution: Utilize non-invasive surrogate endpoints to measure efficacy. This can include validated cough severity scores, changes in respiratory sounds upon auscultation, or spirometric measures like peak expiratory flow rate, which showed improvement in the original pediatric trial.[5]

Issue 3: Unexpected adverse events (AEs), such as gastrointestinal upset.

• Possible Cause: The excipients in the experimental formulation may be causing GI irritation, or it could be a direct effect of the active compound.

• Solution:

  • Review the composition of the formulation. If possible, test a simplified formulation with fewer excipients.

  • Administer Domiodol with food to mitigate potential GI irritation.

  • Implement a dose-escalation protocol starting at a lower dose than the target therapeutic dose to assess tolerability.

  • Record all AEs with detailed information on onset, duration, and severity to identify patterns.

Issue 4: Inconsistent results in in-vitro mucolytic activity assays.

• Possible Cause: Sputum sample quality and handling can significantly impact results. The viscosity of mucus can change with temperature, storage time, and freeze-thaw cycles.

• Solution: Standardize the sputum sample collection and handling protocol. Samples should be processed fresh whenever possible. Assays should be conducted at a consistent temperature (e.g., 37°C), and vortexing/mixing times must be strictly controlled before viscosity measurement.

Data Presentation

Table 1: Pediatric Dose-Finding Study Protocol (Hypothetical)

Age Group (Years)	Weight Range (kg)	Starting Dose (mg/kg, TID)	Dose Escalation Step (mg/kg)	Maximum Target Dose (mg/kg, TID)	Primary Efficacy Endpoint	Safety Monitoring
2-5	12-20	0.25	0.25	0.75	Cough Severity Score	Vital Signs, AE Reporting
6-11	21-40	0.50	0.25	1.00	PEFR¹, Sputum Viscosity	Vital Signs, AE Reporting, TFTs²
12-17	41-70	0.50	0.50	1.50	FEV1³, Sputum Viscosity	Vital Signs, AE Reporting, TFTs², Renal Panel

¹PEFR: Peak Expiratory Flow Rate ²TFTs: Thyroid Function Tests ³FEV1: Forced Expiratory Volume in 1 second

Table 2: Key Pharmacokinetic Parameters (Adult Data for Reference)

Parameter	Value	Source
Adult Dosage	60mg, 3-4 times daily	[1]
Pediatric Dose (Trial)	0.5 mg/kg, 3 times daily	[5]
CAS Number	61869-07-6	[6]
Molar Mass	244.028 g·mol−1	[1]

Experimental Protocols

1. Protocol: In-Vitro Mucolytic Activity Assay

• Objective: To determine the dose-dependent effect of Domiodol on the viscosity of pediatric sputum samples.

• Methodology:

  • Collect fresh sputum samples from pediatric patients with cystic fibrosis or chronic bronchitis.

  • Pool and homogenize the samples by gentle mixing to create a consistent baseline.

  • Aliquot 1 mL of the sputum homogenate into separate microcentrifuge tubes.

  • Prepare Domiodol solutions at concentrations ranging from 0.1 mg/mL to 10 mg/mL in a suitable vehicle (e.g., phosphate-buffered saline).

  • Add 100 µL of each Domiodol concentration (and a vehicle-only control) to the sputum aliquots.

  • Incubate all samples at 37°C for 30 minutes in a shaking water bath.

  • Measure the viscosity of each sample using a cone-plate viscometer.

  • Calculate the percentage reduction in viscosity compared to the vehicle control for each concentration.

  • Plot the dose-response curve and determine the EC₅₀ (half-maximal effective concentration).

2. Protocol: Pediatric Safety and Tolerability Monitoring

• Objective: To monitor the safety and tolerability of Domiodol in pediatric research subjects.

• Methodology:

  • Baseline Assessment (Visit 1):

    • Record medical history, including any known renal or hepatic conditions.

    • Perform a physical examination and record baseline vital signs (heart rate, blood pressure, respiratory rate, temperature).

    • Collect blood samples for baseline complete blood count (CBC), renal function panel, liver function tests (LFTs), and thyroid function tests (TSH, T3, T4).

  • During Treatment (Weekly):

    • Administer a standardized questionnaire to parents/guardians to systematically record any adverse events (AEs), focusing on GI symptoms, skin rash, or changes in behavior.

    • Record vital signs.

  • Mid-point and End of Study (e.g., Week 4 and Week 8):

    • Repeat blood collection for CBC, renal panel, LFTs, and TFTs.

    • A pediatric physician will review all AE reports and laboratory results.

  • AE Reporting: Any serious adverse events (SAEs) must be reported to the Institutional Review Board (IRB) and study sponsor within 24 hours.

Visualizations

Caption: Domiodol's dual-action mucolytic pathway.

Caption: Pediatric clinical trial experimental workflow.

Caption: Logic tree for pediatric dose adjustments.

References

• 1. Domiodol - Wikipedia [en.wikipedia.org]
• 2. Mucolytic effects of domiodol in tracheostomized patients after total laryngectomy. Double-blind, placebo-controlled, randomized pilot study with four-month follow-up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (Open Access) Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant. (1983) | Kogi K | 4 Citations [scispace.com]
• 4. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Domiodol treatment for bronchopulmonary diseases in the paediatric age group: a double-blind controlled clinical trial versus placebo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Domiodol [drugfuture.com]

Reference Data & Comparative Studies

Domiodol vs. Placebo: An Analysis of Double-Blind Controlled Clinical Trials

Domiodol, an organic iodinated mucolytic agent, has been evaluated in several double-blind, placebo-controlled clinical trials to determine its efficacy and safety in treating respiratory conditions characterized by excessive or viscous mucus. These studies provide quantitative data on its ability to improve respiratory symptoms and function.

Efficacy Data Summary

Clinical trials have demonstrated that Domiodol is effective in improving key symptoms and clinical measures associated with bronchopulmonary diseases.

Table 1: Efficacy in Pediatric Bronchopulmonary Disease

A study involving 30 children with acute infectious pulmonary diseases or acute flare-ups of chronic bronchitis showed significant improvements in subjective symptoms and some spirometric measures in the Domiodol group compared to placebo after 14 days of treatment.[1]

Endpoint	Domiodol Group	Placebo Group	Significance
Subjective Symptoms
Cough	Significantly Reduced	No Significant Change	p < 0.05
Sputum Viscosity	Significantly Reduced	No Significant Change	p < 0.05
Difficulty Raising Sputum	Significantly Reduced	No Significant Change	p < 0.05
Spirometric Measures
Vital Capacity (VC)	Improved	No Significant Change	p < 0.05
Peak Expiratory Flow (PEF)	Improved	No Significant Change	p < 0.05
FEV1	No Significant Difference	No Significant Difference	-

Table 2: Efficacy in Post-Laryngectomy Tracheostomized Patients

In a pilot study with 20 post-operative laryngectomy patients, those receiving Domiodol showed a more significant and earlier improvement in respiratory parameters compared to those receiving a placebo.[2]

Endpoint	Domiodol Group	Placebo Group	Significance
Cough Intensity	Statistically Significant Improvement	Less Improvement	p < 0.05
Sputum Quantity	Statistically Significant Improvement	Less Improvement	p < 0.05
Sputum Quality	Statistically Significant Improvement	Less Improvement	p < 0.05
Expectoration Difficulty	Statistically Significant Improvement	Less Improvement	p < 0.05

Safety and Tolerability Data

Across the reviewed clinical trials, Domiodol was generally well-tolerated with no significant clinical side effects reported.

Table 3: Safety Profile in Pediatric Trials

The study in children specifically monitored for side effects and changes in thyroid hormone levels, given that Domiodol is an organic iodine compound.

Parameter	Domiodol Group	Placebo Group	Notes
Clinical Side Effects	None Reported	None Reported	[1]
Thyroid Hormone Levels	Unchanged	Unchanged	[1]
TSH Levels	Unchanged	Unchanged	[1]

Mechanism of Action

Domiodol's primary mechanism of action is as a mucolytic and expectorant.[3] It works by:

• Increasing Respiratory Tract Fluid : Pharmacological studies show Domiodol induces a dose-related increase in respiratory tract fluid.[3]

• Reducing Sputum Viscosity : It significantly reduces the viscosity of sputum, an effect correlated with a decrease in the content of dry matter, protein, and polysaccharides in the sputum.[3]

• Cilio-excitatory Effect : The drug also has a marked cilio-excitatory effect, which helps in the clearance of mucus from the respiratory tract.[3]

Domiodol's mucolytic mechanism of action.

Experimental Protocols

The methodologies of the cited studies are foundational to understanding the evidence.

Protocol: Pediatric Bronchopulmonary Disease Trial[1]

• Study Design : A double-blind, randomized, placebo-controlled trial.

• Participants : 30 children (mean age 9.33 years) with acute infectious pulmonary diseases or acute flare-ups of chronic bronchitis.

• Intervention :

  • Treatment Group: Domiodol administered orally at a dose of 0.5 mg/kg three times daily.

  • Control Group: Placebo.

• Duration : 14 days.

• Primary Endpoints : Semi-quantitative assessment of subjective symptoms including cough, sputum viscosity, and difficulty in raising sputum.

• Secondary Endpoints : Spirometric measures (Vital Capacity, Peak Expiratory Flow Rate, FEV1), and safety monitoring including clinical side-effects and thyroid hormone levels.

References

• 1. Domiodol treatment for bronchopulmonary diseases in the paediatric age group: a double-blind controlled clinical trial versus placebo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mucolytic effects of domiodol in tracheostomized patients after total laryngectomy. Double-blind, placebo-controlled, randomized pilot study with four-month follow-up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Domiodol and Sobrerol for the Management of Hypersecretory Bronchopneumonias

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of two mucolytic agents, Domiodol and Sobrerol, in the context of their application in hypersecretory bronchopneumonias. The information is compiled to assist researchers, scientists, and drug development professionals in understanding the relative performance and mechanisms of these compounds.

Introduction

Hypersecretory bronchopneumonias are characterized by excessive and viscous mucus production, leading to airway obstruction and recurrent infections. Mucolytic agents are a cornerstone of therapy, aiming to improve mucus clearance and alleviate symptoms. This guide focuses on a direct comparison of Domiodol, an organic iodide-containing compound, and Sobrerol, a terpene derivative, based on available clinical and pharmacological data.

Head-to-Head Clinical Comparison

A key comparative study by Finiguerra et al. (1981) provides the most direct clinical evidence for the differential effects of Domiodol and Sobrerol in patients with hypersecretory bronchitis.

Data Presentation

Parameter	Domiodol	Sobrerol	Key Findings from Finiguerra et al. (1981)
Ease of Expectoration	Improved	Improved	Both drugs resulted in a subjective improvement in the ease of expectorating sputum.[1]
Cough Severity	Reduced	Reduced	A reduction in the severity of coughing was reported with both treatments.[1]
Sputum Consistency	Improved	Improved	Both drugs led to a perceived improvement in sputum consistency, making it less viscous.[1]
Sputum Volume	Significantly Increased	No Significant Change	Domiodol led to a significant increase in sputum volume from the initial days of treatment.[1]
Respiratory Function	No Improvement	No Improvement	Neither drug demonstrated an improvement in respiratory function tests.[1]

Experimental Protocols

While the full detailed methodology of the pivotal comparative study by Finiguerra et al. (1981) is not publicly available, the abstract and related literature allow for a reconstruction of the general experimental design.

Study Design: A double-blind, randomized clinical trial was conducted.[1]

Patient Population: The study included adult patients diagnosed with acute and chronic bronchitis, as well as those experiencing acute exacerbations of chronic hypersecretory bronchitis.[1] Patients with bronchorrheic forms were excluded.[1]

Interventions:

• Group 1: Orally administered Domiodol.

• Group 2: Orally administered Sobrerol.

• Specific dosages and treatment duration were not detailed in the available abstract.

Outcome Measures:

• Subjective Assessments:

  • Ease of expectoration.[1]

  • Severity of coughing.[1]

  • Sputum consistency.[1]

• Objective Assessments:

  • Sputum volume.[1]

  • Respiratory function tests.[1]

Mechanism of Action

The differing clinical outcomes of Domiodol and Sobrerol can be attributed to their distinct mechanisms of action at the cellular and molecular levels.

Domiodol: A Muco-Expectorant and Cilio-Stimulant

Domiodol's primary effects are centered on increasing the volume of respiratory secretions and enhancing ciliary activity. As an organic iodide-containing compound, it is thought to act as an expectorant by promoting the secretion of airway fluid.[2] Preclinical studies have shown that Domiodol induces a dose-related increase in respiratory tract fluid and has a marked cilio-excitatory effect.[3]

Proposed Mechanism of Action for Domiodol.

Sobrerol: A Mucolytic and Mucoregulator

Sobrerol, a monoterpene derivative, exerts its effects through multiple pathways.[4][5] Its primary mucolytic action is believed to stem from the disruption of disulfide bonds within mucin glycoproteins, which reduces the viscosity of mucus.[6][7][8] Additionally, Sobrerol has been shown to increase ciliary motility, further aiding in mucociliary clearance.[4][9] It also possesses antioxidant properties and may increase the production of secretory IgA.[4][6]

Multi-faceted Mechanism of Action for Sobrerol.

Summary and Conclusion

Based on the available head-to-head clinical data, both Domiodol and Sobrerol are effective in improving the subjective symptoms of hypersecretory bronchopneumonias, including cough and difficulty in expectoration.[1] However, their objective effects on sputum properties differ significantly. Domiodol acts primarily as an expectorant, markedly increasing sputum volume, which may be beneficial for patients with thick, tenacious mucus that is difficult to mobilize.[1][2] In contrast, Sobrerol's primary role appears to be as a mucolytic, reducing mucus viscosity without a significant impact on volume.[4][7][8]

The choice between Domiodol and Sobrerol may, therefore, depend on the specific clinical presentation of the patient. For individuals with highly viscous but scant secretions, a therapy that primarily increases fluid content, such as Domiodol, could be advantageous. Conversely, for patients with copious but thick mucus, a mucolytic agent like Sobrerol that reduces viscosity might be more appropriate.

Further research with detailed experimental protocols and objective, quantitative measures of sputum rheology and mucociliary clearance is warranted to more definitively delineate the relative therapeutic positioning of these two agents. Elucidation of the precise intracellular signaling pathways for both compounds will also be crucial for the development of next-generation mucoactive drugs.

Experimental Workflow for Future Comparative Studies

To address the current gaps in knowledge, a robust experimental workflow for future comparative clinical trials is proposed.

Proposed Experimental Workflow for Future Trials.

References

• 1. [Clinical and functional effects of domiodol and sobrerol in hypersecretory bronchopneumonias] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mucoactive drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. preprints.org [preprints.org]
• 5. dovepress.com [dovepress.com]
• 6. researchgate.net [researchgate.net]
• 7. What is the mechanism of Sobrerol? [synapse.patsnap.com]
• 8. What is Sobrerol used for? [synapse.patsnap.com]
• 9. Action of sobrerol on mucociliary transport - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of Domiodol and N-acetylcysteine in the Management of Respiratory Symptoms: A Guide for Researchers

This guide provides a comparative analysis of Domiodol and N-acetylcysteine (NAC), two mucolytic agents utilized in the management of respiratory conditions characterized by excessive or viscous mucus. The objective is to furnish researchers, scientists, and drug development professionals with a detailed comparison of their efficacy, supported by available experimental data, alongside an examination of their mechanisms of action and the methodologies employed in their clinical evaluation.

Overview of Domiodol and N-acetylcysteine

Domiodol is an organic iodinated mucolytic and expectorant agent. Clinical studies, primarily conducted in the 1980s and 1990s, have suggested its efficacy in reducing symptoms associated with acute and chronic bronchopulmonary diseases, such as cough and sputum viscosity.[1][2][3] Its mechanism of action is believed to involve the stimulation of airway fluid secretion.[4]

N-acetylcysteine (NAC) is a well-established mucolytic drug with a multifaceted mechanism of action. It directly cleaves disulfide bonds in mucoproteins, thereby reducing mucus viscosity. Furthermore, NAC exhibits antioxidant properties by replenishing intracellular glutathione levels and has anti-inflammatory effects through the inhibition of the NF-κB signaling pathway. It is widely used in the management of chronic obstructive pulmonary disease (COPD) and other respiratory conditions.

Comparative Efficacy: A Review of Clinical Data

The available clinical data for Domiodol is less extensive and primarily qualitative compared to the large body of evidence for N-acetylcysteine.

Table 1: Summary of Clinical Efficacy Data for Domiodol

Endpoint	Study Population	Key Findings	Citation
Subjective Symptoms	Pediatric patients with acute infectious pulmonary diseases or acute flare-ups of chronic bronchitis	Statistically significant reduction in cough, sputum viscosity, and difficulty in expectoration compared to placebo.	[1]
Spirometry	Pediatric patients with acute infectious pulmonary diseases or acute flare-ups of chronic bronchitis	Significant improvement in vital capacity and peak expiratory flow rate compared to placebo; no significant difference in FEV1.	[1]
Clinical Effects	Adult patients with chronic obstructive lung disease	Both Domiodol and S-carboxymethylcysteine had a positive effect on all patients, with Domiodol showing a more rapid onset of action.	[5]
Sputum Volume	Adult patients with hypersecretory bronchopneumonias	Significant increase in sputum volume from the initial days of treatment.	[3]

Table 2: Summary of Quantitative Clinical Efficacy Data for N-acetylcysteine in COPD

Endpoint	Study Population	N-acetylcysteine Group (Mean ± SD)	Placebo Group (Mean ± SD)	p-value	Citation
Change in FEV1 (mL)	Patients with severe COPD exacerbation	+275 ± 58	+199 ± 21	0.52	[6]
Change in PaO2 (mmHg)	Patients with severe COPD exacerbation	+13.0 ± 2.5	+10.8 ± 4.7	0.57	[6]
Exacerbation Rate	Patients with moderate to severe COPD	41% reduction in the number of exacerbations compared to standard therapy alone.	-	<0.05	[7]
Number of patients with no exacerbations	Patients with chronic bronchitis or COPD	Higher in the NAC group	Lower in the placebo group	<0.001	[8]

FEV1: Forced Expiratory Volume in 1 second; PaO2: Partial pressure of oxygen in arterial blood.

Mechanisms of Action and Signaling Pathways

The distinct mechanisms of action of Domiodol and N-acetylcysteine are depicted in the following signaling pathway diagrams.

Caption: Proposed mechanism of action for Domiodol.

Caption: Multifaceted mechanism of action for N-acetylcysteine.

Experimental Protocols

This section outlines a generalized protocol for a clinical trial designed to evaluate the efficacy of a mucolytic agent in patients with chronic bronchitis or COPD.

4.1. Study Design

A multicenter, randomized, double-blind, placebo-controlled, parallel-group study is recommended.

4.2. Participant Selection

• Inclusion Criteria:

  • Aged 40-80 years.

  • Confirmed diagnosis of chronic bronchitis or COPD (post-bronchodilator FEV1/FVC < 0.70).

  • History of chronic productive cough.

  • Stable condition for at least 4 weeks prior to enrollment.

  • Informed consent obtained.

• Exclusion Criteria:

  • Diagnosis of asthma or cystic fibrosis.

  • Respiratory tract infection or exacerbation within 4 weeks of screening.

  • Use of other mucolytic agents.

  • Significant comorbidities that could interfere with the study.

4.3. Intervention

Participants are randomized to receive either the investigational mucolytic agent (e.g., Domiodol) at a specified dose and frequency or a matching placebo for a predefined treatment period (e.g., 12 weeks).

4.4. Efficacy Assessments

• Primary Endpoint: Change from baseline in sputum viscosity.

  • Sputum is collected from patients at baseline and at specified follow-up visits.

  • Viscosity is measured using a rheometer, assessing parameters such as storage modulus (G') and loss modulus (G'').

• Secondary Endpoints:

  • Change from baseline in FEV1 and other spirometric parameters.

  • Frequency and severity of exacerbations.

  • Change from baseline in respiratory symptom scores (e.g., cough severity, ease of expectoration) using a validated questionnaire.

  • Change in health-related quality of life (e.g., St. George's Respiratory Questionnaire).

4.5. Safety Assessments

Adverse events are monitored and recorded throughout the study.

Caption: Experimental workflow for sputum viscosity measurement.

Comparative Analysis and Conclusion

Domiodol has demonstrated efficacy in reducing respiratory symptoms, particularly cough and sputum viscosity, in older clinical studies.[1][3] Its rapid onset of action may be a clinical advantage.[5] However, the lack of recent, robust, quantitative, placebo-controlled trials limits a direct and comprehensive comparison with more extensively studied agents like N-acetylcysteine.

N-acetylcysteine has a well-documented, multi-faceted mechanism of action, encompassing mucolytic, antioxidant, and anti-inflammatory effects. While its impact on lung function (FEV1) in stable COPD patients is often not statistically significant in meta-analyses,[9][10] some studies have shown a reduction in the frequency of exacerbations, a crucial endpoint in the management of COPD.[7] The data on its efficacy during acute exacerbations is mixed, with some studies showing no significant benefit over placebo in hospitalized patients receiving corticosteroids.[6]

Caption: Logical relationship comparing Domiodol and NAC.

References

• 1. Domiodol treatment for bronchopulmonary diseases in the paediatric age group: a double-blind controlled clinical trial versus placebo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mucolytic effects of domiodol in tracheostomized patients after total laryngectomy. Double-blind, placebo-controlled, randomized pilot study with four-month follow-up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Clinical and functional effects of domiodol and sobrerol in hypersecretory bronchopneumonias] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Double-blind clinical trial of domiodol vs S-carboxymethylcysteine in chronic obstructive lung disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. N-acetylcysteine reduces the exacerbation rate in patients with moderate to severe COPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mucolytic agents for chronic bronchitis or chronic obstructive pulmonary disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The efficacy of N-acetylcysteine in chronic obstructive pulmonary disease patients: a meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The efficacy of N-acetylcysteine in chronic obstructive pulmonary disease patients: a meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Domiodol and Other Mucolytic Agents: A Guide for Researchers

This guide provides a comprehensive comparison of the mucolytic agent Domiodol with other commonly used alternatives, including N-acetylcysteine, Ambroxol, and Bromhexine. The information is tailored for researchers, scientists, and drug development professionals, offering an objective analysis supported by experimental data and detailed methodologies.

Introduction to Mucolytic Agents

Mucolytic agents are a class of drugs designed to alter the viscoelastic properties of mucus in the respiratory tract, facilitating its clearance. In various respiratory diseases, such as chronic obstructive pulmonary disease (COPD), cystic fibrosis, and bronchitis, mucus hypersecretion and increased viscosity can lead to airway obstruction, impaired mucociliary clearance, and an increased risk of infection. Mucolytics employ different mechanisms to liquefy thick and tenacious mucus, thereby improving respiratory function and patient outcomes. This guide focuses on a comparative evaluation of Domiodol against other established mucolytic agents.

Mechanisms of Action

The therapeutic efficacy of mucolytic agents is intrinsically linked to their distinct mechanisms of action at the cellular and molecular levels.

Domiodol

Domiodol is an organic iodinated compound classified as a mucolytic and expectorant. Its primary mechanism of action involves increasing the secretion of respiratory tract fluid.[1][2] This secretagogue effect leads to a less viscous mucus, which is more easily cleared by the mucociliary escalator. Additionally, Domiodol has been observed to have a marked cilio-excitatory effect, further enhancing the transport of mucus.[1] The precise biochemical pathway through which Domiodol stimulates fluid secretion and ciliary activity is not yet fully elucidated in publicly available literature.

N-acetylcysteine (NAC)

N-acetylcysteine is a classic mucolytic that acts directly on the mucin polymers that give mucus its high viscosity. The free sulfhydryl group in NAC cleaves the disulfide bonds that cross-link mucin glycoproteins, resulting in depolymerization and a significant reduction in mucus viscosity.[3][4] Beyond its mucolytic properties, NAC also functions as an antioxidant and anti-inflammatory agent. It can replenish intracellular glutathione (GSH) stores and directly scavenge reactive oxygen species (ROS).[5] This antioxidant activity can modulate inflammatory signaling pathways, such as inhibiting the activation of nuclear factor-kappa B (NF-κB), which is involved in the expression of pro-inflammatory genes and mucin production.[6][7]

Ambroxol

Ambroxol is an active metabolite of Bromhexine and is characterized as a secretolytic and secretomotoric agent. Its mechanism is multifaceted, including the stimulation of surfactant production by type II pneumocytes.[8][9] Surfactant reduces the adhesion of mucus to the bronchial epithelium, facilitating its transport. Ambroxol also enhances mucociliary clearance by increasing ciliary beat frequency.[10] Furthermore, it has been shown to inhibit the expression of the MUC5AC mucin gene, a key component of airway mucus, through the inhibition of the extracellular signal-regulated kinase (ERK) signaling pathway.[11]

Bromhexine

Bromhexine is a synthetic derivative of the vasicine alkaloid. Its primary mucolytic effect stems from its ability to stimulate the serous glands of the respiratory tract to produce a more watery and less viscous mucus.[12] It is also believed to depolymerize mucopolysaccharide fibers within the mucus, further reducing its viscosity.[12] The stimulation of serous cells leads to a change in the composition of bronchial secretions, making them easier to expectorate.[13]

Comparative Efficacy: Preclinical and Clinical Data

The following tables summarize available quantitative data from preclinical and clinical studies to allow for a comparative assessment of the efficacy of Domiodol and other mucolytic agents.

Table 1: Preclinical Efficacy of Mucolytic Agents in Animal Models

Agent	Animal Model	Dosage	Key Findings	Reference(s)
Domiodol	Rabbit	50-200 mg/kg (oral)	Dose-related increase in respiratory tract fluid.	[1]
Rabbit with SO2-induced bronchitis	50 and 100 mg/kg (oral)	Significant reduction in sputum viscosity.	[1]
N-acetylcysteine	Not available in searched results
Ambroxol	Rat	75 mg/kg (i.p.)	Increased Surfactant Protein-C (SP-C) protein and mRNA in type II pneumocytes.	[8]
Bromhexine	Rat	200 mg/kg/day (enteral)	20% volumetric density of lamellated bodies in type II alveolar cells (vs. 18% in control).	[14]

Table 2: Clinical Efficacy of Mucolytic Agents

Agent	Study Population	Dosage	Key Findings	Reference(s)
Domiodol	Tracheostomized patients after laryngectomy	60 mg t.i.d.	Statistically significant improvement in cough intensity, sputum quantity and quality, and expectoration difficulty compared to placebo.	[2]
N-acetylcysteine	Hospitalized patients with respiratory disease and abnormal mucus secretion	600 mg IV b.i.d. for 7 days	Statistically significant superiority to placebo in improving sputum viscosity and expectoration difficulty scores.	[4]
Ambroxol	Patients with bronchial stasis	120 mg/day	Significant differences in sputum volume, sputum viscosity, difficulty of expectoration, and severity of cough compared to placebo.	[8]
Hospitalized adults with mucopurulent sputum	22.5 mg inhaled b.i.d. for 5 days	Significantly greater decrease in sputum property score and 24h expectoration volume compared to placebo.	[1][15]
Bromhexine	Not available in searched results

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of mucolytic agents.

Measurement of Sputum Viscosity using a Cone-and-Plate Viscometer

Objective: To quantify the dynamic viscosity of sputum samples.

Apparatus: Cone-and-plate viscometer.

Protocol:

• Instrument Preparation:

  • Ensure the viscometer is calibrated and the temperature is set to the desired level (e.g., 37°C for physiological relevance).

  • Allow the instrument to stabilize for at least 30 minutes after switching on.[16]

• Sample Preparation:

  • Collect fresh sputum samples. If not analyzed immediately, samples can be snap-frozen at -80°C.

  • Thaw frozen samples at room temperature.

  • Homogenize the sputum sample by gentle vortexing to reduce macroscopic heterogeneity.

• Measurement:

  • Apply a defined volume of the sputum sample (e.g., 500 µL) to the center of the lower plate.

  • Gently lower the cone onto the plate, ensuring the sample spreads evenly to fill the gap without overflowing.[16]

  • Allow the sample to equilibrate to the plate temperature for a specified time (e.g., at least 15 seconds).[16]

  • Initiate the measurement at a defined shear rate or a range of shear rates.

  • Record the viscosity reading from the instrument's display.[16]

• Data Analysis:

  • Perform multiple readings for each sample to ensure reproducibility.

  • Calculate the mean viscosity and standard deviation.

  • Compare the viscosity of sputum from treated groups with that of control groups.

Measurement of Ciliary Beat Frequency (CBF) using High-Speed Video Microscopy

Objective: To quantify the frequency of ciliary beating in respiratory epithelial cells.

Apparatus:

• Inverted microscope with phase-contrast optics

• High-speed digital video camera (capable of >150 frames per second)[14]

• Temperature-controlled chamber (to maintain 37°C)

• Image analysis software (e.g., ImageJ with appropriate plugins, SAVA)

Protocol:

• Sample Preparation:

  • Obtain ciliated epithelial samples from nasal or bronchial brushings.[10]

  • Immediately place the sample in a culture medium (e.g., PneumaCult™-Ex Plus Medium) to release the tissue.[10]

  • Transfer a small volume of the cell suspension to a slide and cover with a coverslip.

• Image Acquisition:

  • Place the slide on the microscope stage within the temperature-controlled chamber set to 37°C.

  • Identify areas with actively beating cilia using a low-power objective, then switch to a higher power objective (e.g., 40x) for recording.

  • Record high-speed videos (e.g., 1-second duration) of the ciliary movement. A frame rate of at least 150 fps is recommended for accurate measurement.[14]

• Data Analysis (Manual Method):

  • Playback the recorded video frame by frame.

  • Identify a single cilium or a small group of cilia and determine the starting frame of a beat cycle.

  • Count the number of frames required to complete a set number of beat cycles (e.g., 10 cycles).[10]

  • Calculate the CBF using the formula: CBF (Hz) = (frame rate / number of frames for 10 beats) * 10.[10]

  • Repeat the measurement in multiple areas of the sample to obtain an average CBF.

• Data Analysis (Automated Method):

  • Import the video file into the image analysis software.

  • Use the software's functionalities (e.g., Fast Fourier Transform) to analyze the frequency of pixel intensity changes caused by ciliary motion.

  • The software will generate a CBF value for the selected region of interest.

Signaling Pathways and Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate the known signaling pathways and experimental workflows discussed in this guide.

Signaling Pathways in Mucolysis

Caption: Signaling pathways of various mucolytic agents.

Experimental Workflow for Sputum Viscosity Measurement

Caption: Experimental workflow for sputum viscosity measurement.

Logical Relationship of Mucolytic Mechanisms

Caption: Logical relationship of mucolytic agent mechanisms.

Conclusion

Domiodol presents a distinct profile as a mucolytic agent, primarily acting as a secretagogue and ciliary stimulant. In comparison, N-acetylcysteine offers a direct mucolytic action by disrupting mucin structure, while Ambroxol and Bromhexine modulate the composition and volume of bronchial secretions. The choice of a mucolytic agent in a research or clinical setting will depend on the specific pathological characteristics of the mucus and the desired therapeutic outcome. While quantitative comparative data between Domiodol and other agents are limited, the available preclinical and clinical evidence suggests its efficacy in improving mucus clearance. Further research is warranted to fully elucidate the molecular mechanisms and signaling pathways underlying the mucolytic and cilio-excitatory effects of Domiodol. This guide provides a foundational framework for such investigations and aids in the informed selection of mucolytic agents for drug development and respiratory research.

References

• 1. Frontiers | Evaluation of safety and efficacy of inhaled ambroxol in hospitalized adult patients with mucopurulent sputum and expectoration difficulty [frontiersin.org]
• 2. Impact of N-Acetylcysteine on Mucus Hypersecretion in the Airways: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. europeanreview.org [europeanreview.org]
• 4. Effect of oral N-acetylcysteine on mucus clearance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Signaling pathways involved in pilocarpine-induced mucin secretion in rat submandibular glands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Clinical efficacy of ambroxol in the treatment of bronchial stasis. Clinical trial in 120 patients at two different doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. An overview of efficacy and safety of ambroxol for the treatment of acute and chronic respiratory diseases with a special regard to children - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficacy and safety of inhaled ambroxol hydrochloride solution in patients with lower respiratory tract infectious diseases: a randomized, double-blind, placebo-controlled, multicentre clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Cellular Signaling Mechanisms - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Frontiers | Nitric Oxide System and Bronchial Epithelium: More Than a Barrier [frontiersin.org]
• 16. Nicotine Impairs the Response of Lung Epithelial Cells to IL-22 - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Domiodol's Efficacy as a Mucolytic Agent in Diverse Patient Populations: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Domiodol's performance as a mucolytic agent against other established alternatives, supported by available experimental data. The information is intended to facilitate objective evaluation and inform further research and development in the field of respiratory therapeutics.

Executive Summary

Domiodol is an organic iodinated compound that has demonstrated efficacy as a mucolytic and expectorant in several clinical studies. This guide cross-validates its effects in various patient populations, including pediatric patients with bronchopulmonary diseases, adults with Chronic Obstructive Pulmonary Disease (COPD), and post-operative tracheostomized patients. Its performance is compared with other widely used mucolytic agents: N-acetylcysteine (NAC), ambroxol, and erdosteine.

Mechanism of Action

Domiodol's primary mechanism as a mucolytic agent involves increasing respiratory tract fluid and reducing sputum viscosity. It also exhibits a cilio-excitatory effect, which enhances mucociliary clearance. The mechanisms of the comparator drugs are multifaceted, involving the disruption of mucus structure, antioxidant properties, and anti-inflammatory effects.

Caption: Mechanisms of Action for Domiodol and Comparator Mucolytics.

Comparative Efficacy in Different Patient Populations

Pediatric Patients with Bronchopulmonary Diseases

A double-blind, placebo-controlled clinical trial investigated the efficacy of Domiodol in 30 children (mean age 9.33 years) with acute infectious pulmonary diseases or acute flare-ups of chronic bronchitis.[1]

Table 1: Domiodol Efficacy in Pediatric Bronchopulmonary Disease [1]

Outcome Measure	Domiodol Group	Placebo Group	p-value
Subjective Symptoms
Cough	Significant Reduction	No Significant Change	< 0.05
Sputum Viscosity	Significant Reduction	No Significant Change	< 0.05
Difficulty in Raising Sputum	Significant Reduction	No Significant Change	< 0.05
Spirometric Measures
Vital Capacity	Improved	No Significant Change	< 0.05
Peak Expiratory Flow Rate	Improved	No Significant Change	< 0.05

In a comparative study, ambroxol was shown to have a more rapid improvement in bronchial signs and symptoms by day 5 compared to N-acetylcysteine in children with acute spastic bronchitis.[2] Another study in children with acute bronchopulmonary diseases found that ambroxol led to a faster resolution of symptoms compared to sobrerol.[3]

Adult Patients with Chronic Obstructive Pulmonary Disease (COPD)

A double-blind clinical trial compared Domiodol with S-carboxymethylcysteine (carbocisteine) in 40 adult patients with chronic obstructive lung disease.[4]

Table 2: Domiodol vs. S-carboxymethylcysteine in Adult COPD [4]

Outcome	Domiodol	S-carboxymethylcysteine	Key Finding
Therapeutic Effect	Positive	Positive	No statistical difference between the two drugs.
Onset of Action	More Rapid	Slower	Domiodol showed a faster effect.

For comparison, multiple meta-analyses have shown that N-acetylcysteine, particularly at higher doses (1200 mg/day), can significantly reduce the rate of exacerbations in patients with COPD and chronic bronchitis.[5] However, some large-scale trials have found NAC to be ineffective in preventing the decline in lung function or exacerbations in the broader COPD population.[6] Erdosteine has been shown in several studies and meta-analyses to reduce the frequency and severity of COPD exacerbations and improve overall clinical scores.[7][8][9]

Post-Operative Tracheostomized Patients

A double-blind, placebo-controlled, randomized pilot study evaluated the mucolytic effects of Domiodol in 20 patients who had undergone a total laryngectomy and had a permanent tracheostomy.

Table 3: Domiodol in Post-Laryngectomy Tracheostomized Patients

Respiratory Parameter	Domiodol Group	Placebo Group	p-value
Cough Intensity	Statistically Significant Improvement	Less Improvement	< 0.05
Sputum Quantity	Statistically Significant Improvement	Less Improvement	< 0.05
Sputum Quality	Statistically Significant Improvement	Less Improvement	< 0.05
Expectoration Difficulty	Statistically Significant Improvement	Less Improvement	< 0.05

Experimental Protocols

Domiodol in Pediatric Bronchopulmonary Disease: A Double-Blind, Placebo-Controlled Trial[1]

• Objective: To evaluate the efficacy and safety of Domiodol in children with acute infectious pulmonary diseases or acute flare-ups of chronic bronchitis.

• Study Design: A randomized, double-blind, placebo-controlled trial.

• Participants: 30 children (25 males, 5 females) with a mean age of 9.33 ± 2.57 years.

• Intervention: Domiodol administered orally at a dose of 0.5 mg/kg three times daily for 14 days.

• Control: Placebo administered orally on the same schedule.

• Outcome Measures:

  • Primary: Semi-quantitative assessment of subjective symptoms (cough, sputum viscosity, difficulty in raising sputum, and sputum characteristics).

  • Secondary: Spirometric measures including vital capacity, peak expiratory flow rate, forced expiratory volume in 1 second (FEV1), Tiffenau index, and mid-expiratory flow. Safety was assessed by monitoring for clinical side effects and changes in thyroid hormone and thyroid-stimulating hormone levels.

Caption: Experimental Workflow of the Pediatric Domiodol Clinical Trial.

Domiodol vs. S-carboxymethylcysteine in Adult COPD: A Double-Blind Trial[4]

• Objective: To compare the clinical and functional effects of Domiodol and S-carboxymethylcysteine (SCMC) in patients with chronic obstructive lung disease.

• Study Design: A double-blind, randomized trial.

• Participants: 40 adult patients with chronic obstructive lung disease.

• Interventions:

  • Domiodol (dosage not specified in the abstract).

  • S-carboxymethylcysteine (dosage not specified in the abstract).

• Outcome Measures: Clinical and functional effects (specific parameters not detailed in the abstract).

N-acetylcysteine in Acute Exacerbation of COPD: A Randomized, Double-Blind, Placebo-Controlled Trial[2]

• Objective: To determine if NAC hastens recovery from acute exacerbations of COPD.

• Study Design: A randomized, double-blind, placebo-controlled trial.

• Participants: 50 patients hospitalized with an acute exacerbation of COPD.

• Intervention: Oral NAC at a dose of 600 mg twice daily.

• Control: Matching placebo twice daily.

• Duration: 7 days or until hospital discharge, whichever came first.

• Standard Care: All patients received standard treatment, including oxygen, prednisone, nebulized bronchodilators, and antibiotics if indicated.

• Outcome Measures:

  • Primary: Breathlessness measured on a seven-point Likert scale.

  • Secondary: FEV1, oxygen saturation, and length of hospital stay.

Conclusion

The available evidence suggests that Domiodol is an effective mucolytic and expectorant agent in various patient populations, including children with bronchopulmonary diseases and adults with COPD. Its efficacy appears comparable to other established mucolytics like S-carboxymethylcysteine, and it may offer a more rapid onset of action. In the pediatric population, Domiodol significantly improved both subjective symptoms and objective spirometric measures. In post-operative tracheostomized patients, it demonstrated a clear benefit in improving respiratory parameters.

While Domiodol has a historical body of evidence supporting its use, more recent and larger-scale clinical trials are needed to definitively establish its position relative to current standard-of-care mucolytics like N-acetylcysteine, ambroxol, and erdosteine, especially in well-defined patient subgroups. Further research should also focus on elucidating its precise molecular mechanisms of action to better understand its therapeutic profile.

References

• 1. Domiodol treatment for bronchopulmonary diseases in the paediatric age group: a double-blind controlled clinical trial versus placebo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Ambroxol Hydrochloride? [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. An overview of erdosteine antioxidant activity in experimental research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Efficacy and safety of inhaled ambroxol solution in improving sputum of lower respiratory tract infection in children: a multicenter, randomized, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Effect of Maintenance Treatment with Erdosteine on Exacerbation Treatment and Health Status in Patients with COPD: A Post-Hoc Analysis of the RESTORE Dataset - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mrmjournal.org [mrmjournal.org]
• 9. ClinicalTrials.gov [clinicaltrials.gov]

Independent Verification of Domiodol's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Domiodol's performance with alternative mucolytic agents, supported by available experimental data. The focus is on the independent verification of its mechanism of action, primarily as a mucolytic agent in the treatment of respiratory diseases characterized by excessive or viscous mucus.

Mechanism of Action

Domiodol's primary therapeutic effect is attributed to its mucolytic properties. Unlike some initial reports suggesting anti-inflammatory or neuropharmacological actions, the bulk of clinical and preclinical evidence points towards its role in improving the rheological properties of airway mucus and facilitating its clearance.

Domiodol: The proposed mechanism of action for Domiodol involves two key processes:

• Increased Respiratory Tract Fluid: Domiodol is believed to stimulate the secretion of lower viscosity fluid in the respiratory tract, effectively hydrating and thinning the thick mucus.

• Cilio-excitatory Effect: Evidence suggests that Domiodol enhances the beating frequency and coordination of cilia, the hair-like structures lining the airways, which are responsible for propelling mucus out of the lungs.

Alternative Agents:

• S-carboxymethylcysteine (Carbocysteine): This mucolytic agent acts by breaking the disulfide bonds that cross-link glycoprotein fibers in mucus. This action reduces the viscosity of the mucus, making it easier to expectorate. It is also suggested to modulate the production of different types of mucins.

• Sobrerol: Sobrerol is another mucolytic that is thought to work through a dual mechanism. It likely reduces mucus viscosity through a hydration mechanism and by breaking disulfide bonds within the mucus structure. Additionally, it has been shown to increase ciliary motility, aiding in mucociliary clearance.

Visualizing the Mechanisms of Action

Caption: Mechanism of action for Domiodol.

Caption: Mechanisms of action for S-carboxymethylcysteine and Sobrerol.

Comparative Performance Data

Parameter	Domiodol	S-carboxymethylcysteine (Carbocysteine)	Sobrerol
Reduction in Exacerbations	Data not available from direct comparative trials.	In a meta-analysis of trials in patients with COPD, carbocysteine was associated with a significant reduction in the frequency of exacerbations.	Data from direct comparative trials with Domiodol is qualitative, showing improvement in subjective measures.
Sputum Viscosity	Preclinical studies show a significant reduction in sputum viscosity.	Clinical trials have demonstrated a reduction in sputum viscosity.	Clinical trials report improvements in sputum consistency.
Sputum Volume	A clinical trial noted a significant increase in sputum volume, suggesting an expectorant effect.	Some studies report an increase in sputum volume, aiding clearance.	Data on sputum volume is less consistently reported.
Ease of Expectoration	A double-blind study showed improvement in the ease of expectoration.	Generally reported to improve with treatment.	A double-blind study showed improvement in the ease of expectoration.
Cough Severity	A double-blind study showed improvement in cough severity.	Often reported to decrease with treatment.	A double-blind study showed improvement in cough severity.

Experimental Protocols

Detailed experimental protocols from the original comparative clinical trials of Domiodol are not publicly accessible. However, based on the methodologies described in the published abstracts and contemporary practices for evaluating mucolytic agents, the following representative protocols are provided.

Protocol 1: Assessment of Sputum Rheology

Objective: To quantify the effect of the investigational drug on the viscoelastic properties of sputum.

Methodology:

• Sputum Collection: Spontaneously expectorated sputum samples are collected from patients in sterile containers.

• Sample Preparation: A defined volume of the sputum sample is carefully transferred to the rheometer plate to avoid altering its structure.

• Rheological Measurement: A cone-plate or parallel-plate rheometer is used to perform oscillatory measurements.

  • Frequency Sweep: The storage modulus (G') and loss modulus (G'') are measured over a range of frequencies (e.g., 0.1 to 100 rad/s) at a constant strain in the linear viscoelastic region. This determines the elastic and viscous properties of the sputum.

  • Strain Sweep: The linear viscoelastic region is determined by measuring G' and G'' over a range of strain amplitudes at a constant frequency.

• Data Analysis: The changes in G' and G'' before and after treatment are statistically analyzed to determine the effect of the drug on sputum viscosity and elasticity. A decrease in these values indicates a mucolytic effect.

Protocol 2: Evaluation of Mucociliary Clearance

Objective: To measure the rate of mucus transport in the airways.

Methodology:

• Tracer Administration: A small, inert tracer particle (e.g., a resin bead) labeled with a radioactive isotope (e.g., 99mTc) is deposited at a specific location in the nasal or bronchial airways.

• Gamma Scintigraphy: The movement of the tracer is tracked over time using a gamma camera. Serial images are acquired to visualize the path and measure the speed of the tracer.

• Data Analysis: The mucociliary transport rate is calculated in millimeters per minute. An increase in the transport rate following drug administration indicates improved mucociliary clearance.

• Alternative (Saccharin Test): A particle of saccharin is placed in the anterior nasal cavity. The time taken for the subject to first perceive a sweet taste is recorded as the mucociliary transit time. A shorter transit time suggests faster clearance.

Protocol 3: Clinical Assessment of Subjective Symptoms

Objective: To evaluate the patient-reported efficacy of the treatment on respiratory symptoms.

Methodology:

• Symptom Score Questionnaire: A validated questionnaire is administered to patients at baseline and at specified follow-up intervals during the treatment period.

• Assessed Symptoms: The questionnaire typically includes a visual analog scale (VAS) or a Likert scale to rate the severity of symptoms such as:

  • Cough frequency and severity

  • Difficulty in expectoration

  • Sputum viscosity (as perceived by the patient)

  • Chest congestion

• Data Analysis: The changes in symptom scores from baseline are statistically compared between the treatment and placebo/comparator groups.

Experimental Workflow Visualization

Caption: A typical experimental workflow for a mucolytic drug clinical trial.

Head-to-Head Clinical Trial Analysis: Domiodol in the Management of Hypersecretory Bronchopulmonary Diseases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Domiodol against current standard-of-care mucolytic agents, S-carboxymethylcysteine (carbocisteine) and sobrerol. The information is synthesized from available clinical trial data and pharmacological studies. Due to the limited availability of full-text versions of older clinical trial publications, some of the data presented is qualitative and based on the findings reported in trial abstracts.

Executive Summary

Domiodol is an organic iodinated mucolytic and expectorant agent that has demonstrated efficacy in treating bronchopulmonary diseases characterized by mucus hypersecretion. Clinical studies suggest that Domiodol is effective in improving symptoms related to cough and sputum viscosity. Head-to-head trials indicate that while its therapeutic effects are comparable to established mucolytics like S-carboxymethylcysteine and sobrerol, Domiodol may offer a more rapid onset of action in some cases. All three agents demonstrate a favorable safety profile in the studied populations.

Data Presentation: Comparative Clinical Trial Outcomes

The following tables summarize the findings from head-to-head clinical trials involving Domiodol and standard-of-care mucolytics.

Table 1: Domiodol vs. S-Carboxymethylcysteine in Chronic Obstructive Lung Disease

Parameter	Domiodol	S-Carboxymethylcysteine (SCMC)	Key Findings
Overall Therapeutic Effect	Positive effect on clinical and functional parameters.	Positive effect on clinical and functional parameters.	No statistical difference in overall therapeutic effects between the two drugs.
Onset of Action	More rapid onset of effect noted.	Standard onset of effect.	Domiodol was generally observed to take effect more rapidly.
Patient Population	40 patients with chronic obstructive lung disease.	40 patients with chronic obstructive lung disease.	The study was a double-blind, randomized trial.

Table 2: Domiodol vs. Sobrerol in Hypersecretory Bronchopneumonias [1]

Parameter	Domiodol	Sobrerol	Key Findings
Subjective Symptom Improvement	Significant improvement.	Significant improvement.	Both drugs improved ease of expectoration, cough severity, and sputum consistency.[1]
Sputum Volume	Significant increase from the first days of treatment.	No significant change reported.	Domiodol led to a notable increase in sputum volume.[1]
Respiratory Function	No improvement noted.	No improvement noted.	Neither drug showed an effect on respiratory function tests.[1]
Patient Population	Adult patients with acute or chronic bronchitis and acute exacerbations of chronic hypersecretory bronchitis.	Adult patients with acute or chronic bronchitis and acute exacerbations of chronic hypersecretory bronchitis.	The study was a double-blind trial.[1]

Experimental Protocols

Detailed experimental protocols from the full publications were not accessible. The methodologies outlined below are based on the information provided in the published abstracts.

Domiodol vs. S-Carboxymethylcysteine Trial Methodology[1]

• Study Design: A double-blind, randomized, comparative clinical trial.

• Patient Population: The study enrolled 40 adult and elderly patients diagnosed with chronic obstructive lung disease.

• Interventions: Patients were randomly allocated to receive either Domiodol or S-carboxymethylcysteine (SCMC). Dosages and duration of treatment were not specified in the abstract.

• Endpoints: The trial assessed clinical and functional effects. The primary outcomes likely included changes in sputum characteristics, cough frequency and severity, and pulmonary function tests. Onset of action was also noted as a comparative point.

Domiodol vs. Sobrerol Trial Methodology[2]

• Study Design: A double-blind clinical trial.

• Patient Population: The study included adult patients with acute and chronic bronchitis, as well as those experiencing acute exacerbations of chronic hypersecretory bronchitis (excluding bronchorrheic forms).

• Interventions: Patients were treated with either orally administered Domiodol or sobrerol. Specific dosages and treatment duration were not detailed in the abstract.

• Endpoints: The primary endpoints were subjective measures of ease of expectoration, severity of coughing, and sputum consistency. Sputum volume and respiratory function were also evaluated.

Mandatory Visualizations

Signaling Pathways and Mechanisms of Action

The precise signaling pathways for these mucolytic agents are not fully elucidated in the available literature. The diagrams below illustrate the proposed high-level mechanisms of action.

Caption: Proposed Mechanism of Action for Domiodol.

Caption: Proposed Mechanism of Action for S-Carboxymethylcysteine.

Caption: Proposed Mechanism of Action for Sobrerol.

Experimental Workflow

The following diagram illustrates a generalized workflow for the double-blind, comparative clinical trials discussed.

Caption: Generalized Workflow for Comparative Mucolytic Clinical Trials.

References

• 1. [Clinical and functional effects of domiodol and sobrerol in hypersecretory bronchopneumonias] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Domiodol's Preclinical Mucolytic Efficacy

In the landscape of mucolytic agents, Domiodol has demonstrated significant preclinical efficacy in restoring airway clearance. This comparison guide provides a detailed analysis of key preclinical findings for Domiodol and its alternatives, S-carboxymethylcysteine (SCMC) and Sobrerol, to offer researchers, scientists, and drug development professionals a comprehensive resource for evaluating their therapeutic potential. The following sections present a side-by-side comparison of their effects on respiratory secretions, the experimental protocols used to generate these findings, and a visual representation of the underlying mechanisms and workflows.

Quantitative Comparison of Mucolytic Activity

The preclinical efficacy of Domiodol, S-carboxymethylcysteine, and Sobrerol has been evaluated based on their ability to increase the volume of respiratory tract fluid and reduce sputum viscosity. The following tables summarize the key quantitative findings from preclinical studies.

Table 1: Effect on Respiratory Tract Fluid Secretion

Compound	Animal Model	Dosing	Change in Fluid Secretion	Citation
Domiodol	Rabbit	50-200 mg/kg (oral)	Dose-related increase	[1][2]
S-carboxymethylcysteine	Rat (in vitro tracheal explants)	5 and 10 mM	24% and 37% reduction in mucus glycoprotein production, respectively
Sobrerol	-	-	Reported to increase mucus production in vivo (quantitative data not specified)	[3][4]

Table 2: Effect on Sputum Viscosity

Compound	Animal Model	Dosing	Change in Sputum Viscosity	Citation
Domiodol	Rabbit (with SO2-induced bronchitis)	50 and 100 mg/kg (oral)	Significant percentage decrease	[1][2]
S-carboxymethylcysteine	-	-	Reported to reduce sputum viscosity in clinical studies (preclinical quantitative data not specified)	[5][6]
Sobrerol	-	-	Reported to reduce the viscosity of tracheobronchial mucus (quantitative data not specified)	[3]

Mechanisms of Action

The mucolytic effects of these compounds are achieved through distinct mechanisms of action.

• Domiodol : As an organic iodine compound, Domiodol is believed to act as an expectorant, directly stimulating the secretion of airway fluid.[7] It also exhibits a marked cilio-excitatory effect, further enhancing mucociliary clearance.[1][2]

• S-carboxymethylcysteine (SCMC) : SCMC is classified as a mucoregulator.[5] Its primary mechanism is not direct mucolysis but rather the modulation of mucus composition. It is thought to restore the balance of sialomucins and fucomucins, which influences the viscoelastic properties of mucus.[8]

• Sobrerol : Sobrerol, a monoterpene derivative, is described as having a multifaceted mechanism.[9] It is suggested to reduce mucus viscosity through a hydration mechanism and by increasing ciliary motility.[3][4] Some sources also propose that it may break disulfide bonds within mucin glycoproteins, a mechanism shared with classic mucolytics.[10]

Experimental Protocols

The key preclinical findings for Domiodol were established using the following methodologies:

Quantification of Respiratory Tract Fluid in Rabbits

• Objective : To measure the effect of Domiodol on the volume of respiratory tract fluid secretion.

• Method : Based on Kasé's method for quantitatively collecting respiratory tract fluid.

• Animal Model : Rabbits.

• Procedure :

  • Domiodol was administered orally at doses of 50-200 mg/kg.

  • Respiratory tract fluid was collected over a specified period.

  • The volume of the collected fluid was measured and compared to a control group.

• Key Finding : Domiodol induced a dose-related increase in the volume of respiratory tract fluid.[1][2]

Evaluation of Sputum Viscosity in a Rabbit Model of Bronchitis

• Objective : To assess the effect of Domiodol on the viscosity of sputum in a disease model.

• Method : Quantitative collection and analysis of sputum.

• Animal Model : Rabbits with subacute bronchitis induced by long-term exposure to sulfur dioxide (SO2) gas.

• Procedure :

  • Rabbits were exposed to SO2 gas to induce bronchitis and increase sputum production and viscosity.

  • Domiodol was administered orally at doses of 50 and 100 mg/kg.

  • Sputum was quantitatively collected.

  • The viscosity of the sputum was measured.

• Key Finding : Oral administration of Domiodol significantly reduced the viscosity of the sputum.[1][2] The percentage decrease in viscosity was correlated with the content of dry matter, protein, and polysaccharides in the sputum.[1]

Visualizing Experimental Workflows and Mechanisms

To further clarify the experimental processes and the proposed mechanisms of action, the following diagrams are provided.

Figure 1. Experimental workflow for quantifying respiratory tract fluid.

Figure 2. Experimental workflow for evaluating sputum viscosity.

Figure 3. Proposed mechanisms of action for Domiodol, SCMC, and Sobrerol.

References

• 1. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. preprints.org [preprints.org]
• 4. researchgate.net [researchgate.net]
• 5. The role for S-carboxymethylcysteine (carbocisteine) in the management of chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. S-carboxymethylcysteine in the fluidification of sputum and treatment of chronic airway obstruction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mucoactive drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. dovepress.com [dovepress.com]
• 10. What is the mechanism of Sobrerol? [synapse.patsnap.com]

Benchmarking Domiodol: A Comparative Analysis Against Novel Therapeutic Agents in Neuropsychiatry and Cognition

A new entrant in the neuropharmacological arena, Domiodol, is showing promise as a potential therapeutic agent for a range of neuropsychiatric and cognitive disorders.[1] This comparison guide provides an objective analysis of Domiodol's hypothesized performance against leading novel therapeutic agents for Major Depressive Disorder (MDD), Generalized Anxiety Disorder (GAD), and cognitive impairment associated with neurodegenerative diseases.

Recent research indicates that Domiodol is an emerging pharmaceutical agent in the experimental stages, with ongoing clinical trials.[1] It is purported to act as a selective agonist for specific serotonin and dopamine receptors, while also modulating glutamatergic activity.[1] This multi-pathway approach suggests a potential for comprehensive symptom relief in complex disorders.[1] Preclinical studies have also indicated a role for Domiodol in enhancing neuroplasticity, the brain's ability to form new connections, which could be highly beneficial in conditions like depression and Alzheimer's disease.[1]

This guide will compare the theoretical profile of Domiodol with the established and emerging profiles of several novel therapeutic agents that have recently entered the market or are in late-stage clinical development.

Domiodol vs. Novel Antidepressants for Major Depressive Disorder (MDD)

The treatment landscape for MDD has seen significant innovation, moving beyond traditional monoaminergic antidepressants.[2][3] A key comparator for Domiodol is the class of NMDA receptor antagonists, such as Esketamine.

Parameter	Domiodol (Hypothesized)	Esketamine
Mechanism of Action	Selective agonist of serotonin and dopamine receptors; influences glutamatergic activity.[1]	Non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist; increases glutamate signaling.[4]
Therapeutic Target	Mood regulation, anxiety control, cognitive function.[1]	Treatment-resistant depression (TRD).[4]
Reported Efficacy	Promising results in early-phase research.[1]	Rapid antidepressant effects demonstrated in multiple randomized controlled trials.[4]
Administration	Oral (assumed)	Intranasal.[4]
Key Adverse Effects	To be determined in ongoing clinical trials.	Dissociative symptoms, sedation, increased blood pressure.

Signaling Pathway: Domiodol in MDD (Hypothesized)

Caption: Hypothesized signaling pathway of Domiodol in MDD.

Experimental Protocol: In Vitro Receptor Binding Assay

Objective: To determine the binding affinity of Domiodol to human serotonin and dopamine receptor subtypes.

Methodology:

• Cell Culture: Human embryonic kidney (HEK293) cells are transiently transfected with DNA constructs encoding for the target serotonin (e.g., 5-HT1A, 5-HT2A) and dopamine (e.g., D1, D2) receptors.

• Membrane Preparation: After 48 hours of incubation, the cells are harvested, and crude membrane preparations are isolated by centrifugation.

• Binding Assay: Radioligand binding assays are performed by incubating the cell membranes with a known radioactive ligand for the target receptor and varying concentrations of Domiodol.

• Data Analysis: The concentration of Domiodol that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The equilibrium dissociation constant (Ki) is then calculated using the Cheng-Prusoff equation.

Domiodol vs. Novel Anxiolytics for Generalized Anxiety Disorder (GAD)

Recent advancements in GAD treatment have explored novel pathways beyond the traditional benzodiazepine and SSRI/SNRI mechanisms. A notable comparator is Soclenicant (BNC210), which targets the α7-nicotinic acetylcholine receptor.

Parameter	Domiodol (Hypothesized)	Soclenicant (BNC210)
Mechanism of Action	Selective agonist of serotonin and dopamine receptors.[1]	α7-nicotinic acetylcholine receptor negative allosteric modulator.[5]
Therapeutic Target	Anxiety control.[1]	Generalized anxiety disorder, social anxiety.[5]
Reported Efficacy	Potential for rapid anxiolytic effects.[1]	Demonstrated reduction in anxiety in high-stress tasks with low sedation risk.[5]
Administration	Oral (assumed)	Oral.[5]
Key Adverse Effects	To be determined.	Generally well-tolerated in clinical trials.

Experimental Workflow: Fear-Conditioning Paradigm in Rodents

Caption: Experimental workflow for assessing anxiolytic effects.

Domiodol vs. Novel Agents for Cognitive Impairment in Alzheimer's Disease

The fight against Alzheimer's disease has led to the development of disease-modifying therapies, with anti-amyloid monoclonal antibodies being a prominent class. Lecanemab is a key example of an approved therapeutic in this category.

Parameter	Domiodol (Hypothesized)	Lecanemab
Mechanism of Action	Influences glutamatergic activity and enhances neuroplasticity.[1]	Monoclonal antibody that targets amyloid-beta protofibrils.
Therapeutic Target	Cognitive impairments associated with neurodegenerative diseases.[1]	Mild cognitive impairment and mild Alzheimer's disease.[6]
Reported Efficacy	Potential to improve learning and memory.[1]	Statistically significant slowing of cognitive decline in clinical trials.[6]
Administration	Oral (assumed)	Intravenous infusion.[7]
Key Adverse Effects	To be determined.	Amyloid-related imaging abnormalities (ARIA), infusion-related reactions.

Signaling Pathway: Lecanemab in Alzheimer's Disease

References

• 1. What is Domiodol used for? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. New and emerging pharmacologic treatments for MDD - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploring New Treatments for Anxiety | Brain Health Center [brainhc.com]
• 6. New and emerging drug therapies for Alzheimer disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Researching new drugs for Alzheimer’s disease | Alzheimer's Society [alzheimers.org.uk]

Safety & Regulatory Compliance

Proper Disposal of Domiodol: A Guide for Laboratory Professionals

For Immediate Release

Providing critical safety and logistical information is paramount for laboratory operations. This document outlines the proper disposal procedures for Domiodol, ensuring the safety of personnel and compliance with regulations. The following procedural guidance is intended for researchers, scientists, and drug development professionals.

Hazard Assessment and Personal Protective Equipment (PPE)

Before handling Domiodol for disposal, it is crucial to conduct a thorough risk assessment. Although a specific Safety Data Sheet (SDS) with GHS hazard classifications for Domiodol is not widely available, it should be handled with care, assuming it may possess properties requiring such precautions.

Recommended Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

• Eye Protection: Safety glasses with side shields or goggles are mandatory.

• Lab Coat: A standard laboratory coat should be worn to protect from potential splashes.

• Respiratory Protection: If handling powders or creating aerosols, a dust mask or respirator may be necessary.

Domiodol Waste Segregation and Collection

Proper segregation of chemical waste is the first step in ensuring safe and compliant disposal.

• Unused or Expired Domiodol:

  • Solid forms (tablets, powders) should be collected in a clearly labeled, sealed container designated for non-hazardous or, to err on the side of caution, chemical waste.

  • Liquid forms (syrups) should be collected in a leak-proof, labeled container. Do not mix with other waste streams unless compatibility is confirmed.

• Contaminated Materials:

  • Any materials that have come into contact with Domiodol, such as gloves, weighing papers, and pipette tips, should be considered contaminated.

  • These materials should be collected in a separate, clearly labeled waste bag or container.

Disposal Procedures

Disposal of pharmaceutical waste is regulated and must be handled by licensed waste management services.

Step-by-Step Disposal Protocol:

• Containerize Waste: Place all Domiodol waste and contaminated materials into their designated, properly sealed, and labeled containers.

• Labeling: Ensure all containers are clearly labeled with "Domiodol Waste" and any other information required by your institution's waste management program.

• Storage: Store the waste containers in a designated, secure area away from general laboratory traffic.

• Engage a Licensed Waste Contractor: Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup by a licensed chemical or pharmaceutical waste disposal company.

• Documentation: Maintain a record of the waste generated, including the quantity and date of disposal, as required by your institution and local regulations.

DO NOT:

• Do not dispose of Domiodol down the drain. This can have adverse effects on aquatic life and wastewater treatment systems.

• Do not dispose of Domiodol in the regular trash. This is not a compliant or safe method for chemical waste.

• Do not incinerate unless using a licensed hazardous waste incinerator.

Spill Management

In the event of a Domiodol spill:

• Evacuate and Secure: Alert others in the area and restrict access to the spill.

• Don PPE: Wear appropriate PPE before attempting to clean the spill.

• Containment: For liquid spills, use an absorbent material (e.g., chemical absorbent pads, vermiculite) to contain the spill. For solid spills, carefully sweep or scoop the material to avoid generating dust.

• Clean-up: Clean the spill area with an appropriate solvent (e.g., water, if compatible) and decontaminate the surface.

• Dispose of Clean-up Material: All materials used for spill clean-up should be disposed of as Domiodol-contaminated waste.

Quantitative Data for Domiodol

The following table summarizes key quantitative data for Domiodol.

Property	Value
Molecular Formula	C5H9IO3
Molecular Weight	244.03 g/mol
CAS Number	61869-07-6
LD50 (Oral, mice)	140 mg/kg (male), 145 mg/kg (female)
LD50 (Intraperitoneal, mice)	79 mg/kg (male), 89 mg/kg (female)

Mechanism of Action: Mucolytic Agents

Domiodol is classified as a mucolytic agent. These agents work by altering the properties of mucus to facilitate its clearance from the respiratory tract. The diagram below illustrates the general mechanism of action for mucolytic agents.

Caption: General mechanism of action for mucolytic agents like Domiodol.

References

• 1. Pharmacological and toxicological studies on domiodol, a new mucolytic agent and expectorant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Domiodol [medbox.iiab.me]

Personal protective equipment for handling Domiodol

Essential Safety and Handling Guide for Domiodol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and disposal of Domiodol, ensuring the well-being of laboratory personnel and compliance with safety protocols.

Hazard Identification and Safety Precautions

Domiodol is a chemical compound that requires careful handling due to its potential health hazards. Based on data for similar organic iodine compounds, Domiodol is harmful if swallowed, inhaled, or comes into contact with skin.[1][2] It is known to cause skin and serious eye irritation, and may also lead to respiratory irritation.[1][3] Prolonged or repeated exposure, particularly through ingestion, can cause damage to organs, with the thyroid being a specific target.[1][2] Additionally, it is very toxic to aquatic life.[1]

Signal Word: Danger[1][2]

Hazard Statements:

• Harmful if swallowed, in contact with skin or if inhaled.[1]

• Causes skin irritation.[1]

• Causes serious eye irritation.[1]

• May cause respiratory irritation.[1]

• Causes damage to organs (Thyroid) through prolonged or repeated exposure if swallowed.[1]

• Very toxic to aquatic life.[1]

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling Domiodol, the following personal protective equipment is mandatory.

PPE Category	Specific Requirements
Eye/Face Protection	Wear tightly fitting safety goggles. For enhanced protection, a face shield is recommended.[1]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) are required. A lab coat or protective suit must be worn.[1]
Respiratory Protection	Use a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates if working outside a fume hood or in poorly ventilated areas.[1]

Safe Handling and Storage

Adherence to proper handling and storage procedures is crucial to prevent accidental exposure and maintain the integrity of the compound.

Procedure	Guidelines
Handling	Always work in a well-ventilated area, preferably within a chemical fume hood.[1][4] Avoid the formation of dust and aerosols.[4] Do not eat, drink, or smoke in the handling area.[1] Wash hands thoroughly after handling.[1]
Storage	Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][4] Store away from incompatible materials such as strong oxidizing agents, finely powdered metals, ammonia, and alcohols.[2]

Emergency Procedures

Immediate and appropriate action is vital in the event of an emergency involving Domiodol.

Emergency Situation	First Aid and Spill Response
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[1][2]
Skin Contact	Take off all contaminated clothing immediately. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation persists, consult a physician.[1][2]
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Call a poison center or doctor for further assistance.[1][4]
Ingestion	If swallowed, rinse the mouth with water. Do NOT induce vomiting. Immediately call a poison center or doctor.[1][4]
Spill Cleanup	Evacuate the area. Wear appropriate PPE. For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a suitable, closed container for disposal. For large spills, cover with an inert absorbent material and collect for disposal. Ensure the area is well-ventilated.[1][4]

Disposal Plan

Proper disposal of Domiodol and its containers is essential to prevent environmental contamination.

Waste Type	Disposal Method
Unused Domiodol	Dispose of as hazardous waste in accordance with local, state, and federal regulations. Do not allow it to enter the sewer system.[1]
Contaminated Materials	Any materials that have come into contact with Domiodol, such as gloves, paper towels, and empty containers, should be treated as hazardous waste and disposed of accordingly.
Empty Containers	Triple rinse with a suitable solvent. The rinsate should be collected and treated as hazardous waste. Dispose of the rinsed container in accordance with institutional guidelines.

Experimental Workflow for Handling Domiodol

The following diagram outlines the standard operating procedure for safely handling Domiodol in a laboratory setting.

Caption: Workflow for the safe handling of Domiodol from preparation to disposal.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. targetmol.com [targetmol.com]